Fmoc-3-amino-4-chlorobenzoic acid

• CAS: 186320-11-6

Core Science & Biosynthesis

Properties and Applications of Fmoc-3-amino-4-chlorobenzoic Acid in Medicinal Chemistry

Executive Summary

In contemporary medicinal chemistry and drug discovery, the design of peptidomimetics and targeted small-molecule inhibitors relies heavily on specialized building blocks. Fmoc-3-amino-4-chlorobenzoic acid serves as a critical unnatural amino acid derivative used primarily in Solid-Phase Peptide Synthesis (SPPS)[1]. By acting as a transiently protected vehicle, it allows researchers to seamlessly introduce the highly valuable 3-amino-4-chlorobenzoic acid scaffold into complex peptide sequences. This rigid, halogenated aromatic moiety introduces conformational constraints, alters lipophilicity, and provides unique halogen-bonding capabilities—properties that are highly sought after in the development of targeted therapeutics, including Epidermal Growth Factor Receptor (EGFR) and STAT3 inhibitors[2][3].

This technical whitepaper provides an in-depth analysis of the physicochemical properties, synthetic methodologies, and pharmacological applications of Fmoc-3-amino-4-chlorobenzoic acid and its parent scaffold.

Physicochemical Properties & Structural Logic

The utility of Fmoc-3-amino-4-chlorobenzoic acid stems from its tripartite structural design:

• The Fmoc Group: Provides base-labile temporary protection of the amino group, enabling orthogonal SPPS strategies[1].

• The Aromatic Ring: Acts as a rigid spacer that can induce specific secondary structures (e.g.,

  -turns) when incorporated into a peptide backbone, effectively forcing the molecule into a bioactive conformation[1].

• The Chlorine Substituent: Enhances metabolic stability by blocking cytochrome P450-mediated oxidation at the aromatic ring. Furthermore, the electron-withdrawing nature of chlorine modulates the pKa of the adjacent amino group and enables halogen bonding with target protein pockets[4].

Quantitative Data Summary

Property	Value	Source / Relevance
Chemical Name	N- -Fmoc-3-amino-4-chlorobenzoic acid	Standard IUPAC nomenclature
CAS Registry Number	186320-11-6 / 332121-92-3	Identifier for sourcing and regulatory compliance[5]
Molecular Formula	C H ClNO	Indicates the addition of the C H O Fmoc group[5]
Molecular Weight	393.83 g/mol	Critical for stoichiometric calculations in SPPS
Parent Compound CAS	2840-28-0 (3-Amino-4-chlorobenzoic acid)	The active pharmacophore post-deprotection[1]
Purity Standard	95.0% (HPLC)	Required threshold to prevent truncated peptide sequences

Synthesis of the Building Block

Before it can be utilized in peptide synthesis, the parent compound (3-amino-4-chlorobenzoic acid) must be protected. The following protocol outlines the self-validating synthesis of N-

-Fmoc-3-amino-4-chlorobenzoic acid.

Protocol 1: Preparation of N- -Fmoc-3-amino-4-chlorobenzoic Acid

Causality Focus: This protocol utilizes a Schotten-Baumann-type reaction. The biphasic/mixed solvent system ensures that both the hydrophilic starting material and the hydrophobic protecting reagent remain in solution while controlling pH to prevent premature Fmoc cleavage.

Materials:

• 3-Amino-4-chlorobenzoic acid (1.0 eq)[1]

• 9-Fluorenylmethyl succinimidyl carbonate (Fmoc-OSu) (1.1 eq)[1]

• 10% Aqueous Sodium Bicarbonate (NaHCO

  )[1]

• 1,4-Dioxane, 1M HCl, Ethyl Acetate, Anhydrous Na

  SO [1]

Step-by-Step Methodology:

• Dissolution & Activation: Dissolve 3-amino-4-chlorobenzoic acid in 10% aqueous NaHCO

  . Why: The mildly basic environment deprotonates the carboxylic acid, rendering the molecule water-soluble, while keeping the aromatic amine nucleophilic[1].

• Reagent Addition: Dissolve Fmoc-OSu in 1,4-dioxane and add it dropwise to the aqueous solution at room temperature. Why: Dioxane is water-miscible and solvates the bulky, hydrophobic Fmoc-OSu, allowing it to react with the aqueous amine[1].

• Reaction Monitoring: Stir for 4–6 hours. Monitor via Thin-Layer Chromatography (TLC). Why: TLC acts as a self-validating checkpoint. The disappearance of the highly polar starting material spot confirms reaction completion[1].

• Acidification & Precipitation: Carefully acidify the mixture to pH 2–3 using 1M HCl. Why: Acidification reprotonates the carboxylic acid. The resulting Fmoc-protected product is highly hydrophobic and will precipitate or phase-separate from the aqueous layer[1].

• Extraction & Drying: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, then dry over anhydrous Na

  SO . Why: Brine removes residual water-soluble impurities (like N-hydroxysuccinimide), and Na SO removes trace water that could interfere with subsequent crystallization or storage[1].

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography (methanol/dichloromethane gradient) to achieve an 85–95% yield[1].

Synthetic workflow for N-α-Fmoc-3-amino-4-chlorobenzoic acid preparation.

Solid-Phase Peptide Synthesis (SPPS) Integration

The incorporation of this unnatural amino acid into a peptide sequence requires specialized handling due to the steric hindrance and reduced nucleophilicity of the aromatic amine compared to standard aliphatic amino acids.

Protocol 2: SPPS Incorporating Fmoc-3-amino-4-chlorobenzoic Acid

Causality Focus: Standard coupling times are often insufficient for aromatic amines. This protocol utilizes high-efficiency coupling reagents and extended reaction times to ensure complete amide bond formation.

Step-by-Step Methodology:

• Resin Swelling: Suspend Fmoc-Rink amide resin in Dichloromethane (DCM) for 30 minutes, then wash with N,N-Dimethylformamide (DMF). Why: Swelling expands the polystyrene matrix, exposing the reactive sites within the resin beads to ensure uniform reaction kinetics.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 15 minutes (repeat twice). Why: Piperidine acts as a base to abstract the acidic proton of the fluorene ring, initiating a

  -elimination mechanism that removes the Fmoc group and liberates the primary amine.

• Coupling the Unnatural Amino Acid:

  • Mix 3.0 eq of Fmoc-3-amino-4-chlorobenzoic acid, 2.9 eq of HBTU, and 6.0 eq of DIPEA in DMF[1].

  • Add to the resin and agitate for 2–4 hours.

  • Why: HBTU converts the carboxylic acid into a highly reactive OBt ester. DIPEA is a non-nucleophilic base that drives the reaction without participating in side reactions. The extended coupling time (2-4 hours instead of the standard 30 mins) compensates for the steric bulk of the chlorinated aromatic ring[1].

• Self-Validation (Kaiser Test): Perform a Kaiser test. A yellow color indicates complete coupling (no free primary amines), while a blue color indicates incomplete coupling, necessitating a second coupling cycle.

• Global Cleavage: Treat the final peptide-resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% Water) for 2 hours. Why: Trifluoroacetic acid (TFA) cleaves the peptide from the solid support, while Triisopropylsilane (TIS) and water act as carbocation scavengers to prevent re-alkylation of the peptide[1].

Applications in Drug Discovery & Oncology

Once incorporated into a molecular framework, the 3-amino-4-chlorobenzoic acid scaffold acts as a potent pharmacophore. It is heavily utilized in the design of small-molecule inhibitors targeting hyperactive kinase pathways in oncology[2][3].

Targeting the EGFR and STAT3 Pathways

Derivatives of chlorinated aminobenzoic acids have demonstrated significant efficacy as inhibitors of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase and STAT3 pathways[2][3].

• Mechanism of Action: The rigid aromatic structure allows the molecule to deeply penetrate the ATP-binding pocket of the EGFR kinase domain. The chlorine atom frequently engages in halogen bonding with the backbone carbonyls of the hinge region, anchoring the inhibitor in place.

• Biological Outcome: By blocking ATP binding, the inhibitor prevents the autophosphorylation of EGFR. This halts downstream signaling cascades (such as MAPK and AKT), ultimately inducing apoptosis and cell cycle arrest in non-small cell lung cancer (NSCLC) models[2]. Furthermore, benzamide derivatives of this scaffold have been patented as potent STAT3 inhibitors for treating autoimmune diseases and tumors[3].

Mechanism of EGFR inhibition by 3-amino-4-chlorobenzoic acid derivatives.

Biosynthesis and Natural Products

Beyond synthetic drug discovery, the 3-amino-4-chlorobenzoic acid moiety is also relevant in the study of complex natural products. Research into the biosynthesis of thiocarboxylic acid-containing natural products (such as thioplatensimycin and thioplatencin, which are potent antibacterial agents) has utilized 3-amino-4-chlorobenzoic acid as a key precursor and structural analog to probe enzymatic pathways and develop novel antibiotic pharmacophores[6].

Conclusion

Fmoc-3-amino-4-chlorobenzoic acid bridges the gap between synthetic peptide chemistry and targeted drug discovery. By providing a reliable, Fmoc-compatible method for introducing a rigid, halogenated aromatic scaffold into molecular libraries, it enables the synthesis of highly stable, conformationally restricted peptidomimetics. Whether utilized as a turn-inducer in SPPS or as a core pharmacophore for EGFR and STAT3 kinase inhibitors, mastering the chemical properties and handling protocols of this building block is essential for modern medicinal chemists.

References

• N-Fmoc-3-Amino-4-chlorobenzoic acid suppliers and producers . BuyersGuideChem.[Link]

• Biosynthesis of thiocarboxylic acid-containing natural products . PMC - National Institutes of Health.[Link]

• Benzamide compound and its preparation method, use and pharmaceutical composition.

Sources

• 1. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 2. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 3. CN110092743B - Benzamide compound and its preparation method, use and pharmaceutical composition - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. buyersguidechem.com [buyersguidechem.com]
• 6. Biosynthesis of thiocarboxylic acid-containing natural products - PMC [pmc.ncbi.nlm.nih.gov]

Engineering Conformational Rigidity: Applications of Fmoc-3-amino-4-chlorobenzoic Acid in Peptidomimetic Drug Discovery

Executive Summary

The transition from native peptides to bioavailable peptidomimetics requires the strategic introduction of unnatural structural elements to overcome inherent limitations such as poor proteolytic stability and high conformational flexibility. Fmoc-3-amino-4-chlorobenzoic acid (CAS: 186320-11-6 / 332121-92-3) has emerged as a critical building block in solid-phase peptide synthesis (SPPS) for this purpose. Acting as a rigid aromatic spacer and dipeptide isostere, it forces peptide backbones into highly specific, bioactive secondary structures. This technical guide explores the physicochemical rationale, mechanistic applications, and advanced synthetic protocols for integrating this unnatural amino acid into modern drug discovery pipelines.

Physicochemical Profiling & Structural Rationale

Native linear peptides often suffer from entropic penalties upon binding to their targets because they must adopt a specific conformation from a vast ensemble of flexible states. The incorporation of Fmoc-3-amino-4-chlorobenzoic acid addresses this by pre-organizing the peptide backbone 1.

The molecular architecture of this compound provides three distinct advantages:

• Conformational Constraint: The meta-relationship between the amino and carboxylic acid groups on the benzene ring introduces a fixed geometric angle, effectively acting as a turn-inducing element (e.g., mimicking a β-turn) 2.

• Halogen Bonding & Hydrophobicity: The chlorine atom at the C4 position (ortho to the amine) modulates the electronic distribution of the ring, enabling favorable halogen-π or halogen-protein interactions within deep hydrophobic binding pockets.

• Proteolytic Resistance: As an unnatural aromatic spacer, it is entirely unrecognized by native endopeptidases, significantly extending the biological half-life of the resulting therapeutic.

Table 1: Physicochemical and Pharmacological Profile

Property / Parameter	Value / Characteristic	Pharmacological Implication
CAS Number	186320-11-6 / 332121-92-3	Standardized sourcing for commercial SPPS.
Molecular Weight	393.83 g/mol	Predictable mass shift (+153 Da post-deprotection) for LC-MS validation.
Backbone Geometry	Rigid meta-substituted benzene	Induces β-turn or hairpin conformations, reducing entropic binding penalties.
Halogen Substitution	C4-Chlorine atom	Enhances lipophilicity; alters electronic profile for target binding.
Amine Nucleophilicity	Low (ortho-chloroaniline derivative)	Requires highly optimized, high-efficiency coupling agents during SPPS.
Proteolytic Stability	Exceptionally High	Resists enzymatic degradation, enabling in vivo efficacy.

Mechanistic Applications in Targeted Therapeutics

The structural rigidity of 3-amino-4-chlorobenzoic acid has been leveraged across multiple therapeutic domains to convert transient biological signals into stable, potent drugs.

Dipeptide Isosteres in Enzyme Inhibition

In the development of bioavailable inhibitors for enzymes like Oligosaccharyl transferase (OT)—which is responsible for asparagine-linked glycosylation—native peptide inhibitors fail in cell-based assays due to poor permeability and stability. Researchers have successfully utilized aminobenzoic acid derivatives as isosteres for native dipeptide units (e.g., replacing a flexible Val-Thr sequence). This substitution maintains nanomolar binding affinity (

nM) while drastically improving the molecule's resistance to degradation and its ability to penetrate the endoplasmic reticulum 3.

Conformational Restraint in GPCR Ligands

G-protein-coupled receptors (GPCRs) often require ligands to adopt highly specific conformations for activation. In the design of functionally biased Ghrelin receptor agonists, flexible C-terminal dipeptides (like Leu-Leu) act merely as spacers. By replacing these flexible regions with rigid aromatic spacers like aminobenzoic acid derivatives, researchers restrict the conformational freedom of the core binding motif (e.g., d-Trp-Phe-d-Trp). This rigidification locks the ligand into its bioactive conformation, yielding potent agonism (e.g., 40 nM potency) and high efficacy without the off-target effects associated with highly flexible native peptides 4.

Caption: Mechanism of action for rigidified peptidomimetics achieving high-affinity GPCR activation.

Enhanced Stability in Antimicrobial Peptides (AMPs)

Small cationic antimicrobial peptides (derived from sequences like Bac2A and indolicidin) are potent immunomodulators. However, their clinical translation is hindered by rapid degradation and the risk of inducing systemic sepsis. The integration of 3-amino-4-chlorobenzoic acid into these sequences creates a structural kink that enhances the peptide's ability to disrupt bacterial membranes while simultaneously preventing the hyper-stimulation of host TNFα responses, thereby providing potent anti-sepsis activity alongside antimicrobial efficacy 5.

Advanced Experimental Protocols: Overcoming Synthetic Bottlenecks

Integrating Fmoc-3-amino-4-chlorobenzoic acid into a peptide chain via SPPS presents a unique chemical challenge. While coupling the carboxylic acid of this building block to the growing peptide chain is straightforward, coupling the next amino acid onto its deprotected 3-amino group is notoriously difficult.

The Causality of the Challenge: Once Fmoc-deprotected, the resulting amine is an ortho-chloroaniline derivative. Aromatic amines are inherently poor nucleophiles due to the delocalization of the nitrogen lone pair into the benzene ring. This is severely exacerbated by the electron-withdrawing inductive effect (-I) and the significant steric bulk of the adjacent C4-chlorine atom. Standard coupling agents (like HBTU or DIC/HOBt) will fail, leading to truncated sequences.

The following self-validating protocol utilizes highly reactive uronium salts (COMU or HATU) and microwave assistance to force the reaction to completion.

Protocol: Self-Validating SPPS Incorporation and Elongation

Phase 1: Coupling Fmoc-3-amino-4-chlorobenzoic acid to the Resin

• Resin Preparation: Swell 0.1 mmol of Rink Amide AM resin in DMF for 30 minutes. Deprotect the initial Fmoc group using 20% piperidine in DMF (2 x 10 min).

• Activation: In a separate vial, dissolve 0.4 mmol (4 eq) of Fmoc-3-amino-4-chlorobenzoic acid and 0.38 mmol (3.8 eq) of HATU in minimal DMF. Add 0.8 mmol (8 eq) of DIPEA. Stir for 2 minutes to form the active ester.

• Coupling: Add the activated mixture to the resin. Agitate at room temperature for 60 minutes.

• Validation (Kaiser Test): Perform a standard Kaiser test. A yellow/colorless result indicates complete coupling. Wash the resin thoroughly with DMF (5x) and DCM (5x).

Phase 2: Elongating the Chain (Overcoming Ortho-Halogen Steric Hindrance)

• Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min) to remove the Fmoc group from the 3-amino-4-chlorobenzoic acid residue.

• Activation of the Next Amino Acid: Dissolve 0.5 mmol (5 eq) of the subsequent Fmoc-amino acid and 0.48 mmol (4.8 eq) of COMU (a highly reactive, less sterically hindered coupling agent) in DMF. Add 1.0 mmol (10 eq) of TMP (2,4,6-collidine) as the base. Causality note: TMP is preferred over DIPEA here to prevent base-catalyzed side reactions with the highly reactive COMU ester.

• Microwave-Assisted Coupling: Add the activated mixture to the resin. Subject the reaction to microwave irradiation (75°C, 25 Watts) for 15 minutes.

• Validation (Chloranil Test): Because the deprotected amine is an aromatic aniline derivative, the Kaiser test will yield false negatives. Use the Chloranil test (specific for secondary and aromatic amines). A negative result (no green/blue color) confirms successful coupling.

• System Validation (Micro-cleavage): Withdraw a 2 mg aliquot of resin. Treat with 95% TFA / 2.5% TIS / 2.5% H2O for 1 hour. Evaporate, reconstitute in MeCN/H2O, and analyze via LC-MS to confirm the mass shift corresponding to the successful dipeptide formation before proceeding with the rest of the synthesis.

Caption: Self-validating SPPS workflow highlighting the specialized coupling conditions required for aniline derivatives.

References

• National Institutes of Health (PubMed). "Peptides to peptidomimetics: towards the design and synthesis of bioavailable inhibitors of oligosaccharyl transferase." NIH, [Link]

• National Institutes of Health (PMC). "Unique Interaction Pattern for a Functionally Biased Ghrelin Receptor Agonist." NIH,[Link]

• Google Patents. "US9707282B2 - Small cationic antimicrobial peptides.

Sources

• 1. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 2. Fmoc amino acids | Sigma-Aldrich [sigmaaldrich.com]
• 3. Peptides to peptidomimetics: towards the design and synthesis of bioavailable inhibitors of oligosaccharyl transferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Unique Interaction Pattern for a Functionally Biased Ghrelin Receptor Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US9707282B2 - Small cationic antimicrobial peptides - Google Patents [patents.google.com]

The Strategic Integration of Fmoc-3-amino-4-chlorobenzoic Acid in Modern Drug Design: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Canonical – Engineering Novel Therapeutic Scaffolds

In the landscape of contemporary drug discovery, the pursuit of novel chemical entities with enhanced potency, selectivity, and pharmacokinetic profiles is a perpetual endeavor. While nature provides a vast arsenal of bioactive molecules, the limitations of natural scaffolds, such as susceptibility to metabolic degradation, often curtail their therapeutic potential. This has catalyzed a paradigm shift towards the design and synthesis of peptidomimetics and other non-natural scaffolds that retain the biological activity of their natural counterparts while exhibiting improved drug-like properties.

This technical guide delves into the multifaceted role of Fmoc-3-amino-4-chlorobenzoic acid as a pivotal building block in the construction of such advanced therapeutic agents. We will explore the strategic rationale behind its use, from inducing conformational constraints in peptide backbones to leveraging the unique physicochemical contributions of its chloro-substituent. This document will serve as a comprehensive resource, providing not only the theoretical underpinnings but also actionable experimental protocols for the synthesis and incorporation of this versatile scaffold.

The Architectural Advantages of the 3-Amino-4-chlorobenzoic Acid Scaffold

The utility of 3-amino-4-chlorobenzoic acid in drug design stems from a confluence of structural rigidity and the nuanced influence of its halogen substituent. When incorporated into a larger molecule, this scaffold imparts several desirable characteristics.

Conformational Rigidity: A Cornerstone of Potency and Selectivity

The aromatic ring of 3-amino-4-chlorobenzoic acid introduces a significant degree of conformational constraint.[1] Unlike the inherent flexibility of linear peptide chains, the rigid nature of this scaffold can pre-organize the molecule into a specific three-dimensional structure. This is particularly advantageous in the design of peptidomimetics, where the goal is to mimic the bioactive conformation of a native peptide ligand at its receptor binding site. By reducing the entropic penalty of binding, such conformational restriction can lead to a substantial increase in binding affinity and, consequently, potency.[1]

Furthermore, this induced rigidity can enhance selectivity. A flexible molecule may adopt multiple conformations, allowing it to bind to several off-target receptors. By locking the molecule into a specific shape that is complementary only to the desired target, the potential for off-target effects and associated toxicity can be significantly mitigated.

Enhanced Proteolytic Stability: Overcoming a Key Hurdle in Peptide Therapeutics

A major challenge in the development of peptide-based drugs is their rapid degradation by proteases in the body, leading to a short biological half-life. The incorporation of unnatural amino acids, such as 3-amino-4-chlorobenzoic acid, is a well-established strategy to overcome this limitation.[1] The non-natural structure of the scaffold is not recognized by proteases, rendering the resulting peptidomimetic resistant to enzymatic cleavage and prolonging its circulation time.[1]

Modulation of Physicochemical Properties: The Subtle Power of the Chloro-Substituent

The chlorine atom at the 4-position is not merely a passive structural element; it actively modulates the electronic and hydrophobic character of the molecule.[1] This can have a profound impact on a drug candidate's pharmacokinetic and pharmacodynamic properties. The electron-withdrawing nature of the chlorine atom can influence the pKa of the neighboring amino and carboxylic acid groups, affecting the molecule's overall charge distribution and solubility.

Moreover, the chloro group can participate in specific, non-covalent interactions with biological targets, most notably through halogen bonding. This is a directional interaction between the electrophilic region on the halogen atom and a Lewis basic site on the receptor, which can contribute significantly to binding affinity and selectivity.

Synthesis and Functionalization: From Building Block to Bioactive Molecule

The journey of integrating Fmoc-3-amino-4-chlorobenzoic acid into a potential therapeutic begins with its synthesis and subsequent protection for solid-phase synthesis.

Synthesis of 3-Amino-4-chlorobenzoic Acid

A common and efficient route to 3-amino-4-chlorobenzoic acid is through the reduction of the corresponding nitro compound, 4-chloro-3-nitrobenzoic acid.[2]

Experimental Protocol: Reduction of 4-Chloro-3-nitrobenzoic Acid [2]

Materials:

• 4-Chloro-3-nitrobenzoic acid

• Iron powder (Fe)

• Concentrated Hydrochloric acid (HCl)

• Ethanol

• Water

• 500 mL three-necked round-bottom flask

• Reflux condenser

• Mechanical stirrer

Procedure:

• In the 500 mL three-necked round-bottom flask, prepare a suspension of 27.05 g (0.10 mol) of 4-chloro-3-nitrobenzoic acid and 33.51 g (0.60 mol) of iron powder in a mixture of 200 mL of ethanol and 50 mL of water.

• Heat the mixture to a gentle reflux with vigorous stirring.

• Add 5 mL of concentrated hydrochloric acid dropwise to the refluxing suspension over a period of 15 minutes.

• Continue refluxing for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture can be worked up by filtering the hot solution to remove the iron salts, followed by cooling to crystallize the product. Further purification can be achieved by recrystallization.

Fmoc Protection of 3-Amino-4-chlorobenzoic Acid

For its use in solid-phase peptide synthesis (SPPS), the amino group of 3-amino-4-chlorobenzoic acid must be protected with a 9-fluorenylmethyloxycarbonyl (Fmoc) group. This protecting group is stable under the conditions of peptide bond formation but can be readily removed with a mild base, typically piperidine.[3][4]

Experimental Protocol: Synthesis of N-α-Fmoc-3-amino-4-chlorobenzoic Acid [1]

Materials:

• 3-Amino-4-chlorobenzoic acid

• 9-fluorenylmethyl succinimidyl carbonate (Fmoc-OSu)

• Sodium bicarbonate (NaHCO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

Procedure:

• Dissolve 3-amino-4-chlorobenzoic acid (1 equivalent) in a 10% aqueous solution of sodium bicarbonate in a round-bottom flask.

• In a separate container, dissolve Fmoc-OSu (1.1 equivalents) in 1,4-dioxane.

• Slowly add the Fmoc-OSu solution to the stirred solution of 3-amino-4-chlorobenzoic acid.

• Allow the reaction to stir at room temperature for several hours or until completion, as monitored by TLC.

• Once the reaction is complete, dilute the mixture with water and wash with ethyl acetate to remove any unreacted Fmoc-OSu.

• Acidify the aqueous layer to a pH of 2-3 with 1 M HCl.

• Extract the product into ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the Fmoc-protected product.

Incorporation into Peptidomimetics via Solid-Phase Peptide Synthesis (SPPS)

With the Fmoc-protected building block in hand, it can be readily incorporated into a growing peptide chain on a solid support using standard Fmoc-SPPS protocols. The choice of coupling reagent is critical for ensuring efficient peptide bond formation.

Recommended Coupling Reagents

For the coupling of Fmoc-3-amino-4-chlorobenzoic acid, several reagents can be employed, with the choice often depending on the specific sequence and the potential for side reactions.

Coupling Reagent	Activating Agent	Base	Key Considerations
HBTU/HATU	O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate / 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine	Highly efficient and commonly used for standard and hindered amino acids.[4]
DIC/HOBt	N,N'-Diisopropylcarbodiimide / 1-Hydroxybenzotriazole	N/A	A classic and cost-effective choice. HOBt is added to suppress racemization.[5]

Experimental Protocol: Incorporation of Fmoc-3-amino-4-chlorobenzoic Acid into a Peptide Sequence via SPPS [4]

Materials:

• Fmoc-protected amino acid-loaded resin

• Fmoc-3-amino-4-chlorobenzoic acid

• HBTU or HATU

• DIPEA or 2,4,6-Collidine

• 20% Piperidine in N,N-Dimethylformamide (DMF)

• DMF, peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Solid-phase synthesis vessel

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes in the synthesis vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add the 20% piperidine in DMF solution to the resin and agitate for 5-10 minutes.

  • Drain the solution and repeat the piperidine treatment for another 10-15 minutes.

  • Thoroughly wash the resin with DMF to remove all traces of piperidine.

• Coupling of Fmoc-3-amino-4-chlorobenzoic Acid:

  • In a separate vial, pre-activate Fmoc-3-amino-4-chlorobenzoic acid (3-5 equivalents relative to resin loading) with HBTU/HATU (3-5 equivalents) and DIPEA (6-10 equivalents) in DMF for 5-10 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 1-2 hours at room temperature. The progress of the coupling can be monitored using a colorimetric test such as the Kaiser test.

• Washing: Drain the coupling solution and wash the resin thoroughly with DMF and DCM.

• Chain Elongation: Repeat the deprotection and coupling steps for the subsequent amino acids in the desired sequence.

• Final Cleavage and Deprotection: Once the synthesis is complete, the peptide is cleaved from the resin and the side-chain protecting groups are removed, typically using a cocktail containing trifluoroacetic acid (TFA) and scavengers.

Case Study: Targeting the Epidermal Growth Factor Receptor (EGFR) Signaling Pathway

While direct examples of drugs in the clinic utilizing the 3-amino-4-chlorobenzoic acid scaffold are not abundant in the public domain, compelling evidence for its potential can be drawn from studies on its structural isomer, 4-amino-3-chlorobenzoic acid. Derivatives of this isomer have been synthesized and investigated as potent inhibitors of the Epidermal Growth Factor Receptor (EGFR), a key target in oncology.[6][7]

The EGFR signaling pathway is a critical regulator of cell growth, proliferation, and survival. In many cancers, this pathway is aberrantly activated due to mutations or overexpression of EGFR, leading to uncontrolled cell division. Small molecule tyrosine kinase inhibitors (TKIs) that target the ATP-binding site of the EGFR kinase domain are a validated and effective therapeutic strategy.

Structure-Activity Relationship (SAR) Insights

A study on novel 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors provides valuable SAR insights that can be extrapolated to the 3-amino-4-chloro scaffold.[6] The core aminobenzoic acid moiety serves as a crucial anchor within the EGFR active site. The amino group can form key hydrogen bond interactions with the hinge region of the kinase, a common feature of many TKIs. The chloro-substituent, in addition to its potential for halogen bonding, can occupy a hydrophobic pocket, contributing to binding affinity.

The study demonstrated that further derivatization of the core scaffold, for instance, by converting the carboxylic acid to various heterocyclic moieties, can significantly enhance inhibitory activity.[6] This highlights the utility of Fmoc-3-amino-4-chlorobenzoic acid as a versatile starting point for the construction of compound libraries to explore SAR and optimize for potency and selectivity against EGFR and other kinase targets.

Inhibition of the EGFR Signaling Pathway

The downstream effects of EGFR inhibition by compounds derived from an aminobenzoic acid scaffold can be visualized as follows:

Caption: Inhibition of the EGFR signaling cascade by a 3-amino-4-chlorobenzoic acid-based inhibitor.

Future Directions and Broader Applications

The utility of Fmoc-3-amino-4-chlorobenzoic acid is not limited to kinase inhibition. Its ability to act as a rigid scaffold and a modulator of protein-protein interactions (PPIs) opens up a vast design space for novel therapeutics.[8][9] PPIs are notoriously challenging targets for small molecules due to their large and often flat binding interfaces. The incorporation of constrained scaffolds like 3-amino-4-chlorobenzoic acid into peptidomimetics can provide the necessary structural pre-organization to effectively disrupt these interactions.

Furthermore, the chloro-substituent can be exploited as a synthetic handle for further diversification through cross-coupling reactions, allowing for the rapid generation of compound libraries with a wide range of functionalities. This is particularly valuable in the lead optimization phase of drug discovery.

Conclusion

Fmoc-3-amino-4-chlorobenzoic acid represents a powerful and versatile tool in the modern drug designer's armamentarium. Its unique combination of structural rigidity, metabolic stability, and the nuanced electronic and steric contributions of its chloro-substituent make it an ideal scaffold for the construction of sophisticated peptidomimetics and small molecules. As our understanding of complex biological pathways and the structural basis of disease continues to grow, the strategic application of such non-natural building blocks will undoubtedly play an increasingly critical role in the development of the next generation of targeted therapeutics.

References

• Aapptec. (n.d.). Coupling Reagents. Aapptec Peptides. Retrieved March 7, 2026, from [Link]

• Fairlie, D. P., & Dantas de Oliveira, E. (2019). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 25(5), e3165.
• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.
• Goncearenco, A., & Berezovsky, I. N. (2015). Amino Acids and Their Biological Derivatives Modulate Protein–Protein Interactions in an Additive Way. The Journal of Physical Chemistry B, 119(1), 149-157.
• Abd Al Rahim, N. A., Mahmood, A. A. R., Tahtamouni, L. H., AlSakhen, M. F., Yasin, S. R., & Saleh, A. M. (2024). New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses. Future Medicinal Chemistry, 16(24), 2647-2662.

• PubMed. (2024). New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses. National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

• Chien, M. C., Lin, Y. K., Liao, Y., Chen, S. H., Chen, Y. W., Liang, C. Y., Molakaseema, V., Hsu, S. C. N., Lin, C. C., Chen, H. T., & Kao, C. L. (2023). One-Step Synthesis of 3-(Fmoc-amino acid)-3,4-diaminobenzoic Acids. ACS Omega, 8(44), 41855-41864.
• Haberman Associates. (2012).
• Milroy, L. G., Grossmann, T. N., Hennig, S., Brunsveld, L., & Ottmann, C. (2014). Modulators of 14-3-3 Protein–Protein Interactions. Journal of Medicinal Chemistry, 57(23), 9775-9794.

• Chem-Impex International Inc. (n.d.). fmoc peptide synthesis protocol Dissolve the Fmoc amino acid (10 eq. relative to resin loading) in dry DCM. Retrieved March 7, 2026, from [Link]

• Kim, B. J., & Park, J. H. (2020). Synthesis of Fmoc-Triazine Amino Acids and Its Application in the Synthesis of Short Antibacterial Peptidomimetics. Molecules, 25(10), 2395.
• Vagner, J., Qu, H., & Hruby, V. J. (2008). Modulators of Protein-Protein Interactions. Current pharmaceutical design, 14(20), 1957-1971.

Sources

• 1. peptide.com [peptide.com]
• 2. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 3. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.uci.edu [chem.uci.edu]
• 5. chempep.com [chempep.com]
• 6. New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Amino Acids and Their Biological Derivatives Modulate Protein–Protein Interactions in an Additive Way - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Modulators of 14-3-3 Protein–Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]

Chemical Structure and Stability of Fmoc-3-amino-4-chlorobenzoic Acid

Technical Whitepaper | Version 1.0

Executive Summary Fmoc-3-amino-4-chlorobenzoic acid (CAS: 332121-92-3) is a specialized aromatic amino acid building block used in Solid-Phase Peptide Synthesis (SPPS) and the design of peptidomimetics. Distinguished by its halogenated anthranilic acid core, this compound offers unique electronic and steric properties that modulate peptide conformation, lipophilicity, and metabolic stability. This guide provides a comprehensive technical analysis of its molecular architecture, stability profile, and handling protocols, designed for researchers in medicinal chemistry and drug development.

Molecular Architecture & Electronic Properties

The efficacy of Fmoc-3-amino-4-chlorobenzoic acid as a scaffold stems from the specific arrangement of its substituents on the benzene ring.

Structural Definition:

• Core Scaffold: Benzoic acid (C1 position).

• Amine Functionality: Protected by 9-fluorenylmethoxycarbonyl (Fmoc) at the C3 position (meta to carboxyl).

• Halogen Substituent: Chlorine atom at the C4 position (para to carboxyl, ortho to amine).

1.1 Electronic & Steric Implications

The ortho-relationship between the bulky Fmoc-protected amine (C3) and the chlorine atom (C4) is the defining feature of this molecule.

• Steric Hindrance: The Van der Waals radius of Chlorine (1.75 Å) creates significant steric pressure on the adjacent C3-nitrogen bond. This restricts the conformational freedom of the Fmoc group, potentially increasing the energy barrier for amide bond formation during coupling.

• Electronic Withdrawal: The chlorine atom exerts an inductive electron-withdrawing effect (-I).

  • Effect on Carboxyl (C1): Being para to the carboxyl group, the -I effect increases the acidity of the carboxylic acid compared to unsubstituted 3-aminobenzoic acid, making the activated ester highly reactive but potentially prone to hydrolysis if not handled strictly anhydrously.

  • Effect on Amine (C3): The ortho-chloro substituent reduces the nucleophilicity of the nitrogen (after Fmoc deprotection). This necessitates optimized coupling conditions (e.g., stronger activators or extended reaction times) when acylation this position.

Figure 1: Structural map highlighting the critical ortho-steric clash between the Chloro and Amine groups.

Stability Profile

Understanding the stability boundaries is critical for preventing side reactions during storage and synthesis.

2.1 Chemical Stability Matrix

Parameter	Stability Status	Technical Insight
Fmoc Group	Base-Labile	Stable to acid. Cleaves rapidly in 20% Piperidine/DMF ( min). Sensitive to tertiary amines (e.g., DBU).
Carboxylic Acid	Stable	Stable in storage. Requires activation (HATU/DIC) for reaction. Prone to hydrolysis if stored in wet solvents.
Aryl-Chloride	Chemically Inert	Stable under standard SPPS conditions (TFA, Piperidine, HBTU). Caution: Reactive in Pd-catalyzed cross-couplings (Suzuki/Buchwald).
Racemization	N/A	The molecule is achiral (unless part of a larger chiral construct). No -proton to abstract.
Thermal	Moderate	Melting point >214°C (free acid). Stable at standard SPPS temperatures (25–60°C).

2.2 Degradation Pathways

The primary degradation risk is premature Fmoc cleavage due to trace amine contamination in solvents or hydrolysis of the activated ester during coupling.

• Storage Condition: Store at +2°C to +8°C. Keep desicated.

• Solvent Compatibility: Soluble in DMF, NMP, and DMSO. Limited solubility in DCM or water.

Figure 2: Reaction and degradation pathways. Red paths indicate failure modes to avoid.

Experimental Protocols

3.1 Synthesis & Coupling Strategy (SPPS)

Due to the reduced nucleophilicity of the aniline nitrogen (once deprotected) and the steric bulk of the Fmoc group during coupling, standard protocols must be adjusted.

Protocol: Coupling Fmoc-3-amino-4-chlorobenzoic acid to Resin

• Resin Swelling: Swell resin (e.g., Rink Amide) in DMF for 30 min.

• Activation (Pre-activation is critical):

  • Dissolve 3.0 eq of Fmoc-3-amino-4-chlorobenzoic acid in dry DMF.

  • Add 2.9 eq of HATU (preferred over HBTU due to sterics).

  • Add 6.0 eq of DIEA (Diisopropylethylamine).

  • Allow to activate for 2-3 minutes (yellow color change).

• Coupling:

  • Add activated solution to resin.

  • Agitate for 60–90 minutes (Standard AA is 30-45 min).

  • Note: The electron-deficient ring makes the carboxylate less nucleophilic during activation, but the resulting ester is highly reactive.

• Monitoring: Perform a Kaiser Test (ninhydrin). If blue (incomplete), perform a second coupling.

Protocol: Deprotection of the Fmoc Group [1][2]

• Wash resin with DMF (3x).[2]

• Treat with 20% Piperidine in DMF containing 0.1M HOBt (to suppress aspartimide formation if applicable, though less relevant here).

• Reaction time: 2 x 10 minutes.

• Observation: The UV absorbance of the dibenzofulvene-piperidine adduct can be monitored at 301 nm.

3.2 Quality Control (HPLC-MS)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Phenomenex Luna).

• Mobile Phase:

  • A: Water + 0.1% TFA

  • B: Acetonitrile + 0.1% TFA

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 254 nm (aromatic) and 301 nm (Fmoc).

• Mass Spec: Expect [M+H]+ = ~394.8 (Cl isotope pattern will show M+2 peak at ~33% intensity).

References

• National Institute of Standards and Technology (NIST). 3-Amino-4-chlorobenzoic acid - Chemical Structure and IR Spectrum. NIST WebBook. [Link]

• PubChem. Compound Summary: 3-Amino-4-chlorobenzoic acid.[3] National Library of Medicine. [Link][3]

Sources

• 1. chempep.com [chempep.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Halogenated Benzoic Acid Derivatives: Precision Tools for Peptide Engineering

Executive Summary

The strategic incorporation of halogenated benzoic acid derivatives into peptide scaffolds has emerged as a transformative approach in modern drug discovery. Beyond serving as simple capping groups, these moieties function as versatile "chemical warheads" that modulate physicochemical properties, enhance metabolic stability, and enable late-stage functionalization.

This guide provides a rigorous technical analysis of halogenated benzoic acids (HBAs) in peptide engineering. We explore their utility in three critical domains: physicochemical tuning (pKa and lipophilicity modulation), molecular recognition (halogen bonding), and synthetic versatility (radio-labeling and cross-coupling). Detailed protocols and self-validating workflows are provided to facilitate immediate application in the laboratory.

Physicochemical Tuning: The Halogen Effect

The substitution of hydrogen with halogen atoms (F, Cl, Br, I) on the benzoic acid ring exerts profound electronic and steric effects. These changes directly influence the acidity (pKa) of the carboxylic acid—and by extension, the electronic environment of the amide bond formed upon peptide coupling—as well as the overall lipophilicity (LogP) of the conjugate.

Electronic and Steric Impact[1][2]

• Fluorine (F): Highly electronegative yet small (van der Waals radius ~1.47 Å). It significantly lowers pKa via induction without imposing massive steric bulk. It is a bioisostere for hydrogen and hydroxyl groups.

• Chlorine (Cl) & Bromine (Br): Introduce moderate steric bulk and lipophilicity. They are excellent handles for transition metal-catalyzed cross-coupling.

• Iodine (I): Large, polarizable, and lipophilic. It is the gold standard for halogen bonding (sigma-hole donor) and radio-labeling (

  ).

Quantitative Data: Substituent Effects

The following table summarizes the physicochemical shifts relative to unsubstituted benzoic acid. Note the dramatic drop in pKa for ortho-substitution (steric inhibition of resonance and proximity induction) and the linear increase in lipophilicity with halogen size.

Compound	Substituent	pKa (H₂O, 25°C)	LogP (Experimental)	Hammett Constant (σₚ)	Primary Application
Benzoic Acid	-H	4.21	1.87	0.00	Standard Capping
2-Fluorobenzoic Acid	o-F	3.27	2.22	N/A (Ortho effect)	Metabolic Stability
3-Fluorobenzoic Acid	m-F	3.86	2.20	0.34	Electronic Tuning
4-Fluorobenzoic Acid	p-F	4.14	2.07	0.06	Metabolic Stability
4-Chlorobenzoic Acid	p-Cl	3.98	2.65	0.23	Cross-Coupling / XB
4-Bromobenzoic Acid	p-Br	3.96	2.90	0.23	Cross-Coupling / XB
4-Iodobenzoic Acid	p-I	3.93	3.20	0.18	Radio-labeling / XB

Data compiled from standard physicochemical databases and literature sources [1, 2].

Molecular Recognition: Halogen Bonding (XB)

Halogen bonding is a highly specific, directional non-covalent interaction between a halogen atom (Lewis acid) and a nucleophile (Lewis base). Unlike hydrogen bonding, XB is driven by the sigma-hole (

-hole)—a region of positive electrostatic potential on the extension of the C-X bond axis.

Mechanism

In a peptide-drug complex, a halogenated benzoic acid cap can anchor the peptide into a hydrophobic pocket or a carbonyl backbone via XB. The strength of the interaction follows the polarizability trend: I > Br > Cl > F .

• Directionality: Strictly linear (C–X···Base angle

  180°).

• Utility: Used to target "undruggable" flat interfaces or replace unstable hydrogen bond donors.

Figure 1: Schematic of the Sigma-hole interaction mechanism driving Halogen Bonding.

Workflow A: Radioiodination for Metabolic Stability & Imaging

Radioiodinated benzoic acid derivatives (e.g., N-succinimidyl-3-iodobenzoate, SIB) are superior to direct tyrosine iodination. Direct iodination of Tyr residues is prone to in vivo deiodination by dehalogenases. In contrast, the iodobenzoate moiety is metabolically robust, retaining the label significantly longer.

Protocol: Indirect Radioiodination via Tin Precursor

Objective: Synthesize

I-labeled peptide using a prosthetic group strategy.

Reagents

• Precursor: N-succinimidyl-3-(tri-n-butylstannyl)benzoate (ATE).

• Oxidant: N-chlorosuccinimide (NCS) or Chloramine-T.

• Radioisotope: Na[

  I].

• Peptide: Containing a free N-terminal amine or Lysine side chain.

Step-by-Step Methodology

• Radioiodination (Iododestannylation):

  • Dissolve 50 µg of ATE precursor in 50 µL of 1% acetic acid/MeOH.

  • Add 1-5 mCi of Na[

    I] in NaOH.

  • Add 10 µL of NCS solution (1 mg/mL). Incubate at RT for 5-10 mins.

  • Mechanism:[1][2] Electrophilic aromatic substitution where I

    displaces the tributyltin group.

  • Validation: Check radiochemical purity via Radio-TLC (Silica, EtOAc/Hexane 1:1). Yield should be >90%.

• Conjugation:

  • Add the activated labeled ester ([

    I]-SIB) directly to the peptide solution (0.1 mg peptide in 100 µL borate buffer, pH 8.5).

  • Incubate for 15-30 mins at RT.

  • Note: The NHS ester reacts specifically with primary amines.

• Purification:

  • Purify the conjugate via RP-HPLC (C18 column, Acetonitrile/Water + 0.1% TFA gradient).

  • Collect the radioactive peak corresponding to the benzoylated peptide.

Figure 2: Indirect radioiodination workflow using stannyl-benzoate precursors to ensure metabolic stability.

Workflow B: Late-Stage Diversification via Cross-Coupling

Halogenated benzoic acids (specifically 4-iodo- or 4-bromobenzoic acid) serve as excellent handles for Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) directly on the peptide. This allows for the rapid generation of peptide libraries by diversifying the "warhead" after the peptide chain has been synthesized.

Protocol: On-Resin Suzuki-Miyaura Coupling

Objective: Couple an aryl boronic acid to a peptide capped with 4-iodobenzoic acid.

Reagents

• Catalyst: Pd(PPh₃)₄ or Pd(OAc)₂ with SPhos (water-soluble ligands preferred for solution phase).

• Base: Na₂CO₃ (2M aqueous) or Cs₂CO₃.

• Solvent: DMF/Water or DME/Water (degassed).

• Substrate: Resin-bound peptide capped with 4-iodobenzoic acid.

Step-by-Step Methodology

• Capping (Pre-functionalization):

  • Synthesize peptide on Rink Amide resin using standard Fmoc SPPS.

  • Remove final Fmoc.

  • Couple 4-iodobenzoic acid (5 eq), HATU (5 eq), and DIEA (10 eq) in DMF for 1 hour.

  • Validation: Kaiser test (negative) or micro-cleavage LC-MS confirms iodobenzoyl-peptide.

• Cross-Coupling:

  • Wash resin with degassed DMF under Argon.

  • Add Aryl Boronic Acid (5 eq), Pd(PPh₃)₄ (0.1 eq), and Na₂CO₃ (2M, 10 eq).

  • Heat to 60-80°C for 2-4 hours (microwave irradiation accelerates this to 15 mins at 80°C).

  • Note: Strictly anaerobic conditions are vital to prevent Pd oxidation (homocoupling).

• Cleavage & Analysis:

  • Wash resin (DMF, DCM, MeOH).

  • Cleave with TFA/TIPS/Water (95:2.5:2.5).

  • Analyze via LC-MS. The mass shift will correspond to the loss of Iodine (-127 Da) and addition of the Aryl group.

Figure 3: Mechanism of Palladium-catalyzed late-stage diversification of iodobenzoyl-peptides.

References

• Hansch, C., et al. (1991).[3] A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews. Link

• BenchChem Technical Support. (2025). Comparing pKa values of mono-, di-, and tri-fluorobenzoic acids. BenchChem Application Notes. Link

• Vaidyanathan, G., & Zalutsky, M. R. (2006). Influence of prosthetic radioiodination on the chemical and biological behavior of chemotactic peptides. Bioconjugate Chemistry. Link

• Wilcken, R., et al. (2013). Halogen Bonding: A Powerful Tool for Modulation of Peptide Conformation. Journal of the American Chemical Society.[3] Link

• Garg, N. K., et al. (2011). Palladium-catalyzed cross-couplings by C–O bond activation. Chemical Science. Link

• Jeschke, P. (2020). The Unique Role of Fluorine in the Design of Active Ingredients for Modern Crop Protection. ChemBioChem.[4] Link

Sources

• 1. Benzoic acid transformation via conjugation with peptides and final fate of conjugates in higher plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hammett equation - Wikipedia [en.wikipedia.org]
• 3. staff.ustc.edu.cn [staff.ustc.edu.cn]
• 4. 4-Chlorobenzoic acid - Wikipedia [en.wikipedia.org]

Conformational Restriction in Peptidomimetics: The Strategic Application of Fmoc-3-Amino-4-Chlorobenzoic Acid

Executive Summary

In the high-stakes arena of peptide drug discovery, the transition from a flexible linear peptide to a potent, metabolically stable peptidomimetic is often achieved through conformational restriction.[1] Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3-A-4-Cl-BA) represents a specialized class of aromatic amino acid building blocks used to "lock" peptide backbones into bioactive geometries.

Unlike standard aliphatic constraints (e.g., Aib, cyclization), this aromatic scaffold introduces a dual-constraint mechanism:

• Backbone Rigidity: The benzene ring eliminates rotational freedom between the amine and carboxyl attachment points (meta-substitution).

• Steric Locking: The chlorine atom at position 4 (ortho to the amino group) creates a steric barrier that restricts rotation around the

  bond, forcing the backbone into a defined trajectory.

This guide details the physicochemical rationale, synthesis protocols, and troubleshooting strategies for integrating this constrained scaffold into Solid Phase Peptide Synthesis (SPPS).

Part 1: Chemical Basis & Conformational Mechanics

Structural Anatomy

The molecule is a meta-aminobenzoic acid (MABA) derivative. In standard peptide nomenclature, it acts as a rigid spacer that mimics a dipeptide turn or an extended kink, depending on the flanking residues.

• Core Scaffold: 3-Aminobenzoic acid.[2]

• Substituent: Chlorine at position 4.[1][3]

• Electronic Effect: The chlorine is electron-withdrawing (inductive), significantly lowering the pKa of the aniline nitrogen (position 3). This reduces nucleophilicity, making the subsequent coupling step chemically challenging.

• Steric Effect: The bulky chlorine atom forces the amino group out of planarity or locks it into a specific rotamer, reducing the entropic penalty of binding to a target receptor.

The "Steric Lock" Mechanism

While a standard meta-aminobenzoic acid allows some rotation around the C-N bond, the 4-chloro substituent introduces a clash with the amide hydrogen or the carbonyl oxygen of the preceding residue. This restricts the

(phi) torsion angle space, effectively freezing the local conformation.

Figure 1: Mechanism of conformational restriction. The 4-chloro substituent minimizes the entropic cost of binding by pre-organizing the peptide backbone.

Part 2: Synthesis Protocol (Fmoc-SPPS)

Integrating Fmoc-3-amino-4-chlorobenzoic acid into a peptide sequence presents two distinct challenges:

• Coupling the Residue: Attaching the carboxylic acid of Fmoc-3-A-4-Cl-BA to the resin-bound amine. (Standard difficulty).

• Elongation: Attaching the next amino acid to the deactivated aniline nitrogen of 3-A-4-Cl-BA. (High difficulty ).

Materials & Reagents[4][5][6][7]

• Resin: Rink Amide (for amides) or 2-Chlorotrityl Chloride (for acids).

• Coupling Agents: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) is mandatory for the difficult step. HOAt (1-Hydroxy-7-azabenzotriazole) is preferred over HOBt.

• Base: DIPEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine/Collidine).

• Solvent: DMF (N,N-Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone) for better solvation of aggregates.

Step-by-Step Workflow

Step A: Coupling Fmoc-3-amino-4-chlorobenzoic acid to the Resin

Since the carboxyl group is relatively unhindered, standard activation works, but extended time ensures completion.

• Activation: Dissolve Fmoc-3-amino-4-chlorobenzoic acid (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF. Add DIPEA (6 eq).

• Coupling: Add to resin. Agitate for 2 hours at room temperature.

• QC: Perform a Kaiser test. It should be negative (no free amines left on resin).

Step B: Fmoc Deprotection[4][5]

• Reagent: 20% Piperidine in DMF.

• Cycle: Treat 2 x 10 minutes.

• Note: The resulting free amine is an electron-deficient aniline. It will not react with the Kaiser test reagents as strongly as aliphatic amines. Do not rely solely on colorimetric tests here.

Step C: The "Difficult Coupling" (Elongation)

This is the critical failure point. The nucleophilicity of the amine is drastically reduced by the ortho-chloro and the aromatic ring.

Protocol:

• Pre-Activation: Dissolve the incoming Fmoc-Amino Acid (5 eq) and HATU (5 eq) in NMP (preferred over DMF for difficult couplings).

• Base Addition: Add DIPEA (10 eq) or Collidine (recommended for preventing racemization of sensitive incoming AAs like Cys/His).

• Reaction: Add to the resin-bound 3-amino-4-chlorobenzoic acid.

• Conditions:

  • Standard: Agitate for 4–6 hours at Room Temp.

  • Microwave (Recommended): 75°C for 10 minutes (25W).

• Double Coupling: This is mandatory . Drain, wash, and repeat the coupling step with fresh reagents.[6]

• Capping: Acetylate unreacted amines using Acetic Anhydride/Pyridine to prevent deletion sequences.

Synthesis Flowchart

Figure 2: SPPS workflow emphasizing the critical bottleneck at the elongation step due to aniline deactivation.

Part 3: Physicochemical Data & Troubleshooting

Comparative Properties Table

Property	Standard Alanine	3-Amino-Benzoic Acid	3-Amino-4-Cl-Benzoic Acid
Role	Flexible Spacer	Rigid Spacer	Locked Rigid Spacer
Amine pKa	~9.6 (Aliphatic)	~3.8 (Aniline)	~2.5 - 3.0 (Deactivated Aniline)
Nucleophilicity	High	Low	Very Low
Coupling Difficulty	Low	Medium	High
Hydrophobicity	Low	Moderate	High (Cl substituent)
Preferred Activation	HBTU/DIC	HBTU/HATU	HATU / Acid Fluoride / Microwave

Troubleshooting Guide

Issue 1: Incomplete Coupling of the Next Residue

• Symptom: Mass spec shows a deletion sequence (missing the amino acid after the benzoic acid).

• Root Cause:[4][] The aniline is too weak to attack the activated ester of the incoming amino acid.

• Solution:

  • Switch to Fmoc-Amino Acid Chlorides (generated in situ with triphosgene) or Fluorides (using TFFH). These are more reactive electrophiles than HATU esters.

  • Use Microwave-Assisted SPPS at 75°C.

Issue 2: Poor Solubility / Aggregation

• Symptom: Resin clumping or broadening of HPLC peaks.

• Root Cause:[4][] The planar aromatic ring promotes

  stacking.

• Solution: Use "Magic Mixture" solvents (DCM/DMF/NMP 1:1:1) or add chaotropic salts (0.1M LiCl in DMF) during coupling.

Issue 3: Side Reactions

• Symptom: Unexpected mass peaks (+171 Da adducts).

• Root Cause:[4][] Incomplete Fmoc removal leading to insertion errors, or acylation of the unprotected aniline during capping if coupling failed.

• Solution: Ensure rigorous acetylation (capping) after the difficult coupling step to terminate any unreacted chains, purifying the final product by HPLC.

References

• BenchChem. (2025).[1][4] Application Notes and Protocols for the Use of 3-Amino-4-chlorobenzoic Acid in Peptide Synthesis. BenchChem Technical Support. Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. Link

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397-4398. Link

• Hancock, R. E., & Sahl, H. G. (2006). Antimicrobial and host-defense peptides as new anti-infective therapeutic strategies. Nature Biotechnology, 24(12), 1551-1557. (Context for cationic peptide peptidomimetics). Link

• Indofine Chemical Company. (2024). Product Sheet: 3-Amino-4-chlorobenzoic acid (CAS 2840-28-0).[8][9][10] Link

Sources

• 1. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. Buy 3-(3-Carboxyprop-2-enamido)-4-chlorobenzoic acid [smolecule.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. merckmillipore.com [merckmillipore.com]
• 8. 3-AMINO-4-CHLOROBENZOIC ACID | 2840-28-0 | INDOFINE Chemical Company [indofinechemical.com]
• 9. angenesci.com [angenesci.com]
• 10. 3-アミノ-4-クロロ安息香酸 ≥98.0% (T) | Sigma-Aldrich [sigmaaldrich.com]

Electronic effects of chlorine in Fmoc-3-amino-4-chlorobenzoic acid derivatives

This guide provides an in-depth technical analysis of Fmoc-3-amino-4-chlorobenzoic acid, focusing on the electronic and steric perturbations introduced by the chlorine substituent and their practical implications in Solid Phase Peptide Synthesis (SPPS) and medicinal chemistry.

A Technical Guide for SPPS and Medicinal Chemistry

Executive Summary

Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3-A-4-Cl-BA) represents a specialized class of aromatic amino acids used to introduce conformational constraints and modulate metabolic stability in peptidomimetics. The core utility of this building block stems from the chlorine atom at position 4 , which exerts a dual influence: it electronically deactivates the aromatic ring while sterically hindering the adjacent amino group at position 3.

For the synthetic chemist, this molecule presents a paradox: the carboxylic acid is activated for coupling, yet the amine (once deprotected) is nucleophilically impaired. This guide dissects these mechanisms to provide actionable protocols for high-fidelity synthesis.

Part 1: Structural & Electronic Landscape

The Hammett & Steric Matrix

The reactivity of Fmoc-3-amino-4-chlorobenzoic acid is defined by the interplay between the 4-chloro substituent, the 3-amino group, and the 1-carboxylic acid.

Parameter	Electronic Effect (Chlorine)	Steric Consequence	Net Result on Reactivity
C1-COOH (Para to Cl)	Inductive Withdrawal (-I): Dominant. Increases acidity of the carboxylic acid.[1]	Minimal. Distance is sufficient to avoid clash.	Increased Acidity (pKa ~2.7). Active esters formed are highly reactive but more hydrolytically unstable.
C3-NH-Fmoc (Ortho to Cl)	Inductive Withdrawal (-I): Reduces electron density on Nitrogen.	High Steric Strain: Cl (Van der Waals radius 1.75 Å) forces the bulky Fmoc group out of planarity.	Decreased Nucleophilicity. The amine is "deactivated" and sterically shielded, making acylation difficult.
Aromatic Ring	Deactivation: Net electron withdrawal reduces susceptibility to oxidative metabolism.	Rigidification: Restricted rotation of the C3-N bond.	Metabolic Stability. Blocks P450 oxidation at the para-position.

The "Ortho Effect" Mechanism

The most critical feature for researchers is the ortho-relationship between the chlorine and the amino group.

• Electronic: Chlorine is electronegative (

  ), exerting a strong inductive effect (-I) that pulls electron density away from the ortho-nitrogen.[2] This lowers the HOMO energy of the nitrogen lone pair, making it a poorer nucleophile.

• Steric: The proximity of the chlorine atom prevents the amide bond formed at C3 from achieving planarity with the benzene ring. This breaks conjugation, localizing the lone pair but burying it within a steric cleft.

Visualization of Electronic Vectors

The following diagram illustrates the competing electronic vectors and the steric clash defining the molecule's behavior.

Figure 1: Vector map showing the inductive withdrawal of Chlorine deactivating the ring and the steric clash compromising the 3-Amino group.

Part 2: Synthetic Implications in SPPS

Integrating Fmoc-3-amino-4-chlorobenzoic acid into a peptide sequence involves two distinct phases with opposing reactivity profiles.

Phase 1: Coupling To the Resin (Easy)

When coupling this amino acid to the growing chain (or resin), the carboxylic acid at C1 is the reactive species.

• Reactivity: Due to the electron-withdrawing nature of the para-chlorine, the carboxylate is less basic and the corresponding active ester (e.g., OBt or OAt ester) is highly electrophilic.

• Protocol Adjustment: Standard coupling times (30-45 min) are usually sufficient. However, the active ester is more prone to hydrolysis if water is present in the solvent. Use anhydrous DMF/NMP.

Phase 2: Coupling The Next Amino Acid (Difficult)

This is the synthesis bottleneck. Once the Fmoc group is removed, the exposed 3-amino group is:

• Electron-deficient (due to Cl induction).

• Sterically hindered (due to Cl bulk).

• Conformationally restricted.

Standard coupling protocols (e.g., HBTU/DIPEA, 1 hour) often result in incomplete coupling (deletion sequences).

Optimized Coupling Workflow

The following workflow is designed to overcome the nucleophilic deactivation of the 3-amino-4-chloro moiety.

Figure 2: Decision tree for acylating the deactivated 3-amino-4-chlorobenzoic acid residue.

Part 3: Experimental Protocols

Protocol: High-Efficiency Acylation of the Deactivated Amine

Objective: Couple an incoming amino acid (Fmoc-AA-OH) onto the resin-bound 3-amino-4-chlorobenzoic acid.

Reagents:

• Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).[3] Why: The Aza-benzotriazole moiety (HOAt) is superior for sterically hindered couplings compared to HBTU.

• Base: TMP (2,4,6-Trimethylpyridine / Collidine). Why: A weaker, non-nucleophilic base than DIPEA, preventing racemization during the extended/heated coupling required for this deactivated amine.

• Solvent: NMP (N-methyl-2-pyrrolidone). Why: Higher polarity and better swelling for aromatic sequences than DMF.

Step-by-Step:

• Swelling: Swell resin in NMP for 20 minutes.

• Activation: Dissolve Fmoc-AA-OH (5 eq) and HATU (4.9 eq) in minimal NMP. Add Collidine (10 eq). Activate for 2 minutes.

• Coupling: Add the pre-activated mixture to the resin.

• Conditions:

  • Microwave: 75°C for 10 minutes (25W).

  • Manual: Shake for 2 hours at room temperature.

• Double Coupling: Drain and repeat the coupling step with fresh reagents. This is mandatory for this derivative.

• Monitoring: Perform a Chloranil Test (not Kaiser). The Kaiser test (ninhydrin) is often false-negative for aromatic amines. The Chloranil test detects secondary/aromatic amines more reliably.

Part 4: Medicinal Chemistry Applications[4][5]

Metabolic Blocking

In drug design, the 4-position of a benzoic acid ring is a "metabolic soft spot," prone to hydroxylation by Cytochrome P450 enzymes.

• Strategy: Substitution with Chlorine (Bioisostere for H or CH3) blocks this oxidation.

• Lipophilicity: The Cl substitution increases LogP by approximately 0.7 units, enhancing membrane permeability compared to the non-chlorinated analog.

Conformational Restriction

The steric clash between the 4-Cl and 3-NH restricts the

(phi) torsion angle.

• Application: This derivative is used to induce

  -turn mimetics . By locking the local conformation, it forces the peptide backbone into a kink, mimicking the turn structures found in protein loops (e.g., RGD mimetics).

References

• Royal Society of Chemistry. Efficient Fmoc protection of amines and amino acids in aqueous media. Green Chemistry, 2011.[4] Available at: [Link]

• National Institutes of Health (NIH) - PubChem. 3-Amino-4-chlorobenzoic acid Compound Summary. Available at: [Link]

• Chapman & Hall. pKa Prediction for Organic Acids and Bases.[5] (Cited via VDOC). General reference for substituent effects on benzoic acid acidity.

Sources

• 1. byjus.com [byjus.com]
• 2. Although chlorine is an electron withdrawing group, yet it is ortho-, - askIITians [askiitians.com]
• 3. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. vdoc.pub [vdoc.pub]

Library generation using Fmoc-3-amino-4-chlorobenzoic acid building blocks

Executive Summary

The integration of Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3-A-4-Cl-BA) into solid-phase peptide synthesis (SPPS) and combinatorial chemistry represents a strategic pivot from standard aliphatic backbones to rigid, privileged aromatic scaffolds. This building block offers a unique trifunctional platform:

• Structural Rigidity: The benzene ring constrains conformational freedom, reducing entropy penalties upon target binding.

• Electronic Modulation: The electron-withdrawing chlorine atom at the 4-position and the carboxylic acid at the 1-position modulate the pKa and nucleophilicity of the 3-amino group (an aniline), creating specific synthetic challenges and opportunities.

• Orthogonal Diversity: The aryl chloride serves as a latent handle for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling "library-from-library" expansion.

This guide provides a validated technical roadmap for utilizing this scaffold, addressing the specific kinetic bottlenecks associated with aniline coupling and resin-bound organometallic chemistry.

Chemical Rationale & Scaffold Architecture

The "Aniline" Challenge

Unlike standard Fmoc-amino acids, the amino group in Fmoc-3-A-4-Cl-BA is an aniline . The lone pair on the nitrogen is delocalized into the aromatic ring, significantly reducing its nucleophilicity compared to aliphatic amines (e.g., Ala, Lys). Furthermore, the 4-chloro substituent (ortho to the amine) introduces steric bulk and inductive electron withdrawal, further deactivating the amine.

Implication: Standard coupling protocols (e.g., HBTU/DIPEA, 30 min) will likely fail or result in deletion sequences. High-efficiency activation (HATU/HOAt) or acid chloride methods are mandatory.

The "Chlorine" Vector

The chlorine atom is not merely a substituent; it is a functional handle. While aryl chlorides are generally less reactive than bromides or iodides in oxidative addition, they are preferred in library synthesis for their stability during standard SPPS cycles (acid/base resistance). They can be activated under specific catalytic conditions for late-stage diversification.

Experimental Protocols

Protocol A: Resin Loading & Backbone Assembly

Objective: Efficiently incorporate Fmoc-3-amino-4-chlorobenzoic acid into a peptide sequence and extend the chain from the deactivated aniline nitrogen.

Materials:

• Resin: Rink Amide MBHA (0.5–0.7 mmol/g) or 2-Chlorotrityl Chloride (for C-terminal acid).

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HOAt (1-Hydroxy-7-azabenzotriazole).

• Base: DIPEA (N,N-Diisopropylethylamine) or 2,4,6-Collidine.

• Solvent: DMF (anhydrous).

Step-by-Step Methodology:

• Resin Swelling: Swell resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat with 20% Piperidine in DMF (2 x 10 min). Wash with DMF (5x), DCM (3x), DMF (3x).

• Coupling of Fmoc-3-amino-4-chlorobenzoic acid (The Scaffold):

  • Activation: Dissolve Fmoc-3-amino-4-chlorobenzoic acid (3 eq), HATU (2.9 eq), and HOAt (3 eq) in DMF. Add DIPEA (6 eq). Pre-activate for 2 minutes.

  • Reaction: Add to resin.[1][2][3][4] Agitate for 2 hours at room temperature.

  • QC: Perform Kaiser test (ninhydrin).[1] Note: If coupling to a secondary amine (e.g., Proline), use Chloranil test.

• Fmoc Removal from the Scaffold:

  • Treat with 20% Piperidine/DMF (2 x 15 min).

  • Critical Observation: The resin color may shift to a distinct yellow/orange due to the formation of the free aniline species.

• Coupling the NEXT Amino Acid (The Bottleneck):

  • Challenge: You are coupling to the deactivated 3-amino-4-chloro aniline.

  • Method: Use Symmetric Anhydride or HATU/HOAt double coupling .

  • Protocol: Dissolve next Fmoc-Amino Acid (5 eq) and HATU (5 eq) in DMF. Add DIPEA (10 eq). Add to resin.[1][2][3][4]

  • Conditions:Microwave irradiation (75°C, 30 watts, 10 min) is highly recommended. If manual, double couple for 4 hours each.

  • Validation: The Kaiser test may be ambiguous due to the aniline's low reactivity. Micro-cleavage and LCMS analysis is the only reliable verification method at this stage.

Protocol B: Diversity Expansion via Suzuki-Miyaura Coupling

Objective: Functionalize the 4-chloro position on solid phase before final cleavage.

Mechanism: Palladium-catalyzed cross-coupling between the resin-bound aryl chloride and a boronic acid in solution.

Reagents:

• Catalyst: Pd(dtbpf)Cl2 or Pd2(dba)3 with XPhos (electron-rich bulky phosphines are required to activate the aryl chloride).

• Partner: Aryl Boronic Acid (5 eq).

• Base: K2CO3 (2M aqueous) or Cs2CO3.

• Solvent: Dioxane:Water (4:1) or DMF.[2][4]

Workflow:

• Preparation: Ensure the N-terminus is Fmoc-protected to prevent side reactions.[3]

• Inert Atmosphere: Sparge all solvents with Nitrogen/Argon for 15 mins.

• Reaction:

  • Add Boronic Acid (5 eq) and Base (10 eq) to the resin.

  • Add Catalyst (0.1 eq) dissolved in degassed solvent.

  • Agitate at 80°C for 12–16 hours (sealed vessel).

• Washing: Wash extensively with warm DMF, then aqueous sodium diethyldithiocarbamate (0.5% w/v) to scavenge residual Palladium, followed by DCM.

Visualization of Workflows

Logic Flow: Synthesis & Diversification

The following diagram illustrates the critical decision points and reaction pathways for generating a library using this scaffold.

Caption: Operational workflow distinguishing between backbone extension (Path A) and orthogonal diversification of the aryl chloride (Path B).

Quality Control & Data Interpretation

LCMS Validation

The 3-amino-4-chlorobenzoic acid moiety provides a distinct mass spectral signature.

• Isotope Pattern: Chlorine has two stable isotopes, ³⁵Cl (75%) and ³⁷Cl (25%).

• Signature: Any peptide containing this scaffold must show an M+2 peak at ~33% intensity of the parent ion (M).

• Diagnostic: Absence of the M+2 peak indicates dehalogenation (a common side reaction in aggressive Pd couplings) or incorrect coupling.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Incomplete Coupling of Scaffold	Steric hindrance at C-terminus	Double couple; switch to smaller resin mesh size (100-200 mesh).
Failure to Extend Backbone	Deactivated Aniline (3-amino)	Use Fmoc-Amino Acid Chlorides (generated in situ with BTC) or Microwave heating (75°C).
Black Resin after Pd Coupling	Palladium precipitation	Wash with 0.5% Sodium Diethyldithiocarbamate in DMF.
Dechlorination (M-34 peak)	Pd-catalyzed hydrodehalogenation	Reduce reaction time; ensure strictly anhydrous conditions if using hydride sources elsewhere.

References

• Albericio, F., & Kates, S. A. (2000). Solid-Phase Synthesis: A Practical Guide. CRC Press.

• Chien, M. C., et al. (2023).[2][5] "One-Step Synthesis of 3-(Fmoc-amino acid)-3,4-diaminobenzoic Acids". ACS Omega, 8(44), 41855-41864.[5] Retrieved from [Link][5]

Sources

• 1. peptide.com [peptide.com]
• 2. chem.uci.edu [chem.uci.edu]
• 3. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 4. chempep.com [chempep.com]
• 5. One-Step Synthesis of 3-(Fmoc-amino acid)-3,4-diaminobenzoic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Engineering of Fmoc-Aromatic Peptides: From Synthesis to Self-Assembling Therapeutics

Executive Summary

The integration of Fluorenylmethyloxycarbonyl (Fmoc) protecting groups with aromatic amino acids (Phenylalanine, Tyrosine, Tryptophan) has transcended traditional solid-phase peptide synthesis (SPPS). Beyond their role as transient protecting groups, Fmoc-aromatic moieties are now recognized as primary drivers of supramolecular self-assembly. This guide addresses the dual challenge of synthesizing these difficult, aggregation-prone sequences and engineering them into novel therapeutic modalities, specifically injectable hydrogels and drug delivery depots.[1]

The Chemistry of Fmoc-Aromatic Building Blocks

The Pi-Pi Stacking Phenomenon

In standard SPPS, the Fmoc group is a temporary "helmet" removed after every cycle. However, in aromatic-rich peptides, the fluorenyl ring of the Fmoc group interacts synergistically with the side chains of Phe, Tyr, or Trp.

• Mechanism: The fluorenyl ring system is planar and aromatic. When adjacent to another aromatic side chain, attractive non-covalent

  interactions occur.[2]

• Therapeutic Advantage: This stacking drives the formation of thermodynamically stable nanostructures (nanotubes, fibrils) used in hydrogels.

• Synthetic Disadvantage: During synthesis on the resin, this same stacking causes inter-chain aggregation . The growing peptide chains "zip up" via beta-sheet formation, collapsing the resin matrix and preventing reagents from reaching the N-terminus.

Critical Side-Chain Considerations

• Tryptophan (Trp): The indole ring is electron-rich and acts as a scavenger for carbocations generated during cleavage. Without protection, it undergoes permanent alkylation.

• Histidine (His): The imidazole ring is prone to racemization (conversion from L- to D-isomer) during activation, a risk exacerbated by the steric bulk of the Fmoc group and high temperatures.

Synthesis Challenges & Optimization Strategies

Overcoming Aggregation (The "Beta-Sheet" Problem)

When synthesizing aromatic-rich sequences (e.g., amyloid-like peptides), standard protocols often fail after 5-6 residues due to aggregation.

Optimization Strategies:

• Chaotropic Salts: Add 0.1 M LiCl or KSCN to the coupling mixture. This disrupts hydrogen bonding networks within the resin.

• Solvent Switching: Replace DMF with NMP (N-methyl-2-pyrrolidone) for coupling steps involving aromatic residues. NMP is a superior solvent for disaggregating solvated polymer chains.

• Backbone Protection: Use Fmoc-Hmb (2-hydroxy-4-methoxybenzyl) or Pseudoproline dipeptides. These introduce a "kink" in the peptide backbone, physically preventing beta-sheet alignment.

Preventing Racemization in Histidine

Histidine is the most sensitive residue in Fmoc-SPPS. The N

atom of the imidazole can act as an intramolecular base, abstracting the -proton and leading to racemization.[3][4]

Protocol Adjustment:

• Avoid: Phosphonium reagents (PyBOP) or Uronium reagents (HATU/HBTU) with strong bases (DIEA) for His coupling.

• Use: DIC (Diisopropylcarbodiimide) / Oxyma Pure . This combination maintains a slightly acidic pH (approx. 6.5), significantly suppressing base-catalyzed racemization.

Data Comparison: Coupling Efficiency vs. Racemization

Coupling Reagent System	Activation Mechanism	Rec.[4][5][6][7] for Aromatics?	Risk Profile
HBTU / DIEA	Uronium / Base	Moderate	High racemization risk for His/Cys.
HATU / DIEA	Uronium / Base	High (Potent)	Excellent for sterically hindered residues, but expensive and risks epimerization.
DIC / Oxyma	Carbodiimide / Oxime	Highest	Low racemization; excellent for aggregation-prone sequences.
COMU / DIEA	Uronium (Morpholino)	High	Safer alternative to HATU; high efficiency.

Applications in Novel Therapeutics: Fmoc-FF Hydrogels[1][8][9][10]

The dipeptide Fmoc-Diphenylalanine (Fmoc-FF) is a paradigm-shifting material. Unlike long peptides, Fmoc-FF self-assembles into rigid hydrogels solely through

stacking and hydrogen bonding.

Mechanism of Action

• Monomer State: Fmoc-FF is dissolved in a solvent (DMSO or HFIP).

• Trigger: Dilution with water or pH adjustment.

• Assembly: The fluorenyl groups stack, and the phenylalanine side chains interlock. This forms hollow nanotubes (~10-100 nm diameter).

• Gelation: Nanotubes entangle to form a 3D matrix capable of trapping water and drug molecules (e.g., Doxorubicin).

Therapeutic Utility[1]

• Injectable Depots: The hydrogel is shear-thinning. It can be injected as a liquid, solidifies in situ, and slowly releases the drug as the peptide bonds degrade via enzymatic hydrolysis.

• Antimicrobial Coatings: Fmoc-aromatic assemblies have shown intrinsic ability to disrupt bacterial membranes due to their amphiphilic nature.

Experimental Protocols

Protocol A: Synthesis of Aggregation-Prone Aromatic Peptides

• Resin: Low loading (0.2 - 0.3 mmol/g) ChemMatrix or Tentagel resin (better swelling in aggregation-prone sequences).

• Scale: 0.1 mmol.

Step-by-Step Workflow:

• Swelling: DCM (30 min), then NMP (30 min).

• Deprotection: 20% Piperidine in DMF + 0.1 M HOBt (HOBt reduces aspartimide formation). 2 x 5 min.

• Washing: NMP (5x). Crucial: Do not use DCM here; it shrinks the resin.

• Coupling (Standard): 5 eq Fmoc-AA, 5 eq DIC, 5 eq Oxyma Pure in NMP. 60 min at Room Temp.

• Coupling (Difficult/His): 5 eq Fmoc-His(Trt)-OH, 5 eq DIC, 5 eq Oxyma Pure. Pre-activation: 2 min. Coupling time: 60 min at max 25°C .

• Monitoring: Use the Chloranil Test (not Kaiser) for secondary amines or aggregated sequences.

• Cleavage: TFA/TIS/H2O/DODT (92.5:2.5:2.5:2.5). DODT is preferred over EDT for odor control but equally effective for Trp protection.

Protocol B: Preparation of Fmoc-FF Drug-Loaded Hydrogel

• Stock Solution: Dissolve Fmoc-Phe-Phe-OH (100 mg) in DMSO (1 mL). Concentration = 100 mg/mL.

• Drug Loading: Dissolve hydrophobic drug (e.g., Indomethacin) in the same DMSO stock (10 mg/mL).

• Gelation Trigger: Rapidly pipette 100 µL of Stock Solution into 900 µL of ddH2O (vortexing immediately).

• Observation: A stable, opaque hydrogel forms within 30 seconds to 5 minutes depending on pH (ideal pH 6-7).

Visualization & Pathways

Diagram 1: Optimized SPPS Cycle for Aromatic Peptides

This diagram illustrates the decision logic required to handle aromatic residues during synthesis, highlighting the "Danger Zones" where aggregation or racemization occurs.

Caption: Optimized SPPS workflow emphasizing specific interventions for aromatic and racemization-prone residues.

Diagram 2: Self-Assembly of Fmoc-FF Hydrogels

This diagram details the mechanistic pathway from monomer to therapeutic hydrogel.

Caption: Mechanism of Fmoc-FF self-assembly into nanotubes and hydrogels via pi-pi stacking interactions.

References

• Gazit, E. (2007). Self-assembled peptide nanostructures: the design of molecular building blocks and their technological utilization. Chemical Society Reviews. Link

• Carpino, L. A., & Han, G. Y. (1970). The 9-fluorenylmethoxycarbonyl amino-protecting group. The Journal of Organic Chemistry. Link

• Albericio, F., et al. (2018). Oxyma Pure: An Efficient Additive for Peptide Synthesis. Organic Process Research & Development. Link

• Adler-Abramovich, L., & Gazit, E. (2014). The physical properties of supramolecular peptide assemblies: from building block association to technological applications.[2] Chemical Society Reviews. Link

• Mäde, V., et al. (2014). Automated solid-phase peptide synthesis to obtain therapeutic peptides. Beilstein Journal of Organic Chemistry. Link

• Raibaut, L., et al. (2016). Advances in Solid Phase Peptide Synthesis via the use of "Green" Solvents. Chemical Science. Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chempep.com [chempep.com]
• 6. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Solid phase peptide synthesis protocol for Fmoc-3-amino-4-chlorobenzoic acid

Application Note: Optimized Solid Phase Peptide Synthesis (SPPS) Strategies for the Incorporation of Fmoc-3-Amino-4-Chlorobenzoic Acid

Executive Summary

The incorporation of 3-amino-4-chlorobenzoic acid (3,4-Cl-Abz) into peptide sequences presents a distinct synthetic challenge compared to standard aliphatic amino acids. While the coupling of the carboxylic acid moiety to the resin-bound peptide is generally straightforward, the subsequent elongation—coupling the next amino acid to the 3-amino group—is notoriously difficult.[1]

This difficulty arises from two synergistic factors:

• Electronic Deactivation: The amine is an aniline derivative. The lone pair of the nitrogen is delocalized into the aromatic ring, significantly reducing nucleophilicity. The chlorine atom at the 4-position (ortho to the amine) exerts a strong inductive electron-withdrawing effect (-I), further deactivating the amine.

• Steric Hindrance: The chlorine atom provides steric bulk immediately adjacent to the nucleophilic center, impeding the approach of the activated incoming amino acid.

This protocol details a high-efficiency methodology utilizing HATU/HOAt activation and Acid Fluoride strategies to overcome these barriers, ensuring high crude purity and preventing deletion sequences.

Chemical Context & Mechanistic Insight

To successfully synthesize peptides containing 3,4-Cl-Abz, one must understand the electronic landscape of the substrate.

• The Nucleophile: The 3-amino group is a deactivated aniline. Standard primary amines in SPPS have a pKa (conjugate acid) of ~10. Anilines typically range from 3–5. The 4-chloro substituent depresses this further, making the amine a poor nucleophile.

• The Electrophile: Standard activated esters (OBt/Oxyma) often lack the electrophilicity required to react with such a weak nucleophile before hydrolysis or rearrangement occurs.

Strategic Imperative: We must shift the equilibrium by using the most reactive species possible (OAt esters or Acid Fluorides) and extended reaction times with elevated temperature (microwave or 50°C conventional heating).

Materials & Reagents

Component	Specification	Purpose
Building Block	Fmoc-3-amino-4-chlorobenzoic acid	Core scaffold (Ensure Fmoc protection of the amine prior to use).
Coupling Reagent A	HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)	Generates highly reactive OAt active esters.
Coupling Reagent B	BTFFH or TFFH (Fluoro-N,N,N',N'-tetramethylformamidinium hexafluorophosphate)	Generates Acid Fluorides (for extremely difficult couplings).
Additive	HOAt (1-Hydroxy-7-azabenzotriazole)	Suppresses racemization and catalyzes acylation via the pyridine nitrogen.
Base	TMP (2,4,6-Trimethylpyridine / Sym-collidine)	Non-nucleophilic base; prevents capping of the amine which can occur with DIEA/HATU.
Solvent	NMP (N-Methyl-2-pyrrolidone)	Superior solvation for aromatic/aggregated sequences compared to DMF.

Detailed Experimental Protocol

Phase 1: Coupling Fmoc-3-Amino-4-Chlorobenzoic Acid to the Resin

Objective: Attach the benzoic acid derivative to the N-terminus of the growing peptide chain.

Since the carboxylic acid of 3,4-Cl-Abz is activated, this step is relatively standard. However, the steric bulk of the chlorine can slow kinetics.

• Resin Preparation: Swell resin (Rink Amide or Wang) in DCM (20 min) then DMF (20 min).

• Deprotection: Remove Fmoc from the previous amino acid using 20% Piperidine/DMF (2 x 5 min).[2] Wash DMF (5x).

• Activation Cocktail:

  • AA: Fmoc-3-amino-4-chlorobenzoic acid (4.0 eq)

  • Activator: DIC (4.0 eq) / Oxyma Pure (4.0 eq) OR HATU (3.9 eq) / DIEA (8.0 eq).

  • Solvent: DMF or NMP.[2][3]

• Coupling: Add cocktail to resin. Shake at Room Temperature for 60–90 minutes .

• Monitoring: Perform a standard Kaiser Test . It should be negative (no blue color).

• Capping (Optional but Recommended): Acetic Anhydride/Pyridine in DMF to cap unreacted amines.

Phase 2: Fmoc Deprotection of the Benzoic Residue

Objective: Expose the deactivated aniline.

• Reagent: 20% Piperidine in DMF with 0.1M HOBt .

  • Note: The HOBt prevents potential aspartimide formation if Asp is present in the sequence, but here it helps solvate the aromatic residue.

• Cycles: 1 x 5 min, 1 x 15 min.

• Wash: DMF (5x), DCM (3x), DMF (3x).

• QC Step: Take a small resin sample.[2][4] The Kaiser Test may be inconclusive (red/brown instead of blue) due to the aniline nature. The Chloranil Test or Malachite Green Test is preferred for detecting free anilines.

Phase 3: Elongation (The Critical Step)

Objective: Couple the NEXT Fmoc-Amino Acid to the deactivated 3-amino-4-chloroaniline.

Method A: The HATU/Sym-Collidine Approach (Primary Recommendation) Use for standard amino acids (Gly, Ala, Phe).

• Dissolution: Dissolve Fmoc-AA-OH (5.0 eq) and HATU (4.9 eq) in minimum NMP.

• Base Addition: Add Sym-collidine (10.0 eq) .

  • Why Collidine? Unlike DIEA, collidine is less likely to cause guanidinylation of the hindered amine with uronium salts.

• Reaction: Add to resin immediately.

• Conditions:

  • Microwave: 75°C for 10 minutes (25W).

  • Conventional: 50°C for 2 hours or Room Temp for 12 hours (Double couple recommended).

• Wash: DMF (5x).

Method B: The Acid Fluoride Approach (For Sterically Hindered AA) Use if Method A fails or for bulky incoming residues (Val, Ile, Aib).

• Activation: Dissolve Fmoc-AA-OH (5.0 eq) and BTFFH (5.0 eq) in DCM/DMF (1:1).

• Base: Add DIEA (10.0 eq).

• Reaction: Add to resin.

• Mechanism: This generates the Fmoc-amino acid fluoride in situ. Acid fluorides are highly reactive toward weak nucleophiles (anilines) and are less sensitive to steric hindrance than OBt/OAt esters.

• Time: 2–4 hours at Room Temperature.

Visualization of Workflows & Logic

Figure 1: Synthetic Workflow for Deactivated Anilines

Caption: Decision tree for coupling to the deactivated 3-amino-4-chlorobenzoic acid residue.

Figure 2: Steric & Electronic Deactivation Mechanism

Caption: Mechanistic visualization of the electronic withdrawal and steric hindrance affecting the coupling efficiency.

Troubleshooting & Quality Control

Observation	Diagnosis	Remediation
Kaiser Test is Red/Brown	Expected for anilines.	Do not rely on Kaiser. Use Chloranil (turns blue for free secondary/aromatic amines) or perform a micro-cleavage and analyze by HPLC.
Incomplete Coupling (HPLC)	Deactivated nucleophile.	1. Double couple using Method B (Acid Fluoride).2. Increase temperature to 75°C (MW).3. Switch solvent to pure NMP.
Racemization of Incoming AA	Over-activation.	If using HATU, ensure Sym-collidine is used instead of DIEA. Reduce temperature if using Cys/His.
Deletion Sequences	Failed acylation.	Cap with acetic anhydride after the difficult coupling to terminate unreacted chains, simplifying purification.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Carpino, L. A., et al. (1995). The 7-Azabenzotriazole System: High-Efficiency Coupling of Hindered Amino Acids. Journal of the American Chemical Society. Link

• Góngora-Benítez, M., et al. (2013). Optimized Fmoc Solid-Phase Synthesis of the Cysteine-Rich Peptide Linaclotide. Organic Process Research & Development. (Discusses handling difficult sequences). Link

• Wenschuh, H., et al. (1995). Peptide Bond Formation via Acid Fluorides.[5] The Journal of Organic Chemistry. (Protocol for BTFFH/TFFH). Link

• BenchChem. (2025).[6] Application Note: 3-Amino-4-chlorobenzoic acid properties and synthesis. Link

Sources

• 1. One-Step Synthesis of 3-(Fmoc-amino acid)-3,4-diaminobenzoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.uci.edu [chem.uci.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Coupling Conditions for Fmoc-3-amino-4-chlorobenzoic Acid in SPPS

Part 1: Executive Summary & Strategic Analysis

The Challenge: The Deactivated Aniline

Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3-Abz(4-Cl)-OH) presents a dual challenge in Solid-Phase Peptide Synthesis (SPPS). While its carboxylic acid couples relatively easily, its amino group—exposed after Fmoc removal—is a deactivated aniline .

• Electronic Deactivation: The amino group is attached directly to a benzene ring (aniline), reducing nucleophilicity via resonance delocalization. Furthermore, the chlorine atom at the para position (relative to the amine? No, let's verify: 3-amino, 4-chloro means they are ortho to each other) exerts a strong inductive electron-withdrawing effect (-I), further stripping electron density from the nitrogen.

• Steric Hindrance: The ortho-chloro substituent creates significant steric bulk, physically impeding the approach of the activated incoming amino acid.

Impact: Standard coupling protocols (e.g., HBTU/DIEA, 30 min) will likely result in incomplete coupling, deletion sequences, and low crude purity. Successful incorporation requires high-energy activation and extended reaction times.

Strategic Solution: The "High-Energy" Approach

To overcome the energy barrier of acylating this deactivated amine, we must shift from standard carbodiimide/uronium chemistry to high-efficiency phosphonium or acid halide chemistry, ideally assisted by microwave energy.

Parameter	Standard SPPS	Required for 3-amino-4-Cl-benzoic acid
Activator	HBTU / HCTU	HATU / HOAt or Fmoc-AA-F (Acid Fluoride)
Base	DIEA (Diisopropylethylamine)	TMP (2,4,6-Trimethylpyridine) or minimal DIEA
Temperature	Room Temperature (25°C)	75°C (Microwave) or 50°C (Conventional)
Time	30 - 60 min	2 x 1 hour (Double Coupling)
Monitoring	Kaiser Test	Chloranil Test or Micro-cleavage LCMS

Part 2: Experimental Protocols

Protocol A: Anchoring Fmoc-3-amino-4-Cl-benzoic acid to Resin

Use this protocol when the amino acid is the first residue (C-terminal) attached to the solid support.

Reagents:

• Resin: 2-Chlorotrityl Chloride (2-CTC) Resin (Recommended for preventing racemization and ease of cleavage).

• Solvent: Anhydrous Dichloromethane (DCM).[1]

• Base: DIPEA (N,N-Diisopropylethylamine).

Step-by-Step:

• Resin Preparation: Swell 2-CTC resin (1.0 g, ~1.6 mmol/g) in DCM (10 mL) for 30 mins. Drain.

• Loading Solution: Dissolve Fmoc-3-amino-4-chlorobenzoic acid (0.6 eq relative to resin capacity) in DCM (10 mL). Add DIPEA (4.0 eq).

  • Note: Low loading (0.3–0.5 mmol/g) is preferred to reduce aggregation later.

• Coupling: Add solution to resin.[1][2][3][4] Agitate for 2 hours at Room Temperature (RT).

• Capping: Add Methanol (1 mL) and DIPEA (1 mL) to the reaction mixture to cap unreacted chlorides. Agitate for 30 mins.

• Wash: Drain and wash with DCM (3x), DMF (3x), DCM (3x).

Protocol B: Chain Elongation (The Critical Step)

Use this protocol to couple the NEXT amino acid onto the deactivated aniline amine of 3-amino-4-chlorobenzoic acid.

Reagents:

• Incoming Amino Acid: Fmoc-AA-OH (5.0 eq).

• Activator: HATU (5.0 eq).[3]

• Additive: HOAt (5.0 eq) – Crucial for boosting reaction rate.

• Base: DIPEA (10.0 eq).[3]

• Solvent: NMP (N-methylpyrrolidone) – Preferred over DMF for difficult sequences.

Step-by-Step:

• Fmoc Deprotection:

  • Treat resin with 20% Piperidine in DMF (2 x 10 min).

  • Warning: Extended deprotection is not needed, but ensure thorough washing (DMF 5x) to remove all piperidine, which would quench the expensive HATU reagent.

• Activation (Pre-activation is risky, do in situ):

  • Dissolve Fmoc-AA-OH, HATU, and HOAt in NMP.

  • Add DIPEA immediately before adding to the resin.

• Coupling (Microwave Assisted - Recommended):

  • Temperature: 75°C.

  • Power: 25-30W (maintain temperature without overheating).

  • Time: 10 minutes.

  • Alternative (Manual/Room Temp): Agitate for 2 hours at RT.

• Double Coupling (MANDATORY):

  • Drain the vessel.[1]

  • Repeat Step 2 and 3 with fresh reagents.

• Monitoring (QC):

  • Perform the Chloranil Test .

  • Result: The beads should be colorless/white. If they are blue/green, a third coupling is required, potentially using Fmoc-Amino Acid Fluorides (see below).

Protocol C: The "Nuclear Option" (Acid Fluorides)

Use if Protocol B fails (indicated by positive Chloranil test).

Acid fluorides are highly reactive species that can acylate sterically hindered or electron-deficient amines where uronium salts (HATU) fail.

Preparation of Fmoc-AA-F (In-situ):

• Dissolve Fmoc-AA-OH (3 eq) in DCM.

• Add TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) (3 eq).

• Add DIPEA (3 eq).

• Allow to activate for 5-10 minutes.

• Add to resin and couple for 1 hour at RT.

Part 3: Visualization & Workflow

Decision Tree for Difficult Aniline Coupling

Figure 1: Optimization workflow for coupling amino acids to the electron-deficient aniline moiety.

Part 4: Troubleshooting & Quality Control

Monitoring the Reaction

The standard Kaiser (Ninhydrin) test relies on the formation of Ruhemann's purple via reaction with a primary aliphatic amine. Anilines (aromatic amines) often yield "false negatives" or ambiguous reddish-brown colors with Ninhydrin due to low nucleophilicity.

The Chloranil Test is superior for this specific application:

• Reagent: 2% Chloranil in DMF + 2% Acetaldehyde in DMF.

• Procedure: Place a few beads in a tube, add 2 drops of each solution. Wait 5 mins.

• Interpretation:

  • Blue/Green beads: Free amine present (Incomplete coupling).

  • Colorless/Yellowish beads: Blocked amine (Complete coupling).

Side Reaction: Aggregation

The planar aromatic ring of the aminobenzoic acid promotes

stacking, leading to on-resin aggregation.

• Symptom: Sudden drop in coupling efficiency after this residue.

• Mitigation: Use "Magic Mixture" (DCM:DMF:NMP 1:1:1 with 1% Triton X-100) for washes and coupling solvents to disrupt hydrogen bonding and stacking.

References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews.

• Carpino, L. A., et al. (1990). The 1-Hydroxy-7-azabenzotriazole (HOAt) System. Journal of the American Chemical Society.

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron.

• Albericio, F., et al. (2018). Use of TFFH for the coupling of hindered amino acids. Organic Process Research & Development.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biomatik.com [biomatik.com]
• 3. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]

Fmoc-3-amino-4-chlorobenzoic acid loading on Wang resin

Application Note: Optimized Protocols for Loading Fmoc-3-amino-4-chlorobenzoic Acid onto Wang Resin

Introduction & Chemical Context

Fmoc-3-amino-4-chlorobenzoic acid is a highly specialized aromatic building block. In drug development, it is frequently incorporated into peptide sequences as a rigid structural spacer or utilized as a core pharmacophore in the design of oncology therapeutics, such as Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors[1].

When synthesizing peptides containing this moiety at the C-terminus, Wang resin remains the premier solid support due to its reliable cleavage profile in 50% trifluoroacetic acid (TFA)[2]. However, loading the first amino acid onto the benzylic hydroxyl group of Wang resin via esterification is chemically more demanding than standard amide bond formation[3]. Because the carboxyl group of 3-amino-4-chlorobenzoic acid is conjugated with the aromatic π-system, its electrophilicity is significantly reduced. This electronic deactivation makes standard coupling protocols prone to sluggish kinetics and low yields.

Mechanistic Insights & Activation Strategies

To achieve optimal resin substitution, the activation chemistry must overcome the inherent electronic deactivation of the aromatic substrate. We present two validated strategies:

• The DIC/DMAP Strategy: The traditional approach utilizes N,N'-diisopropylcarbodiimide (DIC) to form an O-acylisourea intermediate, with 4-(dimethylamino)pyridine (DMAP) acting as a powerful nucleophilic acyl transfer catalyst[4][5]. While effective for standard aliphatic amino acids, the moderate reactivity of the intermediate can result in lower loading efficiencies for benzoic acid derivatives.

• The MSNT/MeIm Strategy: For electronically deactivated or sterically hindered substrates, the MSNT/MeIm method is vastly superior. By reacting the Fmoc-amino acid with 1-(Mesitylene-2-sulfonyl)-3-nitro-1,2,4-triazole (MSNT) and 1-methylimidazole (MeIm), a highly reactive acyl-triazole intermediate is generated. This intermediate rapidly and efficiently esterifies the resin hydroxyl groups, driving the reaction to near-quantitative yields[6][7][8].

Figure 1: Mechanistic divergence and selection logic for activation strategies.

Quantitative Data & Stoichiometry

To ensure reproducibility, the exact stoichiometric ratios for both activation strategies are summarized below. The MSNT/MeIm method requires a specific ratio of base to coupling agent (typically 0.75 equivalents of MeIm relative to MSNT) to prevent premature decomposition of the active ester[8].

Table 1: Reagent Stoichiometry for Wang Resin Loading

Reagent	DIC/DMAP Method (Equivalents)	MSNT/MeIm Method (Equivalents)	Mechanistic Function
Fmoc-3-amino-4-chlorobenzoic acid	2.0 - 4.0	5.0	Substrate
DIC	2.0 - 4.0	N/A	Primary Coupling Agent
DMAP	0.1 - 0.2	N/A	Acyl Transfer Catalyst
MSNT	N/A	5.0	Primary Coupling Agent
MeIm	N/A	3.75	Base / Nucleophilic Catalyst

Experimental Protocols

The following step-by-step methodologies are designed to be self-validating. The workflow incorporates a mandatory end-capping step to prevent the formation of deletion sequences, followed by a quantitative UV-Vis assay to empirically verify the success of the esterification.

Figure 2: Step-by-step workflow for loading Fmoc-3-amino-4-chlorobenzoic acid onto Wang resin.

Phase 1: Resin Swelling (Causality: Matrix Expansion)

Proper swelling of the polystyrene matrix is critical. It expands the polymer network, maximizing the accessibility of internal benzylic hydroxyl groups to the incoming activated amino acid[5].

• Weigh 1.0 g of Wang resin (typical initial loading 0.6 - 1.0 mmol/g) into a peptide synthesis vessel equipped with a porous frit.

• Add 15 mL of a 9:1 (v/v) mixture of Dichloromethane (DCM) and N,N-Dimethylformamide (DMF).

• Agitate gently for 1 to 2 hours at room temperature.

• Drain the solvent immediately prior to the coupling reaction.

Phase 2: Esterification (Choose Protocol A or B)

Protocol A: DIC/DMAP Method (Standard)

• In a separate flask, dissolve 3.0 equivalents of Fmoc-3-amino-4-chlorobenzoic acid in a minimal volume of anhydrous DMF.

• Add 3.0 equivalents of DIC to the solution and stir for 10 minutes to form the O-acylisourea intermediate.

• Transfer the activated mixture to the swollen resin.

• Dissolve 0.1 equivalents of DMAP in 1 mL of DMF and add it to the resin mixture. (Note: Keeping DMAP concentration low is crucial to prevent premature Fmoc deprotection)[4][5].

• Agitate the vessel on a mechanical shaker for 4 to 12 hours at room temperature.

Protocol B: MSNT/MeIm Method (Recommended for Aromatic Acids)

• In a dry flask under inert atmosphere, dissolve 5.0 equivalents of Fmoc-3-amino-4-chlorobenzoic acid in anhydrous DCM.

• Add 3.75 equivalents of 1-methylimidazole (MeIm), followed immediately by 5.0 equivalents of MSNT[8].

• Stir the mixture until the MSNT is completely dissolved (approx. 5 minutes), generating the highly reactive acyl-triazole.

• Transfer the solution to the swollen resin and agitate under argon for 2 hours at room temperature.

Phase 3: End-Capping and Washing

Any unreacted hydroxyl groups on the Wang resin must be acetylated ("capped"). Failure to do so will allow these sites to react during subsequent amino acid couplings, generating a heterogeneous mixture of truncated deletion peptides[2][5].

• Drain the coupling solution and wash the resin with DMF (3 × 10 mL).

• Prepare a capping solution containing 10 equivalents of acetic anhydride (Ac₂O) and 10 equivalents of N,N-Diisopropylethylamine (DIPEA) in 10 mL of DCM.

• Add the capping solution to the resin and agitate for 30 minutes.

• Drain and wash the resin sequentially with DMF (3 × 10 mL), DCM (3 × 10 mL), and Methanol (3 × 10 mL) to shrink the resin and remove residual reagents.

• Dry the resin thoroughly under vacuum to a constant weight.

Self-Validating System: Loading Quantification

To ensure the trustworthiness of the protocol, the exact substitution level must be empirically determined before proceeding with chain elongation. This is achieved by spectrophotometrically quantifying the dibenzofulvene-piperidine adduct released upon Fmoc deprotection[8].

• Accurately weigh approximately 5-10 mg of the dried, loaded resin into a 2 mL microcentrifuge tube[4].

• Add exactly 1.0 mL of 20% (v/v) piperidine in DMF.

• Agitate for 30 minutes at room temperature to fully cleave the Fmoc group.

• Allow the resin to settle, and dilute 50 µL of the supernatant into 5.0 mL of DMF (Dilution Factor = 101).

• Measure the UV absorbance of the solution at 290 nm against a blank of 20% piperidine in DMF.

• Calculate the loading using the following formula: Loading (mmol/g) = (Absorbance × Volume × Dilution Factor) / (Mass × ε × d) (Where ε = 5253 M⁻¹cm⁻¹ at 290 nm, d = 1 cm path length, Volume = 1.0 mL, Mass is in mg).

References

1.4 2.5 3. 3 4.6 5.1 6. 2 7. 7 8.8

Sources

• 1. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. biotage.com [biotage.com]
• 4. peptideweb.com [peptideweb.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ethz.ch [ethz.ch]

Optimizing HATU coupling with Fmoc-3-amino-4-chlorobenzoic acid

Part 1: Executive Summary & Strategic Rationale

The incorporation of Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3-Abz(4-Cl)-OH) into peptide backbones is a critical step in the synthesis of peptidomimetics and DNA-encoded libraries. Unlike standard aliphatic amino acids, this aromatic building block presents unique electronic and steric challenges.

While the carboxylic acid at position 1 is relatively accessible, the electron-withdrawing chlorine atom (position 4) and the aromatic core alter the kinetics of activation. Furthermore, the ultimate success of the synthesis often hinges not just on coupling this residue, but on the subsequent step: coupling to the poorly nucleophilic aniline generated after Fmoc removal.

Why HATU? We utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the primary coupling reagent for this substrate. The 7-azabenzotriazole (HOAt) leaving group generates an activated ester that is significantly more reactive than its benzotriazole counterparts (HBTU/HOBt), crucial for driving the reaction of aromatic carboxylic acids to completion and overcoming the lower reactivity often seen in heterogeneous solid-phase environments.

Part 2: Chemical Mechanism & Critical Parameters

Mechanistic Pathway

The reaction proceeds via the formation of a highly reactive O-At active ester .[1][2][3] The electron-withdrawing nature of the pyridine ring in HATU (via the nitrogen at position 7) stabilizes the leaving group anion (At-O⁻), increasing the electrophilicity of the carbonyl center.

Substrate Specifics (Fmoc-3-amino-4-chlorobenzoic acid):

• Electronic Effect: The Chlorine atom at C4 is an electron-withdrawing group (EWG). This inductively increases the acidity of the C1-carboxylic acid, facilitating rapid deprotonation by the base (DIPEA).

• Steric Environment: The C1-COOH is meta to the bulky Fmoc-amino group and para to the Chlorine. While direct steric hindrance at the reaction center is moderate, the rigid aromatic ring prevents the conformational flexibility that aids coupling in aliphatic amino acids.

The "Guanidinylation" Trap

A common failure mode with HATU is guanidinylation of the resin-bound amine. If the carboxylate activation is slow (due to poor solubility or incorrect stoichiometry), the free amine on the resin may attack the uronium carbon of the HATU reagent directly, permanently capping the peptide chain.

• Prevention: Pre-activation is mandatory. You must allow the Acid and HATU to react in the absence of the resin for 1–2 minutes to ensure full conversion to the O-At ester.

Visualization of the Activation Pathway

Caption: Activation pathway showing the critical O-At ester formation and the competing guanidinylation side reaction (dashed red).

Part 3: Optimized Experimental Protocol

Objective: Coupling Fmoc-3-amino-4-chlorobenzoic acid to a resin-bound primary amine. Scale: 0.1 mmol resin loading.

Reagents & Stoichiometry

Component	Equivalents	Molar Amount (0.1 mmol scale)	Notes
Fmoc-3-Abz(4-Cl)-OH	3.0 eq	0.3 mmol	The carboxylic acid component.
HATU	2.9 eq	0.29 mmol	Slight deficit vs Acid to prevent excess HATU reacting with resin.
DIPEA	6.0 eq	0.6 mmol	Base. Use Collidine if the resin-bound AA is Cys or His to prevent racemization.
Solvent	N/A	2-3 mL	NMP (N-methylpyrrolidone) is preferred over DMF for aromatic couplings.

Step-by-Step Procedure

Step 1: Resin Preparation

• Swell the resin (e.g., Rink Amide) in DMF for 30 minutes.

• Deprotect the N-terminal Fmoc group (20% Piperidine/DMF, 2 x 10 min).

• Critical Wash: Wash resin 5x with DMF, then 3x with NMP . Residual piperidine will destroy the HATU active ester immediately.

Step 2: Pre-Activation (The "Golden Minute")

• Weigh Fmoc-3-amino-4-chlorobenzoic acid and HATU into a clean, dry vial.

• Dissolve in NMP (concentration ~0.2 M). Ensure complete dissolution; vortex if necessary.

• Add DIPEA.[1][4][5]

• Wait exactly 90 seconds. The solution should turn yellow/orange.

  • Why? This allows the O-At ester to form but minimizes the time for the ester to hydrolyze or rearrange.

Step 3: Coupling Reaction

• Transfer the pre-activated solution immediately to the resin vessel.[2][4]

• Agitate (shake/vortex) at room temperature.

• Duration: 2 hours.

  • Note: While aliphatic couplings often finish in 30 mins with HATU, aromatic acids benefit from extended contact time.

Step 4: Monitoring & Validation

• Drain the reaction vessel.[4][6]

• Wash resin 3x with NMP.

• Test: Perform a Kaiser Test (Ninhydrin).

  • Colorless/Yellow Beads: Coupling Complete.[3]

  • Blue/Purple Beads: Incomplete. Proceed to Step 5 .

Step 5: Troubleshooting (Double Coupling) If the Kaiser test is positive:

• Do not deprotect.

• Repeat Steps 2 & 3 using fresh reagents.

• Consider adding HOAt (0.1 M) as an additive if available, to further accelerate the reaction.

Part 4: The "Next Step" Warning (Senior Scientist Insight)

As a senior scientist, I must alert you to the downstream challenge. Once you successfully couple Fmoc-3-amino-4-chlorobenzoic acid, you will eventually remove the Fmoc group to elongate the chain.

The Danger: The resulting free amine is an electron-deficient aniline .

• The Chlorine (ortho to the amine) and the amide carbonyl (meta) withdraw electron density.

• Consequence: This aniline is an extremely poor nucleophile. Standard HATU couplings for the next amino acid will likely fail or proceed very slowly.

Recommendation for the Next Cycle: When coupling the next amino acid onto the 3-amino-4-chlorobenzoic acid residue:

• Switch Reagents: Use symmetric anhydrides or acid chlorides (e.g., generated via BTC or Ghosez's reagent) instead of standard HATU/DIPEA.

• Heat: Microwave assistance (50°C - 75°C) is often required to drive coupling to this deactivated aniline.

• Monitoring: The Kaiser test often gives false negatives (stays yellow) with anilines. Use the Chloranil Test or micro-cleavage LC-MS to verify Fmoc removal and subsequent coupling.

Workflow Diagram

Caption: Operational workflow for the coupling cycle, including decision points for incomplete reactions.

References

• Carpino, L. A. (1993).[7] 1-Hydroxy-7-azabenzotriazole.[8] An efficient peptide coupling additive.[3][4][5][9][10] Journal of the American Chemical Society, 115(10), 4397-4398. Link

• Albericio, F., & Carpino, L. A. (1997). Efficiency of HATU for the coupling of hindered amino acids.[3] Methods in Enzymology, 289, 104-126. Link

• BenchChem. (2025).[1][2][4][6][11][12] Application Notes and Protocols for Fmoc-Phe(3-Cl)-OH Coupling in Peptide Synthesis. BenchChem Technical Library. Link

• Isidro-Llobet, A., et al. (2009). Amino acid-protecting groups.[4][10][12][13][14] Chemical Reviews, 109(6), 2455-2504. Link

• Sigma-Aldrich. (2025). Product Specification: 3-Amino-4-chlorobenzoic acid.[15][16][17][18][19] Merck/Sigma-Aldrich Catalog. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nbinno.com [nbinno.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chempep.com [chempep.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. HATU - Wikipedia [en.wikipedia.org]
• 8. Research Portal [researchworks.creighton.edu]
• 9. benchchem.com [benchchem.com]
• 10. bachem.com [bachem.com]
• 11. benchchem.com [benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. In situ generation of Fmoc-amino acid chlorides using bis-(trichloromethyl) carbonate and its utilization for difficult couplings in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. chem.uci.edu [chem.uci.edu]
• 15. FMOC-3-AMINOBENZOIC ACID | 185116-42-1 [chemicalbook.com]
• 16. CompTox Chemicals Dashboard [comptox.epa.gov]
• 17. 3-アミノ-4-クロロ安息香酸 ≥98.0% (T) | Sigma-Aldrich [sigmaaldrich.com]
• 18. 3-Amino-4-chlorobenzoic acid (CAS 2840-28-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 19. 3-Amino-4-chlorobenzoic acid [webbook.nist.gov]

Application Note: Manual vs. Automated Synthesis Strategies for Fmoc-3-amino-4-chlorobenzoic Acid

Introduction & Chemical Context

The incorporation of Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3,4-ACBA) into peptide backbones represents a significant challenge in Solid-Phase Peptide Synthesis (SPPS).[1][2] Unlike standard aliphatic amino acids, this residue is an anthranilic acid derivative (an aromatic beta-amino acid analogue) characterized by severe nucleophilic deactivation.[1][2]

The "Aniline Barrier"

Successful synthesis hinges on understanding why this molecule fails under standard HBTU/DIEA protocols:

• Electronic Deactivation: The amino group is attached directly to the benzene ring (aniline).[1][2] The lone pair of the nitrogen is delocalized into the aromatic system, drastically reducing nucleophilicity. Furthermore, the chlorine atom at position 4 (ortho to the amine) and the carbonyl group at position 1 (meta to the amine) exert strong electron-withdrawing inductive (-I) effects, further "crippling" the amine's ability to attack an incoming activated ester.

• Steric Hindrance: The chlorine atom at the C4 position creates immediate steric crowding around the C3 amino group, physically blocking the approach of bulky activated species (like Fmoc-AA-OBt esters).

This guide compares Manual control strategies against Automated high-throughput approaches to overcome these barriers.

Decision Matrix: Manual vs. Automated

The choice between manual and automated synthesis for this specific residue depends on the sequence position and available instrumentation.

Feature	Manual Synthesis	Automated Synthesis (Microwave)
Primary Advantage	Granular control over reaction kinetics; ability to use acid chlorides.[1][2]	Thermal energy overcomes activation barriers; high reproducibility.[1][2]
Reagent Flexibility	High (Compatible with BTC/Acid Chlorides).[1][2]	Moderate (Limited to soluble reagents; acid chlorides may corrode lines).[1][2]
Monitoring	Real-time (Chloranil/TNBS tests).	Post-synthesis analysis (unless equipped with UV monitoring).[1][2]
Recommended For	Coupling TO the aniline (The hardest step).	Coupling OF the residue (Attaching Fmoc-3,4-ACBA to resin).
Throughput	Low (1-4 peptides/day).[1][2]	High (12-24 peptides/day).[1][2]

Critical Methodologies & Protocols

A. Resin Selection[1][2][3][4][5]

• Recommendation: 2-Chlorotrityl Chloride (2-CTC) Resin .

• Reasoning: 2-CTC is extremely steric-sensitive.[1][2] It minimizes aggregation and allows for mild cleavage (1% TFA), which is crucial if the synthesis fails and you need to analyze protected fragments.

B. Protocol 1: Coupling Fmoc-3,4-ACBA to the Resin/Peptide

Goal: To attach the carboxylic acid of Fmoc-3,4-ACBA to the N-terminus of the growing chain.

Challenge: Moderate. The aromatic acid is less reactive than aliphatic acids but accessible.[2]

Automated Route (Recommended)

• Reagents: 0.2 M Fmoc-3,4-ACBA in DMF.

• Activator: 0.5 M DIC (Diisopropylcarbodiimide) and 0.5 M Oxyma Pure .

  • Note: Avoid HBTU/HATU here if possible to prevent guanidinylation, although HATU is acceptable if speed is required.[1]

• Conditions: Microwave irradiation at 75°C for 5 minutes .

• Double Couple: Mandatory.

Manual Route

• Activation: Dissolve 3 eq. Fmoc-3,4-ACBA + 3 eq. HATU + 6 eq. DIPEA in DMF.[1][2][3][4][5]

• Pre-activation: Allow to stand for 2 minutes (yellow color change).

• Coupling: Add to resin. Agitate for 2 hours at Room Temperature (RT).

• Monitoring: Standard Kaiser Test.

C. Protocol 2: Elongation (The "Difficult" Step)

Goal: To couple the NEXT amino acid onto the deprotected 3-amino-4-chlorobenzoic acid moiety.

Challenge: Extreme. The nucleophile is a deactivated, sterically hindered aniline. Standard automated protocols will likely yield <10% conversion. [1][2]

Option A: Automated Microwave Synthesis (High Energy)[1][2]

• System: CEM Liberty Blue / Biotage Initiator or equivalent.[1][2]

• Reagent: HATU is strictly required here.[1][2] DIC/Oxyma may not be strong enough.[1][2]

• Temp: 90°C (Max safe temp for Fmoc).

• Time: 10 minutes (Double Coupling).

• Base: DIPEA (Maintain pH > 9 to ensure the aniline is not protonated, though anilines are rarely protonated by DIPEA).

Option B: Manual Synthesis via Acid Chlorides (The "Nuclear" Option)

• Context: If HATU/Microwave fails, you must generate the acid chloride of the incoming amino acid in situ using Bis(trichloromethyl)carbonate (BTC/Triphosgene). This generates the highly reactive acyl chloride species.[2]

Step-by-Step Manual BTC Protocol:

• Preparation: In a fume hood (BTC generates phosgene gas), dissolve the incoming Fmoc-Amino Acid (5 eq.) and BTC (1.65 eq.) in dry THF or DCM.

• Collidine Addition: Add 2,4,6-collidine (14 eq.) dropwise. A white suspension will form (collidinium salt).[1][2]

• Activation: Stir for 1-2 minutes.

• Addition: Add the suspension to the resin-bound Fmoc-3,4-ACBA-amine.

• Reaction: Agitate for 1 hour at RT.

• Wash: DCM (3x), DMF (3x).

• Test: Chloranil Test (Kaiser test is often false-negative for anilines).[1][2]

Visualization of Workflows

Diagram 1: Strategic Decision Tree

This diagram illustrates the logical flow for selecting the correct synthesis path based on the specific step in the cycle.

Caption: Decision matrix for selecting coupling conditions. Note the divergence at "Coupling TO the Residue" due to the deactivated aniline nucleophile.

Diagram 2: The "Aniline Cycle" Protocol

A detailed look at the modified cycle required for the elongation step.

Caption: The modified SPPS cycle for extending the peptide chain from the Fmoc-3,4-ACBA residue. Note the specific requirement for Chloranil testing over Kaiser testing.

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
Low Yield (Elongation)	Incomplete acylation of aniline.[1][2]	Switch to BTC/Collidine manual coupling or increase Microwave temp to 90°C.
Colored Resin after Wash	Trapped chromophores (nitro/azo).[1][2]	Wash with DCM/MeOH alternating cycles to shrink/swell resin.[1][2]
Mass Spec: +26 Da	Formation of Fmoc-amidine (Guanidinylation).[1][2]	Excess HATU used with slow coupling.[1][2] Reduce HATU to 0.9 eq relative to AA, or switch to DIC/Oxyma.
Kaiser Test Negative (False)	Aniline does not react with Ninhydrin.[1][2]	Use Chloranil (turns blue) or cleavage of small resin aliquot for HPLC check.[1][2]

References

• Bachem. (2024).[1][2] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Knowledge Center.[1][2] Link

• CEM Corporation. (2025).[1][2] SPPS Reagents Explained: A Complete Guide. CEM Peptide Synthesis Resources.[1][2][6] Link

• Coin, I., et al. (2007).[1][2][7] Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.[1][5][7] Nature Protocols, 2(12), 3247-56.[1][7] Link

• BenchChem. (2025).[1][2][5][8][9] Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS).[1][2][5][9] BenchChem Technical Support.[1][2][5][8][9] Link

• MilliporeSigma. (2025).[1][2] Peptide Coupling Reagents Guide.[1][2] Novabiochem® Technical Notes.[1][2] Link

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. 3-Amino-4-chlorobenzoic acid = 98.0 T 2840-28-0 [sigmaaldrich.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Incorporating Fmoc-3-amino-4-chlorobenzoic acid into beta-turn mimetics

The following Application Note and Protocol guide details the incorporation of Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3-A-4-Cl-BA) into peptide sequences to engineer stable

-turn mimetics.

Application Note: Precision Engineering of -Turn Mimetics using Fmoc-3-amino-4-chlorobenzoic Acid

Executive Summary

The incorporation of rigid aromatic scaffolds into peptide backbones is a validated strategy to restrict conformational freedom and improve the pharmacokinetic profile of bioactive peptides. Fmoc-3-amino-4-chlorobenzoic acid represents a specialized class of "substituted 3-aminobenzoic acid" (3-ABA) foldamers. Unlike flexible aliphatic spacers (e.g.,

-alanine), the benzene ring imposes planarity, while the chlorine substituent at position 4 exerts a critical steric and electronic influence. This "ortho-chloro" effect restricts rotation around the bond, pre-organizing the backbone into a geometry that mimics the to turn region of a type-II -turn.

This guide provides the optimized Solid Phase Peptide Synthesis (SPPS) protocols required to overcome the inherent low nucleophilicity of the electron-deficient aniline nitrogen, ensuring high-efficiency coupling and preventing deletion sequences.

Chemical Logic & Mechanism

The Scaffold Design

The 3-amino-4-chlorobenzoic acid scaffold acts as a dipeptide isostere .

• Rigidity: The aromatic ring replaces the flexible

  bonds of natural amino acids, reducing the entropic cost of folding.

• The Chlorine Effect: The chlorine atom at position 4 is ortho to the amino group at position 3. This creates significant steric clash with the incoming amide carbonyl, forcing the backbone torsion angles (

  ) away from extended conformations and promoting a bent structure essential for nucleating -turns.

• Electronic Deactivation: The chlorine atom is electron-withdrawing (inductive effect,

  ). This significantly reduces the nucleophilicity of the aniline nitrogen, making standard HBTU/DIEA coupling protocols ineffective.

Structural Pathway

The following diagram illustrates the incorporation logic and the steric lock mechanism.

Figure 1: Mechanistic logic of the 4-chloro-3-aminobenzoic acid scaffold in inducing beta-turn geometry.

Experimental Protocols

Materials & Reagents

Reagent	Grade/Spec	Purpose
Fmoc-3-amino-4-chlorobenzoic acid	>98% HPLC	Turn Inducer
HATU	Peptide Grade	High-power coupling agent
HOAt	Peptide Grade	Additive to reduce racemization/boost rate
TMP (2,4,6-Trimethylpyridine)	Anhydrous	Non-nucleophilic base (Collidine)
DMF	Anhydrous	Solvent
Resin	Rink Amide or 2-CTC	Solid Support

Protocol A: Resin Loading (2-Chlorotrityl Chloride Resin)

Use this method if the turn mimetic is at the C-terminus.

• Swell Resin: Place 2-CTC resin (0.5 g, ~1.6 mmol/g) in a reactor. Add DCM (5 mL) and shake for 30 min. Drain.

• Prepare Solution: Dissolve Fmoc-3-amino-4-chlorobenzoic acid (1.2 eq) in DCM (5 mL). Add DIEA (4 eq).

• Loading: Add solution to resin.[1][2][3][4] Shake for 2 hours at RT.

• Capping: Add MeOH (1 mL) to the reaction mixture (to cap unreacted chlorides). Shake for 15 min.

• Wash: Drain and wash with DCM (3x), DMF (3x), DCM (3x).[2]

Protocol B: The "Difficult" Coupling (Acylating the Aniline)

This is the critical step. The amine on the scaffold is an electron-deficient aniline. Standard coupling will fail.

Workflow Diagram:

Figure 2: Optimized coupling workflow for the sterically hindered and electron-deficient aniline.

Step-by-Step Procedure:

• Fmoc Deprotection: Treat resin with 20% Piperidine in DMF (

  min).

  • Note: The UV signal of the dibenzofulvene adduct may be lower than usual due to the steric bulk of the scaffold.

• Wash: DMF (

  min), DCM ( min), DMF ( min).

• Activation (Pre-activation is mandatory):

  • Amino Acid (Next in sequence): 5.0 eq

  • HATU: 4.8 eq

  • HOAt: 4.8 eq

  • Collidine (TMP): 10 eq

  • Dissolve in minimal DMF. Let stand for 2 minutes (yellow color confirms activation).

• Coupling: Add activated mixture to the resin.

  • Method A (Microwave - Recommended): 75°C for 20 minutes (25W).

  • Method B (Manual): Shake for 4 hours at RT. If incomplete, perform a "double couple" (repeat step 3-4).

• Monitoring: Perform a Chloranil Test (not Kaiser).

  • Why? Kaiser test often gives false negatives with aromatic amines. Chloranil is more sensitive for anilines.

  • Result: If beads turn green/blue, recouple. If colorless/brown, proceed.

Protocol C: Coupling the Scaffold to the Peptide

Coupling the carboxylic acid of Fmoc-3-amino-4-chlorobenzoic acid to the growing peptide chain is less demanding but requires care to prevent racemization.

• Activation:

  • Fmoc-3-amino-4-chlorobenzoic acid: 3.0 eq

  • DIC (Diisopropylcarbodiimide): 3.0 eq

  • Oxyma Pure: 3.0 eq (Superior to HOBt for preventing racemization).

• Coupling: Shake for 60-90 minutes at RT.

• Capping: Acetyl anhydride/Pyridine (10%) wash is recommended after this step to terminate any unreacted chains, as "deletion sequences" here are difficult to separate later.

Characterization & Validation

Analytical HPLC

• Expectation: The aromatic scaffold increases hydrophobicity. Expect a retention time shift (

  to min) compared to the linear aliphatic analog on a C18 column.

• UV Profile: The substituted benzoate absorbs strongly at 254 nm and 280 nm. Use 254 nm for integration.

NMR Validation of -Turn

To confirm the mimetic is inducing a turn in solution (e.g., DMSO-

):

• Temperature Coefficient: Measure amide proton shifts at variable temperatures (

  ).

  • Criterion: A coefficient (

    ) > -3 ppb/K indicates a solvent-shielded (hydrogen-bonded) proton, confirming the intramolecular H-bond of the turn.

• ROESY/NOESY: Look for medium-range NOEs between the

  and residues, diagnostic of the spatial proximity in a -turn.

References

• Conformational control in cyclic peptides: Substituted 3-aminobenzoic acid derivatives are established tools for restricting peptide conformation. Source:[5]

• Aminobenzoic acids in Ribosomal Synthesis: Detailed structural analysis of ortho- and meta-aminobenzoic acid derivatives (oABZ, mABZ) and their rigid positioning within the peptidyl transferase center. Source:

• Solid Phase Synthesis of Heterocycle-based Mimetics: Protocols for handling 4-fluoro-3-nitrobenzoic acid and similar scaffolds on solid support, relevant for the precursor chemistry of the 4-chloro derivative. Source:

• Fmoc-3-amino-4-chlorobenzoic acid Properties: Chemical data and CAS registry for the specific building block. Source:

• Difficult Coupling Protocols (HATU/HOAt): Standard procedures for coupling electron-poor aromatic amines in SPPS. Source:

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. chemistry.du.ac.in [chemistry.du.ac.in]
• 3. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 4. chempep.com [chempep.com]
• 5. Intramolecular conformational control in a cyclic peptide composed of alternating -proline and substituted 3-aminobenzoic acid subunits - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: Cleavage Protocols for Peptides Containing 3-Amino-4-Chlorobenzoic Acid

This Application Note is designed for researchers and drug development professionals specializing in solid-phase peptide synthesis (SPPS). It addresses the specific chemical nuances of handling 3-amino-4-chlorobenzoic acid (3-Cl-4-NH₂-BzOH) , a rigid aromatic scaffold often used to induce conformational turns or improve pharmacokinetic profiles in peptidomimetics.[1]

[1]

Executive Summary & Strategic Considerations

3-Amino-4-chlorobenzoic acid is a non-proteinogenic amino acid acting as a conformational constraint .[1] Unlike flexible aliphatic spacers, its meta-substituted aromatic core introduces a defined "kink" or turn in the peptide backbone.

The Chemical Paradox: While the cleavage of this residue from the resin is chemically straightforward, the success of the cleavage is often compromised by the synthesis history . The 4-chloro substituent exerts a strong inductive electron-withdrawing effect (-I) on the adjacent 3-amino group. This renders the aniline nitrogen significantly less nucleophilic than standard amino acids.

• Implication for Cleavage: What appears to be a "failed cleavage" (low yield, deletion sequences) is often a failed coupling to the aniline during elongation.

• Stability Profile: The aryl chloride is stable to standard TFA acidolysis. However, it is sensitive to catalytic hydrogenolysis (e.g., Pd/C deprotection of Cbz groups) and can undergo nucleophilic aromatic substitution (

  ) under harsh basic conditions, though this is rare in standard SPPS workups.

Critical Pre-Cleavage Validation

Before committing the entire resin batch to cleavage, you must verify the sequence integrity, specifically checking for the successful acylation of the 3-amino-4-chlorobenzoic acid residue.

The "Aniline Blind Spot"

Standard Kaiser tests often yield false negatives (faint or no color) with electron-deficient anilines like 3-amino-4-chlorobenzoic acid.

• Recommendation: Use the Chloranil Test or micro-cleavage followed by LC-MS.

• Micro-Cleavage Protocol:

  • Take ~2-5 mg of resin.

  • Treat with 100 µL of TFA/H₂O (95:5) for 15 mins.

  • Precipitate in ether, dissolve in MeCN/H₂O, and inject on LC-MS.

  • Checkpoint: Look for the mass of the full-length peptide. If you see [M - (Residue + H₂O)], the coupling to the aniline failed.

Cleavage Protocols

Protocol A: The "Gold Standard" (High Purity)

Best for: Peptides containing standard protecting groups (Boc, tBu, Trt, Pbf) and the 3-amino-4-chlorobenzoic acid scaffold. Mechanism: Uses TFA for acidolysis and TIS as a hydride donor/scavenger. The aryl chloride is robust in this cocktail.

Reagents:

• Trifluoroacetic Acid (TFA): Peptide Synthesis Grade.

• Triisopropylsilane (TIS): Primary scavenger.

• Water (Type I): Hydrolysis of ester linkages (if any) and scavenger.

• Optional: Dithiothreitol (DTT) or DODT if Met/Cys are present (avoid EDT if smell is an issue, though EDT is superior for Trp).

Procedure:

• Preparation: Wash the resin (100–500 mg scale) 3x with DCM to remove traces of DMF (DMF can cause TFA salts to remain soluble, hindering precipitation). Dry under N₂ flow.

• Cocktail Assembly: Prepare Cocktail K-Modified :

  • TFA: 95%[1][2]

  • TIS: 2.5%[1][2]

  • H₂O: 2.5%[1][2]

  • (If Met/Cys present: TFA 94%, TIS 1%, EDT 2.5%, H₂O 2.5%)

• Reaction: Add cocktail to resin (10 mL per gram of resin).

  • Time: 2–3 hours at Room Temperature.

  • Note: The 3-amino-4-chlorobenzoic acid amide bonds are stable; extended cleavage (up to 4h) is safe if removing stubborn Pbf groups from Arg.

• Filtration: Filter the resin into a 50 mL conical tube. Wash resin 2x with 1 mL neat TFA.

• Precipitation:

  • Concentrate the filtrate to ~20% volume under N₂ stream (do not rotovap to dryness).

  • Add ice-cold Diethyl Ether (10x volume).

  • Centrifuge (3000 rpm, 5 min, 4°C). Decant ether. Repeat wash 2x.

Protocol B: The "Solubility-First" (For Aggregating Peptides)

Best for: Peptides where the rigid 3-amino-4-chlorobenzoic acid scaffold causes aggregation, trapping the peptide inside the resin matrix.

Modification: Incorporating Phenol helps plasticize the resin and solubilize the aromatic cores.

Cocktail Composition:

• TFA: 88%[3]

• Phenol: 5% (w/v)[3]

• Water: 5%[3]

• TIS: 2%[2]

Procedure: Follow Protocol A, but ensure the phenol is fully dissolved in the TFA before adding to the resin. The phenol may make the ether precipitation step "oily." If this happens, wash the oil with cold ether/hexane (1:1) to induce solidification.

Analytical Validation (The Chlorine Signature)

The presence of the Chlorine atom provides a unique mass spectrometric advantage for validation.

• Isotope Pattern: Unlike standard peptides (which are dominated by C, H, N, O), the 3-amino-4-chlorobenzoic acid residue will impart a distinct 3:1 ratio of the M (³⁵Cl) and M+2 (³⁷Cl) isotope peaks.

• Verification: Zoom into your MS spectrum. If you do not see this characteristic "chlorine split" in the molecular ion, you have likely deleted the residue or coupled the wrong building block (e.g., des-chloro analog).

Data Summary Table

Parameter	Standard Amino Acid	3-Amino-4-Chlorobenzoic Acid
Coupling Difficulty	Low to Medium	High (Deactivated Aniline)
Cleavage Stability	Variable	High (Stable to TFA)
Scavenger Need	Standard (TIS/H₂O)	Standard (No special scavengers needed)
MS Signature	Monoisotopic	M / M+2 (3:1 Ratio)
Risk Factor	Acid sensitivity	Hydrogenolysis sensitivity (Avoid Pd/C)

Workflow Visualization

Caption: Workflow for validating and cleaving peptides containing the 3-amino-4-chlorobenzoic acid scaffold. Note the critical pre-check to distinguish coupling failure from cleavage issues.

References

• Albericio, F., & Tulla-Puche, J. (Eds.). (2020). The Power of Functional Resins in Organic Synthesis. Wiley-VCH. (General reference for SPPS cleavage mechanisms).
• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews.

Sources

• 1. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 2. 3-Amino-4-chlorobenzenesulfonamide|CAS 29092-34-0 [benchchem.com]
• 3. peptide.com [peptide.com]

Introduction: The Strategic Value of the 3-Amino-4-chlorobenzoic Acid Scaffold

An In-Depth Guide to the Synthesis of Small Molecule Inhibitors Using Fmoc-3-amino-4-chlorobenzoic Acid

In the landscape of modern drug discovery, the rational design of small molecule inhibitors hinges on the use of versatile and strategically functionalized chemical scaffolds. 3-Amino-4-chlorobenzoic acid is one such privileged scaffold, offering a unique combination of reactive handles that make it an invaluable building block for combinatorial chemistry and targeted inhibitor synthesis.[1] Its structure, featuring a carboxylic acid, an amino group, and a chlorine atom on a benzene ring, provides three distinct points for chemical diversification. The amino and carboxylic acid groups form the basis of a pseudo-amino acid structure, allowing for its incorporation into peptide-like molecules using well-established synthetic methodologies like Solid-Phase Peptide Synthesis (SPPS).[2][3]

The chloro-substituent is particularly significant; it modulates the electronic properties of the aromatic ring and can engage in specific halogen bonding interactions within a target protein's binding pocket, potentially enhancing binding affinity and selectivity. Derivatives of structurally related aminobenzoic acids have shown significant promise as inhibitors of critical therapeutic targets, most notably the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a key driver in the proliferation of various cancer cells.[1][4][5]

This guide provides a comprehensive, field-proven framework for the synthesis of small molecule inhibitors utilizing Fmoc-3-amino-4-chlorobenzoic acid. We will detail the initial protection of the core scaffold and its subsequent incorporation into a model peptide sequence via Fmoc-based SPPS, explaining the causality behind each experimental choice to ensure technical accuracy and reproducibility.

Part 1: Synthesis of N-α-Fmoc-3-amino-4-chlorobenzoic Acid

The first critical step is the protection of the 3-amino group with the 9-fluorenylmethyloxycarbonyl (Fmoc) group. The Fmoc group is the cornerstone of this synthetic strategy, offering robust protection of the amine during subsequent reactions while being selectively removable under mild basic conditions, a principle that provides orthogonality with acid-labile side-chain protecting groups.[3][6] The most common and reliable method for this transformation involves reacting the amino acid with an activated Fmoc reagent such as 9-fluorenylmethylsuccinimidyl carbonate (Fmoc-OSu) under basic aqueous conditions.[7]

Protocol 1: Fmoc Protection of 3-Amino-4-chlorobenzoic Acid

Rationale: This procedure utilizes a standard Schotten-Baumann reaction condition. Sodium carbonate creates a basic aqueous environment to deprotonate the amino group, enhancing its nucleophilicity for attack on the electrophilic carbonyl of Fmoc-OSu. Dioxane serves as a co-solvent to solubilize the reactants.

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Equivalents
3-Amino-4-chlorobenzoic acid	171.58	1.00 g	1.0
Fmoc-OSu	337.33	2.16 g	1.1
Sodium Carbonate (Na₂CO₃)	105.99	1.23 g	2.0
1,4-Dioxane	-	25 mL	-
Deionized Water	-	25 mL	-
1 M Hydrochloric Acid (HCl)	-	As needed	-
Ethyl Acetate	-	~100 mL	-
Brine (Saturated NaCl)	-	~50 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	As needed	-

Step-by-Step Methodology:

• Dissolution: In a 100 mL round-bottom flask, dissolve 1.00 g of 3-amino-4-chlorobenzoic acid and 1.23 g of sodium carbonate in 25 mL of deionized water.

• Addition of Fmoc-OSu: In a separate beaker, dissolve 2.16 g of Fmoc-OSu in 25 mL of 1,4-dioxane. Add this solution dropwise to the stirring aqueous solution of the amino acid over 30 minutes.

• Reaction: Allow the mixture to stir vigorously at room temperature overnight (12-16 hours). The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• Workup - Quenching and Extraction:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the aqueous layer twice with 25 mL portions of ethyl acetate to remove any unreacted Fmoc-OSu and byproducts. Discard the organic layers.

• Workup - Acidification and Product Extraction:

  • Cool the aqueous layer in an ice bath and acidify to a pH of 2-3 by slowly adding 1 M HCl.[6] A white precipitate of the product should form.

  • Extract the acidified aqueous layer three times with 30 mL portions of ethyl acetate.

  • Combine the organic extracts.

• Drying and Concentration:

  • Wash the combined organic layer with 50 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude white solid can be purified by recrystallization from an ethyl acetate/hexane mixture to yield pure Fmoc-3-amino-4-chlorobenzoic acid.

Caption: Workflow for Fmoc protection of the core scaffold.

Part 2: Incorporation into a Small Molecule Inhibitor via Fmoc-SPPS

With the protected building block in hand, we can now incorporate it into a growing peptide chain on a solid support. Solid-Phase Peptide Synthesis (SPPS) is a highly efficient method that involves the stepwise addition of amino acids to a growing chain anchored to an insoluble resin.[8] This avoids the need for purification of intermediates, as excess reagents and byproducts are simply washed away after each step.[2]

The core of Fmoc-SPPS is a two-step cycle:

• Deprotection: Removal of the N-terminal Fmoc group with a mild base.

• Coupling: Activation of the next Fmoc-protected amino acid's carboxylic acid and its reaction with the newly freed N-terminal amine on the resin-bound peptide.

Protocol 2: Solid-Phase Synthesis of a Model Tripeptide (e.g., Ala-Leu-[3-amino-4-chlorobenzoate])

Rationale: This protocol uses Rink Amide resin, which upon final cleavage with strong acid yields a C-terminal amide, a common feature in many bioactive molecules.[8][9] The deprotection step uses 20% piperidine in DMF, the standard reagent for efficient Fmoc removal via a β-elimination mechanism.[10][11] For coupling, HATU is used as the activating agent. HATU reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate, which rapidly acylates the free amine, minimizing side reactions like racemization.[6][9]

Reagent/Material	Purpose
Rink Amide Resin	Solid support for C-terminal amide peptides.
Dimethylformamide (DMF)	Primary solvent for swelling, washing, and reactions.
Dichloromethane (DCM)	Solvent for washing.
20% (v/v) Piperidine in DMF	Fmoc deprotection agent.
Fmoc-L-Leucine-OH	Second amino acid to be coupled.
Fmoc-L-Alanine-OH	First amino acid to be coupled.
Fmoc-3-amino-4-chlorobenzoic acid	Final building block.
HATU (Activator)	Coupling/activating reagent.
DIEA (Base)	Activates coupling and neutralizes acids.
TFA Cleavage Cocktail	Reagent for cleaving peptide from resin.
Cold Diethyl Ether	For peptide precipitation.

Step-by-Step Methodology:

• Resin Preparation (Loading of the First Amino Acid):

  • Start with pre-loaded Fmoc-L-Alanine-Rink Amide resin (or load the first amino acid onto the resin using standard protocols).[9][12]

  • Place 0.1 mmol of the resin in a fritted reaction vessel.

  • Swell the resin in 5 mL of DMF for 1 hour with gentle agitation.[9] After swelling, drain the DMF.

• Fmoc Deprotection (Cycle 1):

  • Add 5 mL of 20% piperidine in DMF to the resin. Agitate for 3 minutes and drain.

  • Add a fresh 5 mL portion of 20% piperidine in DMF. Agitate for 15 minutes to ensure complete deprotection.[6]

  • Drain the solution and wash the resin thoroughly with DMF (5 x 5 mL) and DCM (2 x 5 mL) to remove all traces of piperidine and the dibenzofulvene-piperidine adduct.[6][13]

• Amino Acid Coupling (Cycle 1 - Leucine):

  • In a separate vial, pre-activate the next amino acid. Dissolve Fmoc-L-Leucine-OH (3 eq., 0.3 mmol), HATU (2.9 eq., 0.29 mmol), and DIEA (6 eq., 0.6 mmol) in 3 mL of DMF. Let it stand for 5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the mixture for 1-2 hours at room temperature.

  • Optional: Perform a Kaiser test to confirm the absence of free primary amines, indicating complete coupling. If the test is positive, the coupling step may need to be repeated.[13]

  • Drain the coupling solution and wash the resin with DMF (5 x 5 mL) and DCM (2 x 5 mL).

• Repeat Synthesis Cycle (for Fmoc-3-amino-4-chlorobenzoic acid):

  • Repeat the Fmoc Deprotection step (Step 2) to remove the Fmoc group from Leucine.

  • Repeat the Amino Acid Coupling step (Step 3), this time using Fmoc-3-amino-4-chlorobenzoic acid as the building block to be coupled.

• Final Fmoc Deprotection:

  • After the final coupling, perform one last deprotection cycle (Step 2) to remove the N-terminal Fmoc group from the 3-amino-4-chlorobenzoic acid residue.

  • Wash the resin extensively with DMF (5x), followed by DCM (5x), and finally methanol (2x). Dry the resin under vacuum for at least 4 hours.[14]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 3. chempep.com [chempep.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. total-synthesis.com [total-synthesis.com]
• 8. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 9. chem.uci.edu [chem.uci.edu]
• 10. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methods for Removing the Fmoc Group | Springer Nature Experiments [experiments.springernature.com]
• 12. chemistry.du.ac.in [chemistry.du.ac.in]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Solubility of Fmoc-3-amino-4-chlorobenzoic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide research teams through the bottlenecks of Solid-Phase Peptide Synthesis (SPPS). One of the most notorious challenges is the poor solubility of rigid, hydrophobic building blocks like Fmoc-3-amino-4-chlorobenzoic acid.

This guide is designed to move beyond basic trial-and-error. Below, you will find the mechanistic causality behind solubility failures, a visual diagnostic workflow, and self-validating protocols to ensure your coupling cycles proceed with maximum efficiency and purity.

Diagnostic Workflow for Solvation

Diagnostic workflow for resolving Fmoc-amino acid solubility issues in SPPS.

Frequently Asked Questions (Mechanistic Causality)

Q1: Why does Fmoc-3-amino-4-chlorobenzoic acid resist dissolution in standard SPPS-grade DMF? A: The difficulty stems from the compound's inherent structural rigidity. The highly hydrophobic Fmoc protecting group and the chloro-substituted aromatic ring drive strong intermolecular π-π stacking[1]. Concurrently, the carboxylic acid facilitates intermolecular hydrogen bonding, leading to stable, insoluble crystalline aggregates[2]. While DMF is a standard polar aprotic solvent, it sometimes lacks the hydrogen-bond accepting capacity required to disrupt these specific crystalline lattices[3].

Q2: Can I use heat or sonication to force dissolution without degrading the Fmoc group? A: Yes, but within strict thermodynamic limits. Sonication provides mechanical energy to break aggregates, and gentle heating (30–40 °C) increases thermodynamic solubility[2]. However, prolonged heating or temperatures exceeding 40 °C in DMF can lead to premature Fmoc deprotection. This occurs because DMF can spontaneously degrade over time to release trace amounts of dimethylamine, which acts as a base and cleaves the Fmoc group[3].

Q3: What role do co-solvents like DMSO or NMP play in improving solubility? A: N-Methyl-2-pyrrolidone (NMP) possesses a slightly higher polarity and better solvating power for hydrophobic peptides than DMF, making it an excellent first-line alternative[3]. Dimethyl sulfoxide (DMSO) is a powerful hydrogen-bond acceptor that effectively disrupts intermolecular hydrogen bonding between the carboxylic acid moieties[2]. Adding 10–25% (v/v) DMSO to DMF drastically shifts the solvation dynamics, preventing aggregation and allowing the rigid building block to dissolve[2][4].

Q4: How does the addition of Lithium Chloride (LiCl) resolve persistent precipitation during coupling? A: If the compound dissolves initially but precipitates during the coupling cycle, it indicates on-resin aggregation or β-sheet formation[5]. LiCl acts as a chaotropic agent; the small, highly charged lithium ion coordinates with the carbonyl oxygens of the peptide backbone and the building block. This disrupts the intermolecular hydrogen bonds that cause aggregation, keeping the growing chain and the incoming amino acid fully solvated[5].

Quantitative Solvation Strategies

The following table summarizes the comparative efficacy of various solvent systems for solubilizing highly hydrophobic Fmoc-protected building blocks.

Solvation Strategy	Solvent Composition	Mechanistic Action	Relative Efficacy	Technical Risk / Consideration
Baseline SPPS	100% DMF	Standard polar aprotic solvation	Low	Prone to crystalline aggregation
Solvent Substitution	100% NMP	Increased dipole moment and solvating power	Moderate	Trace Fmoc degradation over extended periods[3]
Co-Solvent Addition	75% DMF / 25% DMSO	Disruption of intermolecular H-bonding	High	Requires anhydrous DMSO to prevent oxidation[2]
Chaotropic Disruption	DMF + 0.1 M LiCl	Li⁺ coordinates carbonyls, breaking β-sheets	Very High	LiCl is highly hygroscopic; requires careful handling[5]
In Situ Pre-Activation	DMF + DIC/Oxyma	Converts rigid acid to soluble active ester	High	Must couple immediately to avoid ester hydrolysis

Step-by-Step Troubleshooting Protocols

To ensure scientific integrity, every protocol provided below operates as a self-validating system . Do not proceed to the coupling step unless the validation criteria are met.

Protocol A: Co-Solvent Solvation (DMSO/NMP)

Use this when standard sonication and mild heating fail to produce a clear solution.

• Weigh the required molar equivalent of Fmoc-3-amino-4-chlorobenzoic acid into a dry, inert reaction vial.

• Add 75% of the total target volume using high-purity, degassed DMF. Vortex vigorously for 2 minutes[2].

• If the compound remains as a cloudy suspension, add anhydrous DMSO or NMP dropwise until it constitutes up to 25% (v/v) of the final solution[2].

• Place the vial in a temperature-controlled sonicator bath. Sonicate in 2-minute bursts, ensuring the bath temperature does not exceed 40 °C to prevent Fmoc degradation[2].

• Self-Validation Check: Let the solution rest at room temperature (20–25 °C) for 15 minutes. If the solution remains optically clear without spontaneous recrystallization, the solvation shell is thermodynamically stable for the duration of a standard coupling cycle.

Protocol B: Chaotropic Disruption with LiCl

Use this when the amino acid dissolves in the vial but causes turbidity or precipitation upon addition to the resin.

• Prepare a stock solution of 0.1 M anhydrous Lithium Chloride (LiCl) in peptide-grade DMF[5]. (Note: LiCl is highly hygroscopic; prepare this in a desiccated environment).

• Use this LiCl/DMF solution as your primary solvent to dissolve the Fmoc-3-amino-4-chlorobenzoic acid.

• Vortex for 3–5 minutes. The lithium ions will coordinate with the carbonyl oxygens, disrupting the β-sheet-like intermolecular hydrogen bonds[5].

• Self-Validation Check: Monitor the coupling reaction mixture visually upon addition to the resin. The absence of turbidity or resin-clumping confirms the successful disruption of hydrogen-bonded aggregates and prevents on-resin precipitation.

Protocol C: In Situ Pre-Activation

Use this as a final chemical workaround when physical solvation strategies are insufficient.

• Suspend the insoluble Fmoc-3-amino-4-chlorobenzoic acid in the required volume of DMF.

• Add 1.0 equivalent of your chosen coupling additive (e.g., OxymaPure) and 1.0 equivalent of the activator (e.g., DIC).

• Agitate the mixture gently for 2–3 minutes at room temperature.

• Self-Validation Check: Observe the physical state of the mixture. The immediate transition from a turbid suspension to a transparent solution confirms the successful conversion of the rigid carboxylic acid into the highly soluble O-acylisourea or active ester intermediate. Proceed immediately to coupling.

References

• Advances in Fmoc solid‐phase peptide synthesis. PMC - NIH.[Link]

Sources

• 1. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Overcoming steric hindrance in Fmoc-3-amino-4-chlorobenzoic acid coupling

Executive Summary: The Structural Challenge

Coupling Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3-A-4-Cl-Bz-OH) presents a dual-threat challenge in solid-phase peptide synthesis (SPPS). Unlike standard amino acids, this residue behaves chemically as a deactivated aniline derivative.

The Failure Mode: Most users experience failure not when coupling this molecule to the resin, but when attempting to couple the next amino acid onto the 3-amino-4-chlorobenzoic acid residue.

The Causality:

• Electronic Deactivation: The amino group is attached to a benzene ring (aniline). The resonance effect delocalizes the nitrogen's lone pair into the ring, drastically reducing nucleophilicity (

  ~3–4 vs. ~10 for alkyl amines). The chlorine atom at position 4 (ortho to the amine) exerts a strong inductive electron-withdrawing effect (-I), further deactivating the amine.

• Steric Ortho-Effect: The chlorine atom at C4 is physically adjacent to the amine at C3. This creates a steric wall that blocks the approach of the incoming activated amino acid.

This guide provides the "Nuclear Option" protocols required to force this reaction to completion.

Critical Decision Tree (Troubleshooting)

Before proceeding, determine your specific failure point using this logic flow.

Figure 1: Decision matrix for selecting the correct activation strategy based on the specific coupling step.

Technical Protocols

Protocol A: The Acid Fluoride Method (TFFH)

Best for: Coupling onto the hindered 3-amino-4-chloro aniline group.

Mechanism: TFFH converts the incoming Fmoc-amino acid into an Acid Fluoride in situ. Acid fluorides are smaller and more reactive than the bulky OBt/OAt esters generated by HATU, allowing them to penetrate the steric shield of the ortho-chlorine.

Reagents:

• Coupling Reagent: TFFH (Tetramethylfluoroformamidinium hexafluorophosphate).[1][2]

• Base: DIPEA (Diisopropylethylamine).

• Solvent: DMF or NMP (NMP preferred for aggregation prevention).

Step-by-Step:

• Equivalents: Use 5 eq of the incoming Fmoc-Amino Acid, 5 eq TFFH, and 10 eq DIPEA relative to the resin loading.

• Pre-activation: Dissolve Fmoc-AA and TFFH in minimal NMP. Add DIPEA. Crucial: Do not let this sit longer than 2-3 minutes to prevent hydrolysis.

• Reaction: Add immediately to the resin.

• Conditions:

  • Microwave: 75°C for 10 minutes (Recommended).

  • Room Temp: Double coupling, 2 hours each.

• Monitoring: Perform a Chloranil Test (see Section 4). Do NOT rely on the Kaiser test.

Protocol B: The Acyl Imidazolium Method (TCFH/NMI)

Best for: Cases where TFFH fails or if avoiding fluorinated byproducts.

Mechanism: Uses TCFH (Chloro analog) with N-methylimidazole (NMI) to form a highly reactive N-acyl imidazolium species.

Step-by-Step:

• Equivalents: 5 eq Fmoc-AA, 5 eq TCFH, 15 eq NMI.

• Solvent: Pure NMP.

• Reaction: Dissolve AA and TCFH in NMP. Add NMI. Add to resin immediately.

• Time: 1 hour at RT. Repeat once.

Troubleshooting & FAQs

Q1: Why is my Kaiser test negative (yellow) even though the coupling failed?

A: The Kaiser test relies on ninhydrin reacting with a primary amine to form "Ruhemann's Purple." However, electron-deficient anilines (like your 3-amino-4-chlorobenzoic residue) do not nucleophilically attack ninhydrin effectively.

• Solution: Use the Chloranil Test .[3][4][5][6]

  • Reagent: 2% Chloranil in DMF + 2% Acetaldehyde in DMF.

  • Result: Dark Blue/Green beads = Free amine (Incomplete coupling). Colorless/Yellow = Complete.[7]

  • Gold Standard: Perform a mini-cleavage of 5mg resin and analyze via LC-MS to confirm the presence of the coupled product.

Q2: I see a mass shift of +99 Da or +100 Da. What is this?

A: This is likely Guanidinylation , a common side reaction when using uronium reagents (HATU/HBTU) with slow couplings. The N-terminus attacks the coupling reagent itself instead of the amino acid.

• Prevention: Switch to Phosphonium reagents (PyAOP) or the Acid Fluoride method (TFFH) described in Protocol A. These do not form guanidinium byproducts.

Q3: Can I use symmetric anhydrides?

A: Yes, symmetric anhydrides are highly reactive and effective for anilines.

• Protocol: React 10 eq of Fmoc-AA with 5 eq of DIC (Diisopropylcarbodiimide) in DCM for 20 mins. Solvent swap to DMF and add to resin.[8][9]

• Downside: You waste 50% of your incoming amino acid. If your incoming AA is expensive, use TFFH (1:1 efficiency).

Q4: The incoming amino acid is Cysteine or Histidine. Is racemization a risk?

A: Yes. The harsh activation required to couple to the aniline can racemize the incoming amino acid.

• Mitigation:

  • Use Sym-collidine or TMP (2,4,6-trimethylpyridine) instead of DIPEA/NMM. These are weaker, non-nucleophilic bases that reduce alpha-proton abstraction.

  • Limit microwave temperature to 50°C for Cys/His.

Comparative Data: Coupling Efficiency

Coupling Method	Reagents	Reactivity Species	Success Rate (Hindered Anilines)	Risk of Side Reactions
Standard	HATU / DIPEA	OAt Ester	Low (<20%)	High (Guanidinylation)
Acid Fluoride	TFFH / DIPEA	Acid Fluoride	High (>90%)	Low
Imidazolium	TCFH / NMI	Acyl Imidazolium	High (>85%)	Low
Anhydride	DIC (Excess)	Symmetric Anhydride	Medium (60-70%)	Low (High Cost)

References

• Carpino, L. A., et al. (1995). "Tetramethylfluoroformamidinium hexafluorophosphate (TFFH): A rapid-acting peptide coupling reagent for solution and solid phase peptide synthesis."[1] Journal of the American Chemical Society.

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

• Mowery, B. P., et al. (2006). "Phe-Arg-beta-naphthylamide analogs as efflux pump inhibitors." (Demonstrates coupling to hindered naphthylamines/anilines). Bioorganic & Medicinal Chemistry Letters.

• Behrendt, R., et al. (2016). "Advances in Fmoc solid-phase peptide synthesis." Journal of Peptide Science.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. mesalabs.com [mesalabs.com]
• 7. benchchem.com [benchchem.com]
• 8. chem.uci.edu [chem.uci.edu]
• 9. chempep.com [chempep.com]

Preventing racemization during Fmoc-3-amino-4-chlorobenzoic acid activation

Technical Support Center: Peptide Synthesis & Small Molecule Activation Topic: Preventing Racemization During Fmoc-3-Amino-4-Chlorobenzoic Acid Activation Ticket ID: #RAC-CL-BENZ-001 Status: Open Support Tier: Senior Application Scientist

Part 1: Diagnostic & Strategic Overview

Molecule Identification & Chirality Check

Before proceeding with troubleshooting, we must clarify the stereochemistry of your target molecule to ensure we are solving the correct problem.

• Scenario A: You are using Fmoc-3-amino-4-chlorobenzoic acid (CAS: 2840-28-0).

  • Status: This molecule is achiral (it possesses a plane of symmetry).

  • Implication: The molecule itself cannot racemize.

  • The Real Risk: If you are observing "racemization," it is likely occurring on the incoming amino acid (if you are coupling to the aniline nitrogen of this molecule) or the preceding amino acid (if this molecule is being used as a linker). The aniline amine is electron-deficient and sterically hindered, requiring harsh coupling conditions that endanger chiral centers on the partner molecule.

• Scenario B: You are using a Chiral Analog (e.g., Fmoc-3-amino-4-chlorophenylalanine).

  • Status: This molecule is chiral and highly prone to racemization.

  • Mechanism: The electron-withdrawing chlorine (Cl) and amino group on the aromatic ring exert a strong inductive effect (-I), significantly increasing the acidity of the

    -proton. This promotes rapid base-catalyzed enolization and oxazolone formation during activation.

This guide addresses both scenarios, with a primary focus on Scenario B (Chiral Activation) and the Coupling Dynamics of Scenario A.

Part 2: Critical Mechanisms (The "Why")

The Inductive Effect & Oxazolone Formation

Racemization during activation is primarily driven by the removal of the acidic

-proton by a base (typically tertiary amines like DIPEA or NMM).

• Activation: The carboxyl group is converted to a leaving group (e.g., O-acylisourea).

• Oxazolone Formation: The carbonyl oxygen of the Fmoc-carbamate attacks the activated carbonyl, forming a 5-membered oxazolone ring.

• Deprotonation: The electron-withdrawing Chlorine atom on the aromatic ring stabilizes the negative charge formed when the base abstracts the

  -proton. This lowers the energy barrier for enolization.

• Result: Loss of chiral integrity (Epimerization).[1]

Figure 1: Mechanism of base-catalyzed racemization via oxazolone intermediate, accelerated by electron-withdrawing substituents.

Part 3: Troubleshooting Protocols

Protocol A: Base-Free Activation (The Gold Standard)

Applicability: Best for Scenario B (Chiral Analog) and general peptide coupling to prevent racemization. Rationale: By eliminating tertiary amines (DIPEA) during the activation step, you remove the catalyst responsible for abstracting the

-proton.

Reagents:

• Coupling Reagent: DIC (Diisopropylcarbodiimide)[2][3]

• Additive: Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate)[4]

• Solvent: DMF or NMP (Anhydrous)

Step-by-Step Workflow:

• Dissolution: Dissolve the Fmoc-amino acid (1.0 equiv) and Oxyma Pure (1.0 equiv) in a minimal volume of DMF.

  • Note: Ensure the solution is clear. Oxyma Pure acts as a suppressant of racemization and enhances reactivity.

• Activation: Add DIC (1.0 equiv).

  • Critical: Do NOT add DIPEA, NMM, or Collidine. The reaction proceeds under neutral/mildly acidic conditions (pH ~5-6).

• Pre-activation: Allow to react for exactly 2-3 minutes .

  • Warning: Extended pre-activation (>5 mins) increases the risk of side reactions.

• Coupling: Transfer the activated mixture immediately to the resin-bound amine.

• Incubation: Agitate for 60–120 minutes at room temperature.

Protocol B: Coupling TO the Aniline (Scenario A)

Applicability: When you have Fmoc-3-amino-4-chlorobenzoic acid on the resin and need to couple the next amino acid to its aniline nitrogen. Issue: The aniline is a poor nucleophile. Standard activation is too slow, but "boosting" it with base causes the incoming Fmoc-AA to racemize.

Recommended System: Symmetric Anhydride or BTC (Bis(trichloromethyl)carbonate) activation.

Parameter	Standard Condition (Avoid)	Recommended Condition
Activator	HATU / HBTU	BTC / Collidine or Symmetric Anhydride
Base	DIPEA (High pKa)	2,4,6-Collidine (Sterically hindered, lower pKa)
Temperature	Room Temp (25°C)	50°C (Heat is required for aniline coupling, but use Collidine to protect chirality)
Solvent	DMF	THF / DCM (Low dielectric constant reduces racemization)

Symmetric Anhydride Protocol:

• Dissolve Incoming Fmoc-AA (10 equiv) in DCM.

• Add DIC (5 equiv).[2] React for 15 mins.

• Concentrate and replace solvent with DMF.

• Add to the resin-bound 3-amino-4-chlorobenzoic acid.

• Result: Highly reactive species without free base.

Part 4: Data & Comparative Analysis

The following table illustrates the racemization rates of electron-deficient aromatic amino acids (e.g., Phenylglycine/Phenylalanine analogs) under different activation conditions.

Table 1: Comparative Racemization Rates

Activation Method	Base Added	Relative Racemization Risk	Notes
HBTU / HATU	DIPEA (2.0 eq)	High (5–15%)	Strong base + fast activation = high oxazolone risk.
HBTU / HATU	Collidine (2.0 eq)	Medium (< 2%)	Collidine is hindered; harder to abstract -proton.
DIC / HOBt	None	Low (< 1%)	Classic neutral method. Slower reaction rate.
DIC / Oxyma	None	Ultra-Low (< 0.2%)	Recommended. Oxyma is more acidic than HOBt, suppressing racemization.
T3P (Propylphosphonic Anhydride)	NMM	Low (< 0.5%)	Excellent for difficult couplings but expensive.

Part 5: Frequently Asked Questions (FAQ)

Q1: I am using Fmoc-3-amino-4-chlorobenzoic acid as a linker. Why is my LC-MS showing double peaks for the peptide attached to it? A: This is likely due to racemization of the amino acid immediately following the linker. The 3-amino group is an aniline (low reactivity). If you used HATU/DIPEA to couple the next amino acid, the reaction was slow, giving the base (DIPEA) ample time to racemize the activated incoming amino acid.

• Fix: Use Protocol B (Symmetric Anhydride) or switch to HATU/Collidine (Sym-Collidine).

Q2: Can I use microwave synthesis for this molecule? A: Proceed with extreme caution.

• If activating the Chiral Analog : NO. Microwave energy + electron-withdrawing Cl group = rapid racemization. Keep T < 40°C.

• If activating the Achiral Benzoic Acid : YES. The benzoic acid is stable. However, ensure the coupling partner is stable at high temperatures.

Q3: Why is Oxyma Pure preferred over HOBt? A: Oxyma Pure (ethyl 2-cyano-2-(hydroxyimino)acetate) is a better leaving group and is more acidic than HOBt. It suppresses the formation of the oxazolone intermediate more effectively and poses fewer safety risks (non-explosive) compared to HOBt/HOAt.

Part 6: Decision Tree (Workflow)

Figure 2: Decision support tree for selecting the correct activation protocol.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394–9403. [Link]

• Miyazawa, T., et al. (1992). Racemization in the coupling of peptide segments: A survey of the effect of coupling reagents and additives. International Journal of Peptide and Protein Research, 39(3), 237–244. [Link]

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptidechemistry.org [peptidechemistry.org]

Minimizing side reactions with chloro-substituted benzoic acids in SPPS

Subject: Minimizing Side Reactions & Optimizing Coupling for Chloro-Benzoic Acids Ticket ID: SPPS-CBA-OPT-001 Responder: Senior Application Scientist, Peptide Chemistry Division

Introduction: The "Ortho-Effect" Challenge

Welcome to the Technical Support Center. You are likely reading this because you are experiencing low coupling efficiency or unexpected mass shifts when capping peptide chains with chloro-substituted benzoic acids (e.g., 2-chlorobenzoic acid, 2,4-dichlorobenzoic acid).

The Core Problem: Chloro-substituents on the benzoic ring—particularly at the ortho (2- or 6-) position—create significant steric hindrance . While the chlorine atom is electron-withdrawing (which theoretically increases the electrophilicity of the carbonyl carbon), the steric bulk prevents the nucleophilic N-terminus of the peptide from effectively attacking the activated ester.

This guide prioritizes kinetic optimization (forcing the reaction) while suppressing thermodynamic side reactions (racemization and aggregation).

Module 1: Critical Decision Matrix (Troubleshooting)

Before altering your protocol, identify your specific failure mode using the matrix below.

Symptom	Probable Cause	Recommended Intervention
Low Yield / Deletion Sequence	Steric hindrance (Ortho-Cl) blocking nucleophilic attack.	Switch to HATU/HOAt ; Increase Temp (50°C); Double Couple.
Mass Shift: +X Da (Racemization)	Prolonged activation caused base-catalyzed racemization of the resin-bound amino acid.	Replace DIEA with TMP (Collidine) ; Reduce coupling time; Use DIC/Oxyma.
Mass Shift: -35 Da (Cl Loss)	Nucleophilic Aromatic Substitution ( ) by piperidine or amine.	Rare unless Nitro groups are also present. Avoid strong bases post-coupling.
Precipitate in Reaction Vessel	Poor solubility of halogenated acid in pure DMF.	Add NMP or DMSO (up to 20%) to the coupling mixture.

Module 2: The Chemistry of Failure (Mechanistic Insight)

To solve the problem, you must understand the competing pathways. The diagram below illustrates the conflict between the desired coupling and the side reactions induced by "forcing" conditions.

Figure 1: The kinetic competition. Steric hindrance slows Pathway A, allowing Side Reactions 1 & 2 to dominate. Solutions (Yellow) aim to accelerate A or inhibit Side Rxn 2.

Module 3: Frequently Asked Questions (FAQs)

Q1: Why is my 2-chlorobenzoic acid coupling yield <50% even with HBTU?

A: HBTU is often insufficient for sterically hindered ortho-substituted systems. The chlorine atom physically blocks the approach of the amine.

• The Fix: Switch to HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium). The 7-aza nitrogen in HATU creates a "neighboring group effect" via hydrogen bonding, significantly accelerating the reaction rate for hindered acids [1].

• Alternative: Use DIC/Oxyma Pure . Oxyma is superior to HOBt for hindered couplings and lowers racemization risks [2].

Q2: I see significant racemization of the amino acid preceding the benzoic acid. Why?

A: This is a classic "slow coupling" artifact. Because the benzoic acid takes so long to couple, the resin-bound amino acid sits in the presence of the activating base (DIEA/NMM) for an extended period. This base can abstract the

-proton of the amino acid, leading to epimerization.

• The Fix: Switch the base to 2,4,6-Trimethylpyridine (Collidine) . It is a weaker, more sterically hindered base that is sufficient for activation but poor at proton abstraction, drastically reducing racemization [3].

Q3: Can I use Acid Chlorides (2-chlorobenzoyl chloride) instead?

A: Yes, but with caution. Acid chlorides are the most reactive species and will overcome steric hindrance easily.

• Risk: They are highly prone to hydrolysis and can cause "over-acylation" (reacting with the amide backbone) if not handled carefully.

• Protocol: Use the acid chloride with a base scavenger (Collidine) in dry DCM/DMF. Do not use this method if you have unprotected side chains that are susceptible to acylation (though in SPPS, side chains are usually protected).

Q4: Is microwave irradiation safe for these acids?

A: Yes, and often necessary. Heating to 50°C or 75°C provides the thermal energy to overcome the rotational barrier caused by the ortho-chlorine.

• Warning: Do not exceed 75°C. Higher temperatures with halogenated aromatics can induce

  side reactions or degradation of the resin linker [4].

Module 4: Validated Experimental Protocols

Use Protocol A for standard chlorobenzoic acids. Use Protocol B for highly hindered variants (e.g., 2,6-dichlorobenzoic acid).

Protocol A: High-Efficiency Coupling (HATU/Collidine)

Best for: 2-chlorobenzoic acid, 2,4-dichlorobenzoic acid.

• Preparation: Dissolve Chloro-benzoic acid (5.0 eq) in DMF (minimized volume).

• Activation: Add HATU (4.9 eq).

• Base Addition: Add Collidine (10.0 eq). Note: Do not premix for >2 mins.

• Coupling: Add mixture to resin.

• Incubation: Shake for 2 hours at Room Temp OR 30 mins at 50°C (Microwave).

• Wash: DMF (3x), DCM (3x).

• Test: Perform Kaiser Test. If positive (blue), proceed to Protocol B.

Protocol B: The "Symmetric Anhydride" Method

Best for: Extremely hindered acids (2,6-dichloro) or when HATU fails. Mechanism: Generates a highly reactive anhydride without trapping agents.

• Preparation: Dissolve Chloro-benzoic acid (10.0 eq) in DCM.

• Activation: Add DIC (5.0 eq). Note: Ratio is 2:1 Acid:DIC.

• Pre-activation: Stir for 15-20 minutes at RT. You may see a urea precipitate; this is normal.

• Coupling: Add the supernatant (or slurry) to the resin.

• Incubation: Shake for 2 to 12 hours at RT.

• Wash: DMF (5x) to remove urea byproducts.

Module 5: Workflow Visualization

Follow this logic flow to determine the optimal path for your specific acid.

Figure 2: Decision tree for selecting the correct coupling protocol based on substituent position.

References

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[1] Journal of the American Chemical Society, 115(10), 4397-4398. Link

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394-9403. Link

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. Link

• Collins, J. M., et al. (2014). High-Efficiency Solid Phase Peptide Synthesis (HE-SPPS). Organic Letters, 16(3), 940-943. Link

Sources

• 1. peptide.com [peptide.com]

Technical Support Center: Optimizing Fmoc Deprotection for 3-Amino-4-chlorobenzoic Acid

Welcome to the Solid-Phase Peptide Synthesis (SPPS) Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific kinetic, mechanistic, and practical challenges associated with the Fmoc deprotection of 3-amino-4-chlorobenzoic acid .

Unlike standard aliphatic amino acids, this building block is an aromatic amine (aniline derivative) featuring electron-withdrawing substituents. This unique electronic environment drastically alters its deprotection kinetics. This guide provides field-proven insights, self-validating protocols, and troubleshooting matrices to help you optimize cleavage times, prevent side reactions, and maximize crude purity.

Part 1: Mechanistic Insights & Causality (FAQs)

Q1: Why does Fmoc-3-amino-4-chlorobenzoic acid deprotect at a different rate than standard aliphatic amino acids? A1: The causality lies in the E1cB (Elimination Unimolecular conjugate Base) mechanism of Fmoc cleavage [1]. The 3-amino group is attached to an aromatic ring bearing a strongly electron-withdrawing 4-chloro substituent and a 1-carbonyl group. This inductive withdrawal reduces the electron density on the aniline nitrogen, significantly lowering its basicity. During the rate-determining

-elimination step of the E1cB mechanism, this stabilized carbamate anion acts as a superior leaving group. Consequently, the Fmoc group is cleaved much faster than on standard aliphatic amines [2].

Q2: What are the risks of applying the standard 20-minute deprotection protocol to this residue? A2: Because the intrinsic cleavage is accelerated, exposing the peptide-resin to 20% piperidine in DMF for the standard 10–20 minutes results in unnecessary extended base exposure. This cumulative basic environment significantly increases the risk of side reactions, most notably base-catalyzed aspartimide formation at susceptible Asp-Xaa motifs and epimerization of sensitive residues (e.g., Cys, His) [3]. Optimizing the time downward is critical to preserving peptide integrity.

Q3: How can I precisely determine the optimal deprotection time for this specific building block? A3: By implementing real-time quantitative UV-Vis monitoring of the dibenzofulvene (DBF)-piperidine adduct [4]. The DBF-piperidine adduct absorbs strongly at 301 nm (

L·mol⁻¹·cm⁻¹). By collecting fractions of the deprotection stream and measuring absorbance, you can plot the cleavage kinetics and identify the exact moment of completion, which is often under 5 minutes for this residue.

Q4: My UV-Vis trace shows a sluggish, rising absorbance instead of a sharp peak. What does this mean? A4: If you observe a sluggish deprotection profile despite the theoretical accelerated cleavage of the aromatic amine, the causality is likely peptide aggregation or severe steric hindrance on the resin matrix. The hydrophobic nature of the chlorobenzene ring can promote inter-chain hydrogen bonding and

-sheet formation. To resolve this, you must disrupt the aggregation using a stronger base cocktail (e.g., 1-5% DBU) or elevate the temperature using microwave-assisted SPPS (60 °C) [2].

Part 2: Visualizing the Chemistry & Troubleshooting

To fully grasp the optimization process, it is essential to understand the chemical pathway and the logical flow of troubleshooting.

Caption: E1cB mechanism for Fmoc deprotection highlighting the accelerated β-elimination step.

Caption: Decision matrix for troubleshooting incomplete Fmoc deprotection in complex peptide sequences.

Part 3: Quantitative Data & Reagent Selection

Selecting the right deprotection cocktail is a balance between cleavage speed and the suppression of side reactions. The table below summarizes the kinetic profiles specifically adapted for Fmoc-3-amino-4-chlorobenzoic acid based on empirical data [2][3].

Table 1: Comparison of Deprotection Reagents for Fmoc-3-amino-4-chlorobenzoic acid

Reagent Cocktail	Base Strength (pKa)	DBF Scavenging	Typical Time (RT)	Side-Reaction Risk (Aspartimide)
20% Piperidine / DMF	~11.2	High	3 - 5 min	Moderate (if extended >10 min)
1% DBU + 20% Piperidine / DMF	~13.5 (DBU)	High	1 - 2 min	High
10% Piperazine / EtOH / NMP	~9.8	High	10 - 15 min	Low
20% Piperidine / DMF (60 °C)	~11.2	High	< 1 min	Moderate (Epimerization risk)

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They contain built-in mathematical and spectrophotometric checks to confirm success before you proceed to the highly difficult coupling step onto the deactivated aromatic amine.

Protocol 1: UV-Vis Guided Optimization of Fmoc Deprotection

Objective: Determine the exact deprotection time required to prevent over-exposure to base. Self-Validation Checkpoint: The protocol validates itself by comparing the total calculated Fmoc loading against the theoretical resin substitution. If the calculated loading is <90% of theoretical, cleavage is incomplete or the previous coupling failed.

Step 1: Resin Swelling & Preparation

• Weigh exactly 0.1 mmol of peptide-resin containing the terminal Fmoc-3-amino-4-chlorobenzoic acid.

• Swell the resin in 5.0 mL of amine-free DMF for 30 minutes in a fritted syringe. Drain completely.

Step 2: Time-Course Base Exposure

• Add 2.0 mL of 20% Piperidine in DMF to the resin. Immediately start a timer and agitate gently.

• At exactly 1.0, 2.0, 3.0, 4.0, and 5.0 minutes, extract a 50 µL aliquot of the reaction solution using a precision micropipette.

• Causality Note: Rapid sampling is necessary because the electron-withdrawing chloro group accelerates the E1cB elimination, often driving the reaction to completion in under 3 minutes.

Step 3: Spectrophotometric Quantification

• Dilute each 50 µL aliquot into 5.0 mL of pure DMF (Dilution Factor = 100).

• Measure the absorbance of each sample at 301 nm using a UV-Vis spectrophotometer against a 20% Piperidine/DMF blank.

• Calculate the concentration using the Beer-Lambert Law (

  ), where L·mol⁻¹·cm⁻¹ for the DBF-piperidine adduct [4].

Step 4: Data Analysis & Validation

• Plot

  versus Time. The optimal deprotection time is the exact minute the absorbance plateaus.

• Wash the resin 5 times with DMF.

• Validation: Measure the absorbance of the final wash. It must be

  to validate the complete removal of DBF and residual base, ensuring the resin is ready for the subsequent challenging coupling step.

Protocol 2: Microwave-Assisted Deprotection for Aggregated Sequences

Objective: Overcome sluggish deprotection caused by hydrophobic collapse or

-sheet formation.

Step 1: Solvent Exchange

• Drain the DMF and wash the resin 3 times with N-Methyl-2-pyrrolidone (NMP). NMP is a superior solvating agent that disrupts inter-chain hydrogen bonding better than DMF.

Step 2: Microwave Irradiation

• Add 20% Piperidine in NMP to the reaction vessel.

• Apply microwave irradiation to heat the vessel to 60 °C. Hold at this temperature for exactly 1.5 minutes.

• Causality Note: The thermal energy overcomes the activation energy barrier associated with peptide aggregation, allowing the base to access the sterically hindered Fmoc group.

Step 3: Rapid Scavenging and Washing

• Immediately drain the hot deprotection solution to halt base exposure.

• Wash rapidly with DMF (5 x 1 min) to remove the DBF-piperidine adduct before it can precipitate or cause side reactions upon cooling.

References

• Fmoc Deprotection Monitoring: UV–Vis & Color Approaches Peptide Chemistry. URL:[Link]

• Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules (Basel, Switzerland), 21(11), 1542. URL:[Link]

• Dipropylamine for 9-Fluorenylmethyloxycarbonyl (Fmoc) Deprotection with Reduced Aspartimide Formation in Solid-Phase Peptide Synthesis ACS Omega, 8(4), 4153–4162. URL:[Link]

Aggregation issues in peptides containing Fmoc-3-amino-4-chlorobenzoic acid

Welcome to the Technical Support Center for Solid-Phase Peptide Synthesis (SPPS). As a Senior Application Scientist, I frequently consult with researchers who encounter sudden synthesis failures when incorporating Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3-A-4-CBA).

While this unnatural amino acid is a highly valuable rigid spacer used to induce conformational constraints and

-turns in peptidomimetics[1], it introduces two severe synthetic bottlenecks:

• Severe On-Resin Aggregation: The planar aromatic ring acts as a nucleation site for

  stacking, while the hydrophobic chlorobenzene moiety drives intermolecular hydrophobic collapse, leading to intractable -sheet formation within the resin matrix[1][2].

• Deactivated Nucleophilicity: The 3-amino group is an aniline derivative. Its nucleophilicity is inherently poor and is further deactivated by the electron-withdrawing inductive effect and steric hindrance of the adjacent (ortho) chlorine atom[3].

This guide provides field-proven, causality-driven protocols to diagnose and overcome these specific challenges.

Diagnostic Workflow

Before altering your synthesis protocol, you must determine whether your synthesis is stalling due to incomplete Fmoc deprotection (caused by aggregation) or incomplete acylation (caused by the deactivated amine).

Decision tree for diagnosing and resolving Fmoc-3-A-4-CBA aggregation and coupling failures.

Frequently Asked Questions (FAQs)

Q: Why does my peptide aggregate so severely immediately after incorporating Fmoc-3-amino-4-chlorobenzoic acid? A: The rigid aromatic ring of 3-amino-4-chlorobenzoic acid drastically restricts the conformational freedom of the growing peptide chain[1]. This rigidity, combined with the high hydrophobicity of the chlorobenzene moiety, forces the peptide chains into close proximity, promoting

stacking and intermolecular hydrogen bonding. This results in a -sheet aggregation network that physically blocks reagents from entering the resin pores[2].

Q: How can I overcome incomplete Fmoc deprotection caused by this aggregation? A: Standard 20% piperidine in DMF often fails to penetrate aggregated peptide matrices[4]. To break the aggregation, you must disrupt the hydrogen bonding network. Incorporate chaotropic salts (e.g., 0.8 M LiCl) into your solvent, switch to a more disruptive solvent mixture like NMP/DMSO, use a stronger non-nucleophilic base cocktail (e.g., 2% DBU with 20% piperidine), and elevate the reaction temperature to 40–50 °C[5][6].

Q: Why is the coupling of the next amino acid onto Fmoc-3-amino-4-chlorobenzoic acid failing, even when aggregation is controlled? A: You are attempting to acylate an aniline derivative. Aromatic amines are inherently poor nucleophiles because their lone pair electrons are delocalized into the benzene ring. In 3-amino-4-chlorobenzoic acid, this is severely exacerbated by the ortho-chlorine atom, which withdraws electron density via the inductive effect and creates significant steric hindrance[3]. Standard HBTU/DIPEA activation is insufficient; you must use highly reactive acylating agents (like acid fluorides or HATU/HOAt) and supply thermal energy[5].

Q: How do I accurately monitor coupling success on this specific residue? A: Do not use the Kaiser (ninhydrin) test. The Kaiser test relies on the formation of Ruhemann's purple, which only occurs with primary aliphatic amines[6]. It will yield a false negative for the aromatic amine of 3-amino-4-chlorobenzoic acid. Instead, use the Chloranil test, which reliably detects secondary and aromatic amines by forming a blue/green dialkylaminovinyl derivative[7].

Quantitative Data: Optimizing Acylation onto the 3-Amino Group

The following table summarizes the causality between coupling conditions and the expected yield when attaching the next amino acid onto the deactivated 3-amino group of the chlorobenzoic acid residue.

Coupling Strategy	Solvent System	Temp (°C)	Time (h)	Additives	Expected Yield	Mechanistic Rationale
HBTU / DIPEA	DMF	25	2	None	< 15%	Insufficient electrophilicity to react with the deactivated ortho-chloro aniline; high aggregation.
HATU / DIPEA	DMF	25	2	None	~ 35%	Uronium salt improves reactivity, but lack of thermal energy fails to overcome steric hindrance.
HATU / HOAt / DIPEA	NMP	60	2	None	~ 75%	HOAt generates a highly reactive active ester; heat overcomes the activation energy barrier[3][5].
Acid Fluoride	NMP/DMSO (8:2)	60	12	0.8 M LiCl	> 95%	Acid fluorides are small, highly reactive, and immune to steric hindrance. LiCl/DMSO completely disrupts stacking[2][5].

Step-by-Step Troubleshooting Protocols

The following protocols are designed as self-validating systems to ensure scientific integrity at every step of the synthesis.

Protocol A: High-Efficiency Acylation onto an Ortho-Chloro Aromatic Amine

Use this protocol when adding the next amino acid onto the Fmoc-3-A-4-CBA residue.

• Resin Preparation & Swelling: Wash the Fmoc-deprotected peptide-resin with a solvent mixture of NMP/DMSO (8:2 v/v) containing 0.8 M LiCl for 15 minutes.

  • Causality: DMSO and chaotropic lithium salts disrupt the hydrogen bonding and

    stacking networks that cause on-resin aggregation, swelling the polymer to expose the reactive amine[2][5].

• Amino Acid Activation: In a separate vial, dissolve the incoming Fmoc-amino acid (5 eq) and HATU (4.9 eq) in a minimum volume of NMP. Add HOAt (5 eq) and DIPEA (10 eq).

  • Causality: HOAt acts as a superior leaving group compared to HOBt, enhancing the reactivity of the active ester. This is critical for overcoming the poor nucleophilicity of the electron-deficient aniline[3][5].

• Coupling: Add the activated mixture to the resin. Heat the reaction vessel to 60 °C using a microwave peptide synthesizer or a jacketed heating block. Agitate continuously for 2 hours.

  • Causality: Thermal energy is mandatory to overcome the high activation energy barrier of the deactivated aromatic amine.

• Self-Validation (Chloranil Test): Take a micro-aliquot of resin, wash thoroughly with DCM, and add 1 drop of 2% acetaldehyde in DMF followed by 1 drop of 2% chloranil in DMF. Let stand for 5 minutes at room temperature.

  • Causality: A colorless bead indicates successful, complete coupling. A blue/green bead indicates unreacted aromatic amines, dictating that you must perform a second coupling cycle (ideally using an amino acid fluoride)[7].

Protocol B: Aggregation-Disrupting Fmoc Deprotection

Use this protocol if the Fmoc group on the 3-A-4-CBA residue (or subsequent residues) refuses to cleave.

• Reagent Preparation: Prepare a fresh cleavage cocktail consisting of 20% Piperidine and 2% 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in DMF/NMP (1:1 v/v).

  • Causality: DBU is a stronger, non-nucleophilic base that forces the

    -elimination of the Fmoc group even when the local microenvironment is sterically restricted by -sheet aggregation[4][6].

• Deprotection: Add the cleavage cocktail to the resin and heat to 45 °C. Perform two cycles of 10 minutes each.

  • Causality: Elevated temperatures increase polymer swelling and reagent diffusion rates into the aggregated peptide matrix[6].

• Self-Validation (UV-Vis Monitoring): Collect the deprotection effluent from each cycle in a volumetric flask. Dilute with DMF and measure the absorbance at 301 nm using a UV-Vis spectrophotometer.

  • Causality: Quantifying the dibenzofulvene-piperidine adduct provides a direct, stoichiometric measurement of Fmoc removal[6]. If the peak area of the second cycle is >10% of the first cycle, the deprotection is incomplete, and a third cycle must be performed.

References

Sources

• 1. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 2. biotage.com [biotage.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. Overcoming Aggregation in Solid-phase Peptide Synthesis [merckmillipore.com]
• 6. benchchem.com [benchchem.com]
• 7. repository.ubn.ru.nl [repository.ubn.ru.nl]

Technical Support Center: Optimizing Fmoc-3-Amino-4-Chlorobenzoic Acid Synthesis

Introduction: The Deactivated Aniline Challenge

Synthesizing Fmoc-3-amino-4-chlorobenzoic acid presents a distinct challenge compared to standard aliphatic amino acid protection. The amino group is attached directly to a benzene ring (aniline), and its nucleophilicity is significantly reduced by two factors:

• Electronic Deactivation: The electron-withdrawing chlorine atom (ortho) and carboxylic acid group (meta) pull electron density away from the amine.

• Steric Hindrance: The ortho-chloro substituent creates steric bulk that impedes the approach of the bulky Fmoc electrophile.

Standard protocols using Fmoc-OSu at room temperature often result in low conversion (<40%) or stalled reactions. This guide details the optimized "Force-and-Purify" strategy to resolve these yield issues.

Module 1: Reagent Selection & Pre-Reaction Setup

The Reagent: Fmoc-Cl vs. Fmoc-OSu

For this specific substrate, Fmoc-Cl (9-Fluorenylmethyl chloroformate) is the recommended reagent.

Feature	Fmoc-OSu (Succinimide)	Fmoc-Cl (Chloride)	Recommendation for 3-Amino-4-Cl-Benzoic Acid
Reactivity	Moderate	High	Fmoc-Cl is required to overcome the low nucleophilicity of the deactivated aniline.
Side Reactions	Low (Clean)	High (Dipeptides/Hydrolysis)	The risk of dipeptide formation is minimal here because the aniline is too poor a nucleophile to attack the activated carboxylate of another molecule.
Stability	High	Moisture Sensitive	Use fresh Fmoc-Cl. Old bottles containing hydrolyzed HCl will ruin the pH balance.

Solvent System & Solubility

The starting material is zwitterionic and likely insoluble in water or organic solvents alone.

• Recommended System: 1,4-Dioxane : Water (1:1 or 2:1) .

  • Why: Dioxane solubilizes the Fmoc-Cl and the protected product. Water solubilizes the base and the starting amino acid salt.

  • Alternative: THF can be used, but Dioxane allows for higher reaction temperatures (see Module 2).

Module 2: Reaction Optimization (The "Heat & pH" Protocol)

Low yields are almost always caused by insufficient energy (temperature) or improper pH control .

Temperature: The Kinetic Switch

Standard room temperature protocols fail for electron-deficient anilines.

• Action: Heat the reaction mixture to 50°C - 60°C .

• Mechanism: Thermal energy overcomes the activation barrier caused by the electron-withdrawing chlorine and carboxyl groups.

• Caution: Do not exceed 65°C to prevent thermal decomposition of the Fmoc group.

pH Control: The Narrow Window

• Target pH: 8.5 – 9.5

• The Problem:

  • pH < 8: The aniline remains protonated (inactive) or the base is insufficient to neutralize the HCl generated by Fmoc-Cl.

  • pH > 10: Rapid hydrolysis of Fmoc-Cl occurs, consuming the reagent before it reacts with the amine. It can also cause premature Fmoc cleavage.

• Buffer Strategy: Use 10% Na₂CO₃ or NaHCO₃ . For Fmoc-Cl, Na₂CO₃ is often preferred to neutralize the stronger acid byproduct (HCl) effectively.

Module 3: Workup & Purification (The "Sandwich" Extraction)

The "Crash Out" method often yields impure product contaminated with Fmoc-OH (9-fluorenylmethanol) and unreacted amine. Use this Bicarbonate Wash Protocol to isolate pure product.

Step-by-Step Protocol

• Quench & Dilute:

  • Cool reaction to room temperature.[1][2][3]

  • Dilute with water (2x reaction volume).

  • Crucial: Check pH is > 8. If not, add saturated NaHCO₃.

• Wash 1 (Remove Organics):

  • Extract the basic aqueous layer with Diethyl Ether or Ethyl Acetate (2x).

  • What this does: The product (carboxylate salt) stays in the water. The byproduct Fmoc-OH (neutral alcohol) and excess Fmoc-Cl move into the organic layer.

  • Discard the organic layer.

• Acidification (Precipitation):

  • Cool the aqueous layer on ice.

  • Slowly add 1M HCl or 10% Citric Acid with stirring until pH reaches 2–3 .

  • The Fmoc-3-amino-4-chlorobenzoic acid will precipitate as a white/off-white solid.

• Filtration & Final Wash:

  • Filter the solid.[3][4]

  • Wash the filter cake with cold water (removes salts).

  • Wash with a small amount of cold Hexane (removes trace Fmoc-OH).

  • Dry under vacuum.[4]

Visual Troubleshooting Guide

The following diagram illustrates the decision logic for resolving low yields.

Caption: Decision tree for diagnosing low yields based on crude reaction analysis.

Frequently Asked Questions (FAQ)

Q1: Can I use Fmoc-OSu if I don't have Fmoc-Cl?

• Answer: Yes, but you must modify the conditions. You will likely need to reflux the reaction in a mixture of Dioxane/Water (or THF/Water) for 12–24 hours. Even then, conversion may not reach >80%. Fmoc-Cl is superior for this specific deactivated aniline.

Q2: My product is an oil/gum after acidification. How do I get a solid?

• Answer: This is common if residual Dioxane is present.

  • Ensure you evaporated most of the organic solvent (Dioxane) before acidification.

  • If it oils out, extract the oil into Ethyl Acetate, wash with water, dry over Na₂SO₄, and evaporate. Then, triturate (grind) the residue with Hexane or cold Ether to induce crystallization.

Q3: Why is my yield >100%?

• Answer: You likely have trapped Fmoc-OH (9-fluorenylmethanol) or inorganic salts.

  • Check: Run a TLC.[4][5] If you see a spot with high Rf (non-polar), it is Fmoc-OH.

  • Fix: Dissolve the solid in saturated NaHCO₃ (pH ~9), wash with Diethyl Ether (removes Fmoc-OH), then re-acidify to precipitate the pure product.

Q4: Is the chlorine atom stable under these conditions?

• Answer: Yes. Aryl chlorides are stable to mild basic hydrolysis conditions used in Fmoc protection (Na₂CO₃/NaHCO₃). They would only react under harsh transition-metal catalyzed conditions or extremely strong nucleophiles, which are not present here.

Summary of Quantitative Data

Parameter	Standard Protocol (Fmoc-OSu, RT)	Optimized Protocol (Fmoc-Cl, 60°C)
Reagent	Fmoc-OSu	Fmoc-Cl
Temperature	20–25°C	55–60°C
Time	18–24 hours	4–6 hours
Typical Yield	30–45%	85–92%
Purification	Recrystallization (Lossy)	Basic Extraction (Efficient)

References

• BenchChem. Synthesis of N-α-Fmoc-3-amino-4-chlorobenzoic Acid Protocol. Retrieved from

• Total Synthesis. Fmoc Protection Mechanism & Schotten-Baumann Conditions. Retrieved from

• National Institutes of Health (NIH). Zinc-promoted simple synthesis of oligomer-free N(alpha)-Fmoc-amino acids using Fmoc-Cl. J Pept Res. 2000 Apr;55(4):295-9.[5] Retrieved from

• Royal Society of Chemistry. An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media. Green Chem. 2011. Retrieved from

• Sigma-Aldrich. Fmoc Resin Cleavage and Deprotection Guide. Retrieved from

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. total-synthesis.com [total-synthesis.com]
• 3. chempep.com [chempep.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Zinc-promoted simple synthesis of oligomer-free N(alpha)-Fmoc-amino acids using Fmoc-Cl as an acylating agent under neutral conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

An In-Depth Comparison Guide: NMR Characterization of Fmoc-3-Amino-4-Chlorobenzoic Acid Intermediates

Executive Summary

Fmoc-3-amino-4-chlorobenzoic acid is a highly specialized unnatural amino acid building block. Its 1,2,4-substituted halogenated aromatic ring provides unique steric and electronic properties, making it a privileged scaffold in the design of targeted therapeutics, such as Epidermal Growth Factor Receptor (EGFR) inhibitors[1]. During solid-phase peptide synthesis (SPPS), the structural integrity of this Fmoc-protected intermediate is paramount. This guide objectively compares synthesis reagents and NMR solvent methodologies, providing drug development professionals with a self-validating protocol to ensure >95% purity of the intermediate before it is committed to complex peptide chains.

Comparative Analysis of Fmoc-Protection Reagents

The selection of the Fmoc-donating reagent directly dictates the impurity profile observed during downstream Nuclear Magnetic Resonance (NMR) characterization.

• Fmoc-OSu (Standard but Flawed): While historically ubiquitous, Fmoc-OSu (9-fluorenylmethyl N-succinimidyl carbonate) is highly susceptible to the Lossen rearrangement under basic coupling conditions. This side reaction generates Fmoc-β-Ala-OH, which can subsequently couple with the target amino acid to form Fmoc-β-Ala-AA-OH dipeptides[2]. In the ¹H NMR spectrum, these oligomeric impurities manifest as extraneous multiplet signals in the aliphatic region, severely complicating integration and purity assessment.

• Fmoc-Amox (The Superior Alternative): Utilizing Fmoc-Amox bypasses the Lossen rearrangement entirely. The leaving group (Amox) does not participate in dipeptide formation and is easily removed via a simple dichloromethane (DCM)/water extraction[2]. The resulting NMR spectra exhibit a pristine aliphatic baseline, confirming the absence of oligomeric contamination.

Reaction pathways comparing Fmoc-OSu (impurity generation) and Fmoc-Amox (clean coupling).

NMR Solvent Selection: The Causality of Spectral Resolution

For Fmoc-protected amino acids, the deuterated solvent is an active participant in the molecular conformation. The choice of solvent fundamentally alters the spectral resolution[1].

• DMSO-d₆ (Recommended): The strong hydrogen-bond accepting nature of DMSO disrupts intermolecular aggregation and stabilizes a single conformational state. This yields sharp, highly resolved signals for the carbamate NH and the carboxylic acid OH. It is the optimal solvent for validating the 1,2,4-aromatic substitution pattern[1].

• CDCl₃ (Not Recommended): In non-polar solvents like CDCl₃, Fmoc-amino acids often form hydrogen-bonded dimers or exist as a mixture of cis/trans carbamate rotamers[3]. This results in severe line broadening and peak duplication, making accurate multiplet analysis nearly impossible.

• Methanol-d₄ (Context-Dependent): While offering excellent solubility, MeOD facilitates rapid deuterium exchange with labile protons (NH, OH). These critical diagnostic peaks will disappear from the ¹H NMR spectrum, removing self-validating structural markers.

Quantitative Data Presentation

Table 1: Impact of Deuterated Solvents on Spectral Quality

Solvent	Polarity	H-Bond Disruption	NH/OH Signal Visibility	Spectral Resolution
DMSO-d₆	High	Excellent	Fully Visible (Sharp)	High (Single conformer favored)
CDCl₃	Low	Poor	Visible (Broad)	Low (Rotameric broadening)
MeOD	High	Good	Exchanged (Invisible)	Moderate (Loss of diagnostic peaks)

Table 2: Diagnostic ¹H NMR Assignments (400 MHz, DMSO-d₆)

Note: Chemical shifts are approximate and sensitive to concentration, but splitting patterns are absolute[1].

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Diagnostic Significance
Carboxylic OH	~13.0	Broad Singlet	1H	Confirms intact acid moiety
Carbamate NH	~9.5	Singlet	1H	Confirms Fmoc attachment
Core Aromatic (H-2)	~8.0	Doublet (J ~2 Hz)	1H	Validates 1,2,4-substitution pattern
Core Aromatic (H-6)	~7.7	dd (J ~8, 2 Hz)	1H	Validates 1,2,4-substitution pattern
Core Aromatic (H-5)	~7.5	Doublet (J ~8 Hz)	1H	Validates 1,2,4-substitution pattern
Fmoc Aromatic	7.30 - 7.90	Multiplets	8H	Validates fluorenyl core
Fmoc CH₂	~4.40	Doublet (J ~7 Hz)	2H	Key integration standard
Fmoc CH	~4.25	Triplet (J ~7 Hz)	1H	Key integration standard

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop, self-validating system. It ensures that any synthesis errors are caught and corrected during the NMR acquisition phase before the intermediate is used in SPPS.

Step 1: Fmoc Protection

• Action: Dissolve 3-amino-4-chlorobenzoic acid (1.0 eq) and NaHCO₃ (2.5 eq) in a 1:1 mixture of 1,4-Dioxane and water. Slowly add Fmoc-Amox (1.1 eq) at 0°C.

• Causality: The biphasic solvent system ensures the solubility of both the polar amino acid and the non-polar Fmoc reagent. Fmoc-Amox is explicitly chosen to prevent the generation of Fmoc-β-Ala-OH impurities[2].

Step 2: Workup and Isolation

• Action: Acidify the aqueous layer to pH 2.0 using 1M HCl, then extract with Dichloromethane (DCM). Wash the organic layer extensively with distilled water.

• Causality: Acidification protonates the carboxylic acid, driving the product into the organic phase. The DCM/water extraction specifically removes traces of the Amox leaving group, which is highly water-soluble[2].

Step 3: NMR Sample Preparation

• Action: Dissolve 5–10 mg of the dried crude intermediate in 0.6 mL of high-purity DMSO-d₆. Transfer to a 5 mm NMR tube[1].

• Causality: DMSO-d₆ is selected to disrupt intermolecular hydrogen bonding, thereby preventing rotameric line broadening and ensuring sharp diagnostic signals.

Step 4: NMR Acquisition & Self-Validation

• Action: Acquire a 1D ¹H NMR spectrum (minimum 400 MHz, 16 scans).

• Validation Check (The Self-Correcting Gate):

  • Fmoc Integration: Set the Fmoc CH₂ doublet (~4.4 ppm) to precisely 2.00.

  • Core Integrity: The aromatic region (6.5–8.0 ppm) must integrate to exactly 11 protons (8 from Fmoc, 3 from the core). The core protons must exhibit the characteristic doublet, doublet of doublets, doublet splitting pattern[1].

  • Impurity Gate: Inspect the aliphatic region between 2.0–3.5 ppm. If signals are present, it indicates dipeptide or Amox contamination.

  • Correction: If Step 3 fails, re-dissolve the sample in DCM and repeat the water extraction.

Self-validating NMR workflow for the quality control of Fmoc-protected intermediates.

References

Sources

• 1. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 2. A Fmoc protection reagent: Fmoc-Amox [en.highfine.com]
• 3. NMR and computer-aided modeling studies of the interactions between a cyclic hexapeptide and the two enantiomers of some Boc- and Fmoc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass Spectrometry Fragmentation of Fmoc-3-amino-4-chlorobenzoic Acid: A Comparative Guide

Executive Summary

Fmoc-3-amino-4-chlorobenzoic acid (C₂₂H₁₆ClNO₄) is a highly specialized unnatural amino acid widely utilized in solid-phase peptide synthesis (SPPS) and the design of targeted therapeutics, such as Epidermal Growth Factor Receptor (EGFR) inhibitors 1. Accurate structural elucidation of this building block is critical for quality control in drug development. This guide provides an in-depth comparative analysis of its mass spectrometry fragmentation behavior, specifically evaluating Collision-Induced Dissociation (CID) against Higher-energy Collisional Dissociation (HCD), and establishes a self-validating analytical protocol.

Comparative Fragmentation Analysis: CID vs. HCD

When analyzing Fmoc-protected halogenated aromatics, the choice of ion activation method dictates the depth of structural information retrieved.

• Ion Trap CID (Collision-Induced Dissociation) : Operates via resonance excitation. While effective for cleaving labile protecting groups, it is a "slow heating" process limited by Mathieu stability parameters, resulting in the "1/3rd rule" 2. Fragments with an

  less than approximately one-third of the precursor ion are not trapped and remain undetected.

• HCD (Higher-energy Collisional Dissociation) : Ions are accelerated into a multipole collision cell. This fast-heating, beam-type process delivers higher energy per collision and lacks a low-mass cut-off, allowing for the comprehensive detection of critical low-mass diagnostic ions 3.

Causality in Experimental Choices

For Fmoc-3-amino-4-chlorobenzoic acid (Precursor ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

at 394.08 for the isotope), the N-terminal Fmoc group dominates the initial fragmentation pathway. It typically yields a highly stable fluorenyl cation at 179 or a neutral loss of dibenzofulvene (-178 Da) 4.

While Ion Trap CID efficiently generates these primary fragments, it fails to provide deeper structural insights into the chlorinated aromatic core. Because the precursor is at

394, the 1/3rd rule eliminates any fragment below ~131. Consequently, the low-mass chloroaniline-derived core fragments (e.g., 128) are completely lost. HCD is therefore the superior alternative for this molecule, as it bypasses this limitation, yielding both the Fmoc reporter ions and the low-mass chlorinated core fragments simultaneously.

Logical decision tree comparing CID and HCD fragmentation pathways.

Quantitative Data: Fragmentation Mapping

The following table compares the expected experimental fragment profiles of Fmoc-3-amino-4-chlorobenzoic acid under optimized CID and HCD conditions.

Fragment Assignment	Formula	Expected ( )	Ion Trap CID (Relative Abundance)	HCD (Relative Abundance)	Isotopic Signature ( :^{37}Cl)
Precursor	C₂₂H₁₇ClNO₄⁺	394.08	10%	0% (Depleted)	3:1
Loss of Dibenzofulvene	C₈H₉ClNO₂⁺	216.00	100% (Base Peak)	40%	3:1
Fluorenyl Cation	C₁₄H₁₁⁺	179.09	80%	100% (Base Peak)	N/A (No Chlorine)
Loss of Fmoc + CO₂	C₇H₉ClN⁺	172.01	30%	60%	3:1
Chloroaniline derivative	C₆H₇ClN⁺	128.02	Not Detected	45%	3:1

Self-Validating Experimental Protocol

To ensure high trustworthiness in structural assignment, the following protocol leverages the natural isotopic distribution of chlorine (approx. 75%

and 25% ) as an internal self-validating system 1. Any fragment peak assigned to the chlorinated aromatic core must exhibit a corresponding peak at approximately 33% relative intensity.

Step-by-Step Methodology

• Sample Preparation : Dissolve the Fmoc-3-amino-4-chlorobenzoic acid standard in a 50:50 mixture of LC-MS grade Methanol and Water containing 0.1% Formic Acid to achieve a final concentration of 1 µg/mL.

• Ionization Setup : Configure the Electrospray Ionization (ESI) source in positive mode. Set the capillary voltage to 3.5 kV, the desolvation temperature to 350 °C, and the source temperature to 120 °C.

• Precursor Isolation (Critical Step) : Select the

  isotopic cluster for fragmentation.

  • Causality: Unlike standard peptide protocols that use a narrow 1.0

    isolation window, you must widen the isolation window to 3.0 . This ensures the co-isolation of both the 394.08 ( ) and 396.08 ( ) precursors, preserving the vital isotopic signature in the resulting MS/MS spectrum.

• HCD Fragmentation : Apply a Normalized Collision Energy (NCE) ramp from 20% to 40%.

  • Causality: The rigid nature of the substituted benzoic acid ring requires higher activation energy to induce backbone cleavage compared to flexible aliphatic peptides.

• Data Acquisition & Isotopic Validation : Acquire the MS/MS spectra utilizing a high-resolution mass analyzer (e.g., Orbitrap at 30,000 FWHM resolution). Filter the resulting fragment list: assign fragments as "Core-derived" only if the

  and peaks maintain a 3:1 ratio. Fragments lacking the peak (e.g., 179) are definitively assigned to the non-halogenated Fmoc protecting group.

Self-validating LC-MS/MS workflow utilizing chlorine isotopic signatures.

References

• PubMed / Rapid Commun Mass Spectrom - Characterization of Nα-Fmoc-protected dipeptide isomers by electrospray ionization tandem mass spectrometry (ESI-MS(n)). Available at: [Link]

• AnalyteGuru (Thermo Fisher Scientific) - Collision-Based Ion-activation and Dissociation. Available at:[Link]

• PMC / J Proteome Res - Effectiveness of CID, HCD, and ETD with FT MS/MS for degradomic-peptidomic analysis. Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Collision-Based Ion-activation and Dissociation - AnalyteGuru [thermofisher.cn]
• 3. Effectiveness of CID, HCD, and ETD with FT MS/MS for degradomic-peptidomic analysis: comparison of peptide identification methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of Nα-Fmoc-protected dipeptide isomers by electrospray ionization tandem mass spectrometry (ESI-MS(n)): effect of protecting group on fragmentation of dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Fmoc-3-amino-4-chlorobenzoic acid vs. Fmoc-3-aminobenzoic acid

[1]

Executive Summary: The "Ortho-Effect" Trade-off

In the design of peptidomimetics and foldamers, the choice between Fmoc-3-aminobenzoic acid (Fmoc-3-Abz-OH) and its halogenated derivative Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3-A-4-Cl-BA) represents a critical decision point between synthetic ease and functional potency.

• Fmoc-3-Abz-OH is the "workhorse" aromatic spacer.[1] It provides a rigid turn template with predictable coupling kinetics and standard solubility profiles.[1]

• Fmoc-3-A-4-Cl-BA is the "specialist."[1] The addition of a chlorine atom at the 4-position (ortho to the amino group) dramatically alters the electronic and steric landscape. While it enhances metabolic stability and lipophilicity, it introduces a severe synthetic bottleneck : the deactivated, sterically hindered aniline exerts significant resistance to acylation during chain elongation.

Verdict: Use the non-chlorinated scaffold for initial structural scanning. Switch to the 4-chloro derivative only when specific conformational constraints (torsion control) or metabolic blockade (preventing ring oxidation) are required, and be prepared to utilize high-efficiency coupling protocols (HATU/HOAt) at elevated temperatures.

Physicochemical Profile & Electronic Landscape[1]

The fundamental difference lies in the interaction between the halogen substituent and the reactive centers (amine and carboxylic acid).

Feature	Fmoc-3-aminobenzoic acid	Fmoc-3-amino-4-chlorobenzoic acid
Abbreviation	Fmoc-3-Abz-OH	Fmoc-3-A-4-Cl-BA
MW (Free Acid)	137.14 g/mol	171.58 g/mol
LogP (Predicted)	~1.3	~2.1 (Increased Lipophilicity)
Electronic Effect	Standard aromatic resonance.[1]	Inductive Withdrawal (-I): Cl pulls density from the ring.Resonance Donation (+R): Weak, but present.
Amine Nucleophilicity	Moderate (Aniline-like).[1]	Low. Deactivated by -I effect of Cl.[1][2]
Steric Environment	Unobstructed at ortho-positions (H).[1]	High Hindrance. Cl at C4 is ortho to NH₂ at C3.[1]
Acid Acidity (pKa)	~3.1	~2.8 (Slightly more acidic due to -I).[1]

Mechanism of Deactivation

In Fmoc-3-A-4-Cl-BA , the chlorine atom exerts a dual penalty on the amino group (after Fmoc removal):

• Electronic: The strong inductive effect (-I) reduces the electron density on the nitrogen lone pair, making it a poorer nucleophile.

• Steric: The bulky chlorine atom (Van der Waals radius ~1.75 Å) adjacent to the amine physically obstructs the approach of the incoming activated amino acid during the next coupling cycle.

Synthetic Performance & Protocols

Coupling Of the Residue (Carboxyl Activation)

Both derivatives couple relatively well to the resin or the preceding amine. The carboxylic acid at position 1 is meta to the chlorine (in the 4-Cl variant), meaning steric interference is minimal.

• Standard Protocol: DIC/OxymaPure or HBTU/DIEA.[1]

• Observation: The 4-Cl variant may activate slightly faster due to the electron-withdrawing effect increasing the acidity of the COOH, making the active ester more electrophilic.

Coupling To the Residue (Chain Elongation)

This is the critical failure mode. Once the Fmoc group is removed from the anchored 3-amino-4-chlorobenzoic acid, the resulting aniline is extremely sluggish.

• Fmoc-3-Abz-OH: Requires standard double coupling (2x 30 min).[1]

• Fmoc-3-A-4-Cl-BA: Requires "Force Majeure" conditions.[1] Standard HBTU protocols often yield <40% conversion, leading to deletion sequences.[1]

Optimized Protocol for "Difficult" Aniline Coupling

For coupling the next amino acid to the resin-bound 3-amino-4-chloro-benzamide:

• Reagent Selection: Use HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) with HOAt (1-Hydroxy-7-azabenzotriazole).[1] The pyridine nitrogen in HOAt assists in pre-organization and catalysis via the neighboring group effect.

• Base: Collidine (TMP) is often superior to DIEA for difficult couplings to prevent racemization of the incoming acid (though less relevant for Gly/Achiral spacers).[1]

• Temperature: Microwave irradiation at 50°C or conventional heating at 60°C for 1 hour is highly recommended.

• Solvent: Use NMP (N-methylpyrrolidone) instead of DMF to prevent aggregation, which exacerbates the steric issue.

Visualizing the Decision Logic

The following diagram illustrates the decision process and synthetic adjustments required when switching between these two scaffolds.

Caption: Decision tree for selecting the appropriate aromatic spacer and the necessary coupling protocol adjustments to overcome the steric hindrance of the 4-chloro derivative.

Structural & Functional Implications[1][3][4]

Conformational Restriction

The 3-aminobenzoic acid scaffold acts as a "kink" in the peptide backbone.

• Non-Chlorinated: Allows for a degree of rotation around the N-C(Ar) bond, permitting the peptide to adopt multiple low-energy conformations.

• Chlorinated (4-Cl): The chlorine atom forces the amide bond out of planarity with the benzene ring to relieve steric strain. This "atropisomeric-like" restriction can lock the peptide into a specific bioactive conformation, potentially increasing binding affinity if the lock matches the receptor pocket [1].

Metabolic Stability

Aromatic rings are susceptible to oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes, typically at electron-rich positions or para to directing groups.[1]

• Fmoc-3-Abz-OH: The phenyl ring is vulnerable to hydroxylation at the 4 or 6 positions.[1]

• Fmoc-3-A-4-Cl-BA: The chlorine atom blocks the 4-position.[1] Furthermore, the electron-withdrawing nature of the halogen deactivates the entire ring towards electrophilic attack by metabolic enzymes, significantly extending the half-life (

  ) of the peptide in plasma [2].

Experimental Protocols

Protocol A: Synthesis of Fmoc-3-Amino-4-Chlorobenzoic Acid (If not purchased)

While commercial sources are available, in-house synthesis ensures purity.

• Starting Material: 4-Chloro-3-nitrobenzoic acid.[1][3]

• Reduction: Hydrogenation (H₂, Pd/C) or Fe/HCl reduction to yield 3-amino-4-chlorobenzoic acid.[1] Note: Control conditions to prevent dechlorination.

• Protection: React with Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) in dioxane/water with NaHCO₃.[1]

• Purification: Recrystallization from Ethyl Acetate/Hexane.

Protocol B: Solid Phase Coupling (Elongation Step)

Use this when coupling an amino acid TO the resin-bound 3-amino-4-chlorobenzoic acid.

• Deprotection: Treat resin with 20% Piperidine in DMF (2 x 10 min). Wash with DMF (5x), DCM (3x), NMP (3x).[1]

• Activation: Dissolve incoming Fmoc-Amino Acid (5.0 eq) and HATU (4.9 eq) in NMP. Add HOAt (5.0 eq) and Collidine (10.0 eq).[1]

• Coupling: Add solution to resin.[1]

  • Microwave: 50°C for 20 mins.

  • Manual: 60°C for 60-90 mins with agitation.

• Monitoring: The Kaiser test (Ninhydrin) may give false negatives due to the deactivated aniline.[1] Use the Chloranil Test (specifically for secondary/aromatic amines) to verify coupling completion.[1] If the beads remain blue/green, re-couple.[1]

References

• BenchChem Technical Support. (2025).[1][3] Application Notes and Protocols for the Use of 3-Amino-4-chlorobenzoic Acid in Peptide Synthesis.[1][3] Retrieved from

• Wagmann, L., et al. (2020).[1][4] Metabolic stability and metabolite profiling of emerging synthetic cathinones.[1] Frontiers in Chemistry.[1] Retrieved from

• Sigma-Aldrich. (2024).[1] Product Specification: 4-Amino-3-chlorobenzoic acid vs 3-Amino-4-chlorobenzoic acid.[1] Retrieved from [1]

• MDPI Molecules. (2023).[1] Solid-Phase Synthesis of 2-Benzothiazolyl and 2-(Aminophenyl)benzothiazolyl Amino Acids and Peptides.[1][5] Retrieved from

Sources

• 1. 4-Amino-3-chlorobenzoic acid 97 2486-71-7 [sigmaaldrich.com]
• 2. Although chlorine is an electron withdrawing group class 11 chemistry CBSE [vedantu.com]
• 3. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 4. Frontiers | Metabolic stability and metabolite profiling of emerging synthetic cathinones [frontiersin.org]
• 5. mdpi.com [mdpi.com]

The Impact of 4-Chloro Substitution on Peptide Lipophilicity and Chromatographic Retention: A Comparative Guide

As peptide therapeutics continue to bridge the gap between small molecules and large biologics, optimizing their pharmacokinetic (PK) properties remains a primary challenge for drug development professionals. One of the most effective rational design strategies to enhance a peptide's pharmacological profile is the introduction of non-natural halogenated amino acids, specifically 4-chloro-phenylalanine (4-Cl-Phe) .

This guide provides an objective, data-driven comparison between native peptides and their 4-chloro-substituted analogs. By examining the mechanistic causality behind lipophilicity (

) shifts and Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) retention times, we establish a framework for utilizing halogenation to improve membrane permeability, target binding, and metabolic stability[1].

Mechanistic Causality: Why 4-Chloro Substitution Works

The substitution of a hydrogen atom with a chlorine atom at the para position of a phenylalanine ring fundamentally alters the peptide's physicochemical landscape through three distinct mechanisms:

• Hydrophobic Effect & Hydration Energy: Chlorine is significantly more lipophilic than hydrogen. The introduction of the bulky, electron-rich chlorine atom disrupts the local water network, decreasing the hydration energy of the peptide. This thermodynamic shift drives the peptide to partition more readily into hydrophobic environments (e.g., lipid bilayers or C18 stationary phases)[1].

• Halogen Bonding: Unlike standard hydrophobic packing, the chlorine atom possesses a highly localized region of positive electrostatic potential (the

  -hole). This allows it to act as a Lewis acid and form highly directional halogen bonds with Lewis bases, such as backbone carbonyl oxygens. This orthogonal interaction can stabilize specific secondary structures, such as -hairpins and pseudotype I -turns, to a degree comparable to interstrand hydrogen bonds[2].

• Steric Bulk and Proteolytic Shielding: The increased van der Waals radius of chlorine compared to hydrogen creates localized steric hindrance, which can obscure adjacent peptide bonds from proteolytic enzymes, thereby increasing plasma half-life[3].

Mechanistic pathways illustrating how 4-chloro substitution modulates peptide properties.

Comparative Performance: Native vs. 4-Chloro Peptides

To objectively evaluate the impact of 4-chloro substitution, we must look at empirical data comparing native phenylalanine-containing peptides against their 4-Cl-Phe counterparts. The table below synthesizes the expected physicochemical and chromatographic shifts.

Parameter	Native Phenylalanine (Phe)	4-Chloro-Phenylalanine (4-Cl-Phe)	Mechanistic Causality
Aromatic Ring Electron Density	Neutral / Electron-rich	Electron-deficient	Chlorine acts as an electron-withdrawing group (EWG), reducing the -cloud density.
Lipophilicity ( )	Baseline	+0.5 to +0.8 units	Halogenation decreases hydration energy, driving the molecule into non-polar phases[1].
RP-HPLC Retention Time (C18)	Baseline ( )	+ 1.5 to 3.5 min	Increased van der Waals interactions with the C18 alkyl chains delay elution[4].
Secondary Structure Stability	Standard hydrophobic packing	Enhanced ( -turn stabilization)	Chlorine enables orthogonal halogen bonding with backbone carbonyls[2].
Membrane Permeability ( )	Low to Moderate	High	Increased lipophilicity facilitates passive diffusion across the phospholipid bilayer[1].

Case Study: PD-L1 Inhibitor Peptides (FM213)

A prime example of this optimization is the development of the anti-PD-L1 macrocyclic peptide FM213. Researchers substituted standard aromatic residues with 4-chloro-phenylalanine. The introduction of Phe(4-Cl) allowed the peptide to bind orthogonally to the C, C', F, and G sheets of the PD-L1 receptor, establishing numerous lipophilic interactions that were impossible with native residues. This single modification drastically improved the peptide's binding affinity, metabolic stability, and overall cytotoxicity against non-small cell lung cancer (NSCLC) cells[3].

Self-Validating Experimental Protocol: Assessing Lipophilicity via RP-HPLC

Because absolute

(octanol/water partition) is notoriously difficult to measure accurately for highly hydrophobic or amphipathic peptides, RP-HPLC retention time is universally utilized as an empirical surrogate for lipophilicity [4].

The following step-by-step methodology is designed as a self-validating system. By strictly controlling the mobile phase pH and ion-pairing dynamics, we isolate hydrophobicity as the sole variable dictating retention time.

Materials & Setup

• Stationary Phase: C18 Analytical Column (e.g., 150 mm × 4.6 mm, 5 µm particle size). Causality: The long C18 alkyl chains maximize surface area for van der Waals interactions with the 4-chloro-phenyl ring.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

• Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile (ACN).

• Detection: UV Absorbance at 214 nm (peptide backbone) and 254 nm (aromatic rings), coupled with ESI-MS.

Step-by-Step Workflow

• Sample Preparation: Dissolve the native peptide and the 4-Cl-Phe substituted analog in a 50:50 mixture of Mobile Phase A and B to a final concentration of 1 mg/mL. Centrifuge at 10,000 x g for 5 minutes to remove particulates.

• Column Equilibration: Equilibrate the C18 column with 5% Mobile Phase B for 10 column volumes.

  • Causality Check: The 0.1% TFA maintains the mobile phase at pH ~2.0. This neutralizes positively charged basic residues (Lys, Arg) and completely protonates free silanol groups on the silica stationary phase, preventing secondary ionic interactions that would skew retention time[4].

• Gradient Elution: Inject 10 µL of the sample. Run a linear gradient from 5% to 95% Mobile Phase B over 30 minutes at a flow rate of 1.0 mL/min.

• Data Acquisition & Validation: Record the retention time (

  ). To validate the system, inject a known standard (e.g., a simple dipeptide like Phe-Phe) to ensure column performance has not degraded.

• Lipophilicity Correlation: Calculate the capacity factor (

  ) using the formula , where is the dead time of the column. The shift in between the native and 4-chloro analog is directly proportional to the change in [1].

Experimental workflow for quantifying peptide lipophilicity via RP-HPLC retention time.

Conclusion

The substitution of native aromatic residues with 4-chloro-phenylalanine is a highly predictable and potent strategy for peptide optimization. By leveraging the unique electronic properties of the chlorine atom—specifically its ability to decrease hydration energy and engage in halogen bonding—drug developers can systematically increase a peptide's lipophilicity. This modification reliably extends RP-HPLC retention times, providing a quantifiable metric for enhanced membrane permeability and superior receptor binding profiles.

References

• [1] Amide-to-Chloroalkene Substitution for Peptide Backbone Modification to Enhance Membrane Permeability. Journal of Medicinal Chemistry - ACS Publications. 1

• [4] A story of peptides, lipophilicity and chromatography – back and forth in time. PMC - NIH. 4

• [2] Halogen Bonding: A Powerful Tool for Modulation of Peptide Conformation. Biochemistry - ACS Publications. 2

• [3] Coupling PD-L1 Inhibition and Lysosomal Degradation: Innovative Anti-PD-L1 Peptides for NSCLC Immunotherapy. Journal of Medicinal Chemistry - ACS Publications. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A story of peptides, lipophilicity and chromatography – back and forth in time - PMC [pmc.ncbi.nlm.nih.gov]

Validating sequence integrity of peptides with Fmoc-3-amino-4-chlorobenzoic acid

The strategic incorporation of Unnatural Amino Acids (UnAAs) into peptide scaffolds is a cornerstone of modern peptidomimetic design[1]. Specifically, Fmoc-3-amino-4-chlorobenzoic acid (CAS 186320-11-6) serves as a rigid, turn-inducing element that forces the peptide backbone into specific, highly stable bioactive conformations[2][3].

However, introducing this bi-functional aromatic building block via Solid-Phase Peptide Synthesis (SPPS) presents severe chemical hurdles[4]. Validating the sequence integrity of the resulting peptide requires specialized analytical approaches, as standard coupling and cleavage assumptions no longer apply. This guide provides an objective comparison of this UnAA against standard alternatives and outlines a self-validating methodology for ensuring flawless sequence integrity.

Mechanistic Causality: The "Difficult Coupling" Paradigm

In standard Fmoc-SPPS, peptide elongation relies on the rapid nucleophilic attack of a deprotected N-terminal amine onto an activated carboxyl group[4]. When Fmoc-3-amino-4-chlorobenzoic acid is coupled to the growing chain, the reaction proceeds smoothly. The critical bottleneck—often resulting in sequence deletions—occurs during the subsequent coupling step, when the next amino acid must be attached to the newly exposed 3-amino group.

This sequence-dependent "difficult coupling"[5] is driven by two intersecting factors:

• Electronic Deactivation: The amino group is attached directly to an aromatic ring (an aniline derivative), making it inherently less nucleophilic than a standard aliphatic

  -amine. Furthermore, the highly electronegative chlorine atom at the para position relative to the carboxylate (and ortho to the amine) exerts a strong electron-withdrawing inductive effect, severely depleting electron density from the nitrogen.

• Steric Hindrance: The bulky ortho-chloro substituent creates a rigid steric shield around the amine, physically blocking the approach of bulky activated amino acid esters during the transition state.

Consequently, standard coupling cocktails (e.g., HBTU/DIPEA at room temperature) fail, leading to truncated or deletion sequences that complicate purification and compromise sequence integrity[5].

Comparative Performance Analysis

To contextualize these synthetic challenges, Table 1 compares the coupling dynamics and sequence validation requirements of Fmoc-3-amino-4-chlorobenzoic acid against Fmoc-4-aminobenzoic acid (a less hindered aromatic analog) and Fmoc-Phe-OH (a standard aliphatic amino acid).

Table 1: Quantitative Comparison of Coupling Dynamics and Validation Parameters

Parameter	Fmoc-3-amino-4-chlorobenzoic acid	Fmoc-4-aminobenzoic acid	Fmoc-Phe-OH
Amine Type	Aromatic (Aniline-derivative)	Aromatic (Aniline-derivative)	Aliphatic ( -amine)
Nucleophilicity	Very Low (Steric & Electronic deactivation)	Low (Electronic deactivation)	High
Optimal Coupling Reagent	HATU/HOAt or COMU (Microwave, 75°C)	DIC/Oxyma or HATU (Room Temp)	HBTU/DIPEA (Room Temp)
Typical Coupling Time	30-60 min (Microwave)	60 min	20-30 min
Sequence Deletion Risk	High	Moderate	Low
Validation Checkpoint	Chloranil Test	Chloranil Test	Kaiser Test

Workflow Visualization

The following workflow illustrates the critical path for incorporating Fmoc-3-amino-4-chlorobenzoic acid and the subsequent self-validating analytical steps required to confirm sequence integrity.

SPPS and LC-MS/MS validation workflow for Fmoc-3-amino-4-chlorobenzoic acid.

Self-Validating Experimental Protocols

To guarantee sequence integrity, the synthesis and validation workflow must incorporate internal checkpoints that prove the causality of the chemical steps.

Protocol 1: SPPS Elongation and the Chloranil Checkpoint

Objective: Overcome the steric and electronic deactivation of the 3-amino group and validate coupling completion prior to cleavage.

• Resin Preparation: Swell Fmoc-Rink Amide resin in DMF for 30 minutes to ensure optimal polymer network expansion.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 5 min) to expose the reactive amine[1].

• Incorporation of UnAA: Couple Fmoc-3-amino-4-chlorobenzoic acid (3 eq) using DIC/Oxyma Pure (3 eq) in DMF for 60 minutes.

• Deprotection of UnAA: Remove the Fmoc group from the newly incorporated chlorobenzoic acid residue using 20% piperidine/DMF.

• The "Difficult Coupling" Step: To force the coupling of the next amino acid onto the deactivated aromatic amine, utilize a highly reactive uronium salt such as HATU (3 eq) paired with HOAt (3 eq) and DIPEA (6 eq). Elevate the reaction temperature to 75°C using microwave assistance for 30 minutes.

• Self-Validation (Chloranil Test): Standard Kaiser tests yield false negatives for aromatic amines. You must perform a Chloranil test on an aliquot of resin beads. A blue/green color indicates unreacted aromatic amine (incomplete coupling). If positive, repeat step 5 before proceeding to avoid a deletion sequence.

Protocol 2: LC-MS/MS Sequence Integrity Validation

Objective: Confirm the exact sequence and definitively rule out deletion peptides caused by incomplete coupling.

• Global Cleavage: Treat the resin with a standard cleavage cocktail of TFA/TIS/H2O (95:2.5:2.5) for 2 hours[1]. Precipitate the crude peptide in cold diethyl ether and centrifuge.

• LC-MS Analysis: Inject the dissolved peptide onto a C18 Reverse-Phase HPLC column coupled to a High-Resolution Mass Spectrometer (HRMS).

• Data Interpretation (MS/MS):

  • Intact Mass: Verify the theoretical monoisotopic mass. The molecular weight of the free Fmoc-3-amino-4-chlorobenzoic acid is 393.83 g/mol .

  • Fragmentation Pattern: Induce Collision-Induced Dissociation (CID). Unlike standard

    -amino acids that yield predictable b and y ion series through backbone cleavage, the rigid chlorobenzoic acid moiety will not undergo internal fragmentation.

  • Mass Shift Identification: Look for a distinct mass shift of 152.998 Da (the exact residual mass of the incorporated

    moiety) between consecutive b or y ions. If a deletion occurred during the difficult coupling step, the MS/MS spectra will show a mass gap corresponding to the missing subsequent amino acid, pinpointing the exact site of the synthesis failure.

References

1.2 - Benchchem 2. - Sigma-Aldrich 3.3 - Sigma-Aldrich 4. 5 - NIH / PMC 5. 1 - AiFChem 6. 4 - Bachem

Sources

• 1. Solid-Phase Peptide Synthesis (SPPS): The Cornerstone of Modern Macrocyclic and Therapeutic Design - AiFChem [aifchem.com]
• 2. 3-Amino-4-chlorobenzoic acid | 2840-28-0 | Benchchem [benchchem.com]
• 3. Fmoc-3-amino-4-chlorobenzoic acid | 186320-11-6 [sigmaaldrich.com]
• 4. bachem.com [bachem.com]
• 5. A robust data analytical method to investigate sequence dependence in flow-based peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Crystal Structure Analysis of Fmoc-3-amino-4-chlorobenzoic Acid Derivatives

Content Type: Publish Comparison Guide Audience: Researchers, Crystallographers, and Medicinal Chemists

Executive Summary: The Structural Imperative

In the design of peptidomimetics and rigid molecular scaffolds, Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3,4-ACB) represents a critical building block. Unlike standard flexible amino acids (e.g., Fmoc-Phe), this derivative offers a rigid aromatic core with a halogen handle, enabling unique supramolecular assemblies via halogen bonding (

-hole interactions).

This guide objectively compares the crystallographic behavior and structural utility of Fmoc-3,4-ACB against its non-halogenated analog (Fmoc-3-aminobenzoic acid ) and standard flexible linkers. We provide validated protocols for synthesis, crystallization, and structural elucidation, emphasizing the causal link between the chlorine substituent and crystal packing stability.

Comparative Analysis: Fmoc-3,4-ACB vs. Alternatives

The utility of Fmoc-3,4-ACB lies in its ability to direct crystal packing through a hierarchy of intermolecular forces. The table below compares it with key alternatives used in scaffold design.

Table 1: Structural & Physicochemical Comparison

Feature	Fmoc-3-amino-4-chlorobenzoic acid (Product)	Fmoc-3-aminobenzoic acid (Alternative A)	Fmoc-Phenylalanine (Alternative B)
Rigidity	High (Benzoate core)	High	Low (Alkyl linker)
Primary Synthon	Carboxylic Acid Dimer ( ) + Cl···Cl / Cl···O	Carboxylic Acid Dimer ( )	Amide H-bonds (C(5) or C(7))
Packing Driver	Halogen Bonding + - Stacking	- Stacking only	Hydrophobic Effect + H-bonds
Solubility (Organic)	Moderate (Enhanced by Cl lipophilicity)	Moderate	High
Space Group Tendency	Triclinic ( ) or Monoclinic ( )	Monoclinic ( )	Orthorhombic ( )
Application	Rigid spacers, Halogen-bonding studies	Rigid spacers	Flexible linkers

Expert Insight: The "Chloro" Effect

• Causality: The electron-withdrawing chlorine atom at position 4 creates a

  -hole (a region of positive electrostatic potential) on the halogen.

• Outcome: In Fmoc-3,4-ACB, this enables linear C–Cl···O=C or Type II C–Cl···Cl–C interactions that are absent in Alternative A. These interactions "lock" the supramolecular assembly into a denser packing motif, often increasing the melting point and stability compared to the non-halogenated analog.

Structural Elucidation Workflows

To obtain high-quality single crystals suitable for X-ray diffraction (XRD), specific protocols must be followed to balance the solubility of the Fmoc group (lipophilic) and the carboxylic acid (polar).

Diagram 1: Synthesis & Crystallization Workflow

Caption: Integrated workflow for the synthesis, purification, and structural determination of Fmoc-benzoate derivatives.

Detailed Experimental Protocols

Protocol A: Synthesis of Fmoc-3-amino-4-chlorobenzoic Acid

Self-Validating Step: The disappearance of the free amine peak in TLC/HPLC confirms reaction completion.

• Dissolution: Dissolve 3-amino-4-chlorobenzoic acid (10 mmol) in 10%

  (25 mL) and 1,4-dioxane (15 mL). Cool to 0°C.

• Addition: Dropwise add Fmoc-Cl (11 mmol) dissolved in dioxane (10 mL) over 30 minutes.

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature (RT) for 4 hours.

• Workup: Pour into water (150 mL) and extract with ether (2x50 mL) to remove unreacted Fmoc-Cl (organic layer discarded).

• Precipitation: Acidify the aqueous layer to pH 2 using 1N HCl. The product precipitates as a white solid.

• Purification: Filter, wash with water, and dry. Recrystallize from Ethanol/Water.

Protocol B: Crystallization for XRD

Causality: Fmoc derivatives often form gels.[1][2] To avoid this, we use a "counter-solvent diffusion" method which promotes slow nucleation over kinetic gelation.

• Solvent System: Dissolve 20 mg of pure Fmoc-3,4-ACB in 2 mL of THF (Good solvent).

• Setup: Place the solution in a small inner vial.

• Diffusion: Place the open inner vial inside a larger jar containing 10 mL of Pentane or Hexane (Anti-solvent). Seal the outer jar.

• Timeline: Allow to stand undisturbed at 4°C for 3-7 days.

• Observation: Look for block-like or prismatic crystals. Avoid needle clusters (often solvates).

Protocol C: Structure Refinement Strategy

When solving the structure, pay specific attention to the chlorine atom's disorder and the carboxylic acid hydrogen.

• Space Group Determination: Expect Centrosymmetric groups (

  , ) due to the strong tendency of carboxylic acids to form dimers.

• Refinement: Locate the carboxylic acid proton in the difference Fourier map. If disordered, restrain the O-H bond distance to 0.82 Å.

• Validation: Check for "Type I" vs "Type II" halogen contacts.

  • Type I:

    (Van der Waals contact).

  • Type II:

    (True Halogen Bond).

Supramolecular Interaction Map

Understanding the hierarchy of forces is crucial for engineering these crystals.

Diagram 2: Interaction Hierarchy

Caption: Hierarchy of supramolecular forces. Acid dimers form the primary chain, stacked by Fmoc groups and locked by Cl-interactions.

References

• Gorelova, V., et al. (2023). Supramolecular Assemblies of 3/4-Chlorobenzoic Acid and Amino-Chloropyridine Derivatives. MDPI Crystals. [Link]

• Tiekink, E. R. T. (2017).

  -stacking. CrystEngComm. [Link]

• Cambridge Crystallographic Data Centre (CCDC). CSD Entry: 3-chlorobenzoic acid derivatives. [Link]

• NIST Chemistry WebBook. 3-Amino-4-chlorobenzoic acid IR Spectrum and Properties. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Optimizing Purity: A Comparative Guide to Separating Fmoc-3-amino-4-chlorobenzoic Acid Impurities

Topic: Chromatographic Separation of Fmoc-3-amino-4-chlorobenzoic Acid Impurities Content Type: Publish Comparison Guide

Executive Summary

Fmoc-3-amino-4-chlorobenzoic acid (Fmoc-3,4-ACBA) is a critical rigid linker and pharmacophore scaffold in modern peptide synthesis. Unlike standard

-amino acids, its aromatic core and halogen substitution introduce unique purification challenges. Standard C18 protocols often fail to resolve its critical impurities—specifically its regioisomers and hydrolytic byproducts —leading to "hidden" contaminants that compromise downstream peptide coupling.

This guide objectively compares the industry-standard C18 (Octadecyl) stationary phase against the high-performance PFP (Pentafluorophenyl) alternative. We demonstrate why PFP chemistry is the superior choice for halogenated aromatic acids, providing higher resolution (

) and distinct selectivity mechanisms that standard alkyl phases lack.

The Separation Challenge: Anatomy of an Impurity Profile

To select the right tool, we must first understand the enemy. The synthesis of Fmoc-3,4-ACBA typically involves chlorination and Fmoc-protection steps that generate a specific "fingerprint" of impurities.

Critical Impurities

Impurity Type	Specific Compound	Origin	Chromatographic Behavior
Regioisomer	Fmoc-4-amino-3-chlorobenzoic acid	Isomeric byproduct of the nitration/chlorination precursor steps.	Critical Challenge: Co-elutes with target on C18 due to identical mass and hydrophobicity ( ).
Starting Material	3-amino-4-chlorobenzoic acid	Incomplete Fmoc protection or degradation.	Early eluting (polar); easy to separate but causes peak tailing if unbuffered.
Fmoc Byproduct	Fmoc-OH (9-Fluorenylmethanol)	Hydrolysis of Fmoc-Cl reagent.	Late eluting; highly hydrophobic.
Fmoc Byproduct	Dibenzofulvene	Degradation product.[1]	Very late eluting; requires high % organic wash.

The Core Problem: The separation of the 3-amino-4-chloro target from its 4-amino-3-chloro regioisomer is the bottleneck. On a standard C18 column, the hydrophobic interaction is governed largely by carbon count, rendering these isomers nearly indistinguishable.

Comparative Analysis: C18 vs. PFP Stationary Phases[2][3][4]

We evaluated the separation of a crude Fmoc-3,4-ACBA mixture spiked with 1% regioisomer and 0.5% Fmoc-OH.

Method A: The Standard (C18)[2][3][5]

• Column: High-purity C18, 3.5 µm, 100 Å (4.6 x 150 mm)

• Mechanism: Hydrophobic Interaction (Dispersive forces).

• Performance:

  • The C18 phase relies on "solvophobic" interactions. Since both the target and the regioisomer have identical lipophilicity, they elute as a single, broad peak or a "shoulder" peak.

  • Result:Failed Separation (

    ).

Method B: The Specialist (PFP - Pentafluorophenyl)

• Column: PFP-Propyl, 3.5 µm, 100 Å (4.6 x 150 mm)

• Mechanism: Multiple interaction modes:[2][3][4]

  • Hydrophobicity: Similar to C18.

  • - Interactions: Interaction between the phenyl ring of the analyte and the fluorinated ring of the stationary phase.

  • Dipole-Dipole: Strong interaction with the polarized C-Cl bond.

  • Shape Selectivity: The rigid PFP phase discriminates based on the spatial arrangement of the -Cl and -COOH groups.

• Performance:

  • The electron-deficient PFP ring interacts differently with the electron-rich aromatic core of the target depending on the position of the chlorine atom (electron-withdrawing). This creates a "selectivity wedge" that pulls the isomers apart.

  • Result:Baseline Separation (

    ).

Experimental Data Summary

Metric	Standard C18	PFP (Fluorophenyl)	Phenyl-Hexyl (Alternative)
Retention Time (Target)	12.4 min	14.1 min	13.2 min
Selectivity ( ) vs. Regioisomer	1.02 (Co-elution)	1.15 (Resolved)	1.08 (Partial)
Resolution ( )	0.7 (Fail)	2.8 (Pass)	1.6 (Marginal)
Tailing Factor ( )	1.3	1.1	1.2

Expert Insight: While Phenyl-Hexyl columns are better than C18 for aromatics, the PFP phase is specifically superior for halogenated aromatics due to the specific electrostatic interactions between the fluorine atoms on the phase and the chlorine on the analyte.

Recommended Protocol

This protocol is designed to be self-validating. The use of Methanol (MeOH) as the organic modifier is crucial; ACN suppresses the

- interactions necessary for PFP selectivity.

Reagents & Preparation[5][8][9][10][11]

• Mobile Phase A: Water + 0.1% Formic Acid (FA).[5][6] Note: FA is preferred over TFA for LC-MS compatibility, but TFA (0.05%) can be used for sharper peaks if UV-only.

• Mobile Phase B: Methanol (MeOH) + 0.1% Formic Acid.

• Sample Diluent: 50:50 Water:MeOH.[5] (Dissolve fully; sonicate if necessary).

Instrument Parameters

• Column: PFP (Pentafluorophenyl), 3 µm or sub-2 µm, 2.1 x 100 mm (for UHPLC) or 4.6 x 150 mm (HPLC).

• Temperature: 35°C (Control is critical for selectivity).

• Flow Rate: 0.4 mL/min (2.1 mm ID) or 1.0 mL/min (4.6 mm ID).

• Detection: UV @ 254 nm (aromatic core) and 280 nm (Fmoc).

Gradient Table (PFP Phase)

Time (min)	% Mobile Phase B	Event
0.0	40	Initial Hold (Focusing)
2.0	40	Isocratic Hold
15.0	85	Gradient Separation (Target elutes ~10-12 min)
16.0	95	Wash (Elute Fmoc-OH/Dibenzofulvene)
19.0	95	Wash Hold
19.1	40	Re-equilibration
24.0	40	End

Method Development Logic (Visualization)[5]

The following diagram outlines the decision process for separating complex aromatic amino acid derivatives.

Caption: Decision tree for selecting the optimal stationary phase. PFP is prioritized over Phenyl-Hexyl for chlorinated aromatics due to superior halogen selectivity.

References

• Comparison of Stationary Phases for Isomer Separation. ACE HPLC Technical Guides. "Separation of Halogenated Isomers using PFP Phases."

• Fmoc-Amino Acid Impurity Profiles. BenchChem Application Notes. "A Comparative Guide to HPLC Methods for Purity Assessment of Fmoc-Amino Acids."

• Selectivity of Fluorinated Stationary Phases. Waters Corporation. "Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases."

• Retention Behavior of Aromatic Amino Acids. National Institutes of Health (PMC). "Retention behavior of amino acids and peptides on protoporphyrin-silica stationary phases."

Sources

• 1. chempep.com [chempep.com]
• 2. mac-mod.com [mac-mod.com]
• 3. Retention behavior of amino acids and peptides on protoporphyrin-silica stationary phases with varying metal ion centers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hplc.eu [hplc.eu]
• 5. lcms.cz [lcms.cz]
• 6. Prediction of peptides retention behavior in reversed‐phase liquid chromatography based on their hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Disposal Guide: Fmoc-3-amino-4-chlorobenzoic acid

This guide outlines the authoritative protocols for the disposal of Fmoc-3-amino-4-chlorobenzoic acid , designed for researchers and laboratory managers. It synthesizes chemical safety data with operational logistics to ensure compliance with environmental regulations (RCRA/EPA) and laboratory safety standards.[1]

[1]

Executive Safety Summary

Fmoc-3-amino-4-chlorobenzoic acid is a halogenated, aromatic amino acid derivative.[1] Its disposal requires strict adherence to halogenated waste streams due to the chlorine substituent on the aromatic ring. Improper disposal (e.g., mixing with non-halogenated solvents or drain disposal) violates environmental compliance and can incur significant regulatory penalties.

Critical Check	Directive
Waste Class	Halogenated Organic (Due to Cl- substituent).
Drain Disposal	STRICTLY PROHIBITED .[1] Toxic to aquatic life (H411).[1][2]
Incompatibility	Strong Bases (e.g., Piperidine) cause Fmoc cleavage and gas evolution.[1]
RCRA Status	Not P- or U-listed, but treated as Hazardous Chemical Waste due to toxicity.[1]

Physicochemical Profile & Hazard Identification

Understanding the chemical nature of the compound is the first step in safe disposal. The Fmoc group adds lipophilicity, while the chloro-group mandates halogenated treatment.

Property	Description	Disposal Implication
Chemical Structure	Aromatic amine with Fmoc protection and Chlorine substituent.	Must be segregated from non-halogenated organics to prevent cross-contamination of fuel-blending waste streams.[1]
Hazard Codes	H302 (Harmful if swallowed), H315/H319 (Irritant), H411 (Toxic to aquatic life).[1]	Requires full PPE (Nitrile gloves, lab coat, eye protection). Prevent release to environment.[1][2][3]
Stability	Stable under acidic/neutral conditions.[1] Labile in base.	Do not mix with basic waste (e.g., waste piperidine) in sealed containers; risk of pressure buildup from CO₂ evolution during Fmoc cleavage.
Physical State	Solid powder (White to off-white).[1]	High dust potential.[1] Use damp wiping for cleanup to minimize inhalation risk.[1]

Waste Segregation Logic

Proper segregation reduces disposal costs and safety risks.[1][4] The diagram below illustrates the decision-making process for classifying Fmoc-3-amino-4-chlorobenzoic acid waste.

Figure 1: Decision logic for segregating Fmoc-3-amino-4-chlorobenzoic acid waste streams. Note the priority of the "Halogenated" classification for organic solutions.

Operational Disposal Protocols

Protocol A: Disposal of Solid Reagent (Excess or Expired)

Applicability: Pure powder in original vials or weigh boats.[1]

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar compatible with solid hazardous waste.[1]

• Labeling: Affix a hazardous waste tag.

  • Chemical Name: "Fmoc-3-amino-4-chlorobenzoic acid".[1]

  • Constituents: Write "100%".

  • Hazard Checkboxes: Check "Toxic" and "Irritant".[1]

• Transfer:

  • Place the entire vial (cap tightened) into the solid waste container.

  • Why? Pouring powder generates dust.[1] Disposing of the primary container minimizes exposure.

• Logging: Record the mass on the laboratory's waste accumulation log.

Protocol B: Disposal of Liquid Waste (HPLC & Reaction Mixtures)

Applicability: Mother liquors from peptide synthesis or HPLC effluents.[1]

• Classification: Due to the chlorine atom on the benzoate ring, this solution is chemically classified as Halogenated .

• Segregation:

  • Do NOT pour into "Non-Halogenated" (Combustible) solvent cans.[1]

  • Use: The "Halogenated Organic Waste" carboy (typically red or yellow safety cans, distinct from non-halogenated).

• Compatibility Check:

  • Ensure the waste stream does not contain strong bases (e.g., 20% Piperidine).

  • Risk:[1] Bases will deprotect the Fmoc group, releasing dibenzofulvene and CO₂, potentially pressurizing the carboy.

  • Action: If the waste contains base, neutralize it with dilute acid (e.g., 1M HCl) to pH < 9 before adding to the solvent carboy.

• Labeling:

  • List all solvents (e.g., "Acetonitrile 50%, Water 49%").

  • List the solute: "Fmoc-3-amino-4-chlorobenzoic acid (<1%)".[1]

  • Mark as "Halogenated".[1][5][6]

Protocol C: Contaminated Debris (Sharps & Consumables)

Applicability: Syringes, needles, pipette tips, and gloves.

• Sharps: Place needles contaminated with the compound into a rigid, puncture-proof Biohazard/Sharps container labeled for chemical contamination.[1]

• Soft Debris:

  • Collect gloves, paper towels, and weigh boats in a clear plastic bag (4 mil thickness).

  • Place this bag inside the Solid Hazardous Waste drum/box.

  • Note: Do not dispose of in regular trash; the compound is toxic to aquatic life and must not enter municipal landfills.

Emergency Spill Response

In the event of a spill, immediate action prevents exposure and environmental contamination.

Figure 2: Step-by-step workflow for managing spills of Fmoc-3-amino-4-chlorobenzoic acid.

Detailed Cleanup Steps:

• Solid Spill: Do not dry sweep.[1] Cover the powder with a paper towel dampened with water or ethanol to prevent dust generation. Wipe up and place in a hazardous waste bag.

• Liquid Spill: Surround the spill with absorbent pads or vermiculite.[1] Once absorbed, scoop the material into a sealable container.

• Decontamination: Wipe the surface with a detergent solution, followed by water.[1] Dispose of all cleaning materials as hazardous waste.[1]

Regulatory Compliance & References

Regulatory Context (RCRA/EPA)

While Fmoc-3-amino-4-chlorobenzoic acid is not explicitly listed on the EPA's P-list (acutely toxic) or U-list (toxic), it must be managed as hazardous waste based on its characteristics:

• Toxicity: The compound causes specific organ toxicity (respiratory irritant) and aquatic toxicity.[1]

• Halogen Content: The presence of chlorine often triggers "Halogenated Solvent" protocols in mixed waste streams, which are incinerated at higher temperatures (EPA 40 CFR 261.31).

• Generator Status: Ensure your facility's waste generation status (VSQG, SQG, or LQG) allows for the accumulation time needed before pickup.

References

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 3-Amino-4-chlorobenzoic acid. Retrieved from [1]

• U.S. Environmental Protection Agency (EPA). (2025).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from

• BenchChem. (2025).[1][7] A Comprehensive Guide to the Safe Disposal of Fmoc-Amino Acids. Retrieved from [1]

• University of Washington EH&S. (2025).[1] Chemical Waste Segregation and Compatibility. Retrieved from [1]

Sources

• 1. 3-アミノ-4-クロロ安息香酸 ≥98.0% (T) | Sigma-Aldrich [sigmaaldrich.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. dept.harpercollege.edu [dept.harpercollege.edu]
• 4. Chapter 9 - What Happens To The Hazardous Waste Generated [ehs.cornell.edu]
• 5. bucknell.edu [bucknell.edu]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: Fmoc-3-amino-4-chlorobenzoic acid

Executive Hazard Assessment

Compound: Fmoc-3-amino-4-chlorobenzoic acid Physical State: Crystalline Solid / Powder Primary Hazards: Skin/Eye Irritant (H315, H319), Respiratory Irritant (H335), Aquatic Toxicity (H411).

The "Senior Scientist" Perspective: While many researchers treat Fmoc-amino acids as generic "low-risk" reagents, Fmoc-3-amino-4-chlorobenzoic acid presents a dual challenge often overlooked in standard protocols:

• The Halogen Factor: The chlorine atom at position 4 classifies this as a halogenated organic . Unlike standard Fmoc-Ala-OH or Fmoc-Gly-OH, this compound (and its waste streams) cannot be incinerated in standard non-halogenated lines due to the risk of forming acidic gases (HCl) or persistent organic pollutants.

• Solvent Permeation: You rarely handle this compound solely as a solid. In Solid-Phase Peptide Synthesis (SPPS), it is dissolved in DMF (Dimethylformamide) or NMP . Standard nitrile gloves provide zero protection against DMF solutions of this compound, allowing the lipophilic Fmoc moiety to penetrate the skin barrier rapidly.

The PPE Matrix: Context-Driven Protection

Do not use a "one-size-fits-all" approach. Your PPE must adapt to the state of the matter.

Table 1: State-Dependent PPE Specifications

Protective Gear	Phase A: Solid Handling (Weighing/Transfer)	Phase B: Solution Handling (Dissolved in DMF/DCM/NMP)	Scientific Rationale
Hand Protection	Double Nitrile Gloves (min 0.11 mm thickness)	Laminate Film (Silver Shield™) or Double-Gloved: PE/EVAL inner + Nitrile outer	Critical: Nitrile degrades in <5 mins in DMF/DCM. Dissolved Fmoc-compounds penetrate skin rapidly via these solvents.
Respiratory	N95 / FFP2 Mask (if outside hood) or Fume Hood Sash at <18"	Fume Hood Mandatory . Respirator not sufficient for solvent vapors.	The powder is electrostatic and easily aerosolized. The solution emits toxic solvent vapors.
Eye Protection	Safety Glasses with side shields	Chemical Splash Goggles	Solutions pose a splash risk; DMF causes severe eye irritation.
Body Defense	Standard Lab Coat (Cotton/Poly blend)	Chemical-Resistant Apron (Tyvek® or similar)	Protects personal clothing from difficult-to-remove Fmoc stains and solvent splashes.

Operational Protocol: The Self-Validating Workflow

This protocol includes "Checkpoints"—steps designed to validate safety before proceeding.

Phase 1: Preparation & Weighing

• The Static Hazard: Fmoc-protected aromatics are notorious for static charge. They will "jump" from the spatula.

• Control: Use an anti-static gun or ionizer bar inside the balance enclosure.

• Checkpoint 1: Verify the balance enclosure face velocity is between 0.3 – 0.5 m/s before opening the vial.

Phase 2: Solubilization (The High-Risk Step)

• Solvent Choice: Typically DMF or NMP.

• Procedure: Add solvent to the powder, not powder to solvent, to minimize splash risk.

• Checkpoint 2 (Glove Integrity): If using double nitrile gloves for a quick transfer, inspect the outer glove immediately after contact. If the glove surface appears "slick" or "rippled," change immediately . This indicates solvent breakthrough.

Phase 3: Reaction & Coupling

• Reactivity: The carboxylic acid is activated (e.g., with HATU/DIC). The active ester is highly reactive and potentially sensitizing.

• Checkpoint 3: Ensure all waste containers are pre-labeled "Halogenated."

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for PPE selection and waste routing.

Figure 1: Decision tree for PPE selection and waste disposal based on the physical state of the Fmoc-derivative.

Disposal & Decontamination Strategy

Crucial Distinction: Because of the Chlorine (Cl) atom on the benzene ring, this material must not be mixed with standard non-halogenated solvent waste (like Acetone/Ethanol).

Waste Stream Protocol

• Solid Waste: Collect contaminated weighing boats, paper towels, and solid residues in a container labeled "Hazardous Solid Waste – Halogenated."

• Liquid Waste:

  • Reaction Mixtures: Dispose into the "Halogenated Organic Solvents" carboy.

  • Aqueous Washes: If the compound enters the aqueous phase (rare, but possible if deprotected), check pH.[1] If basic (from Piperidine), neutralize before disposal into "Aqueous Hazardous Waste."

Spill Cleanup (Self-Validating)

• Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels (solvent-dampened), then scoop.

• Validation: Shine a UV lamp (365 nm) on the area. The Fmoc moiety is fluorescent. If the area glows blue/violet, decontamination is incomplete. Scrub with ethanol until fluorescence ceases.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• Ansell Healthcare. (2022). Chemical Resistance Guide: Permeation & Degradation Data (8th Edition). (Focus on DMF/DCM breakthrough times).

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 3-Amino-4-chlorobenzoic acid. (Parent compound hazard data).

• Sigma-Aldrich. (2025). Safety Data Sheet: Fmoc-Amino Acids General Handling.

• BenchChem. (2025).[2] Navigating the Complexities of Fmoc Chemistry Waste: A Guide to Proper Disposal.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]